2-benzyl-3-methyl-1H-indole

• CAS: 19013-50-4

Core Science & Biosynthesis

An In-depth Technical Guide to the Chemical Properties of 2-benzyl-3-methyl-1H-indole

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the chemical properties of 2-benzyl-3-methyl-1H-indole, a versatile heterocyclic compound with significant potential in medicinal chemistry and materials science. The indole scaffold is a privileged structure in numerous natural products and synthetic drugs, and the specific substitution pattern of a benzyl group at the C2 position and a methyl group at the C3 position imparts unique reactivity and biological activity to this molecule.[1] This guide will delve into the synthesis, spectroscopic characterization, chemical reactivity, and potential applications of 2-benzyl-3-methyl-1H-indole, with a focus on providing practical insights for researchers in the field.

Introduction: The Significance of the Indole Scaffold

The indole nucleus, a bicyclic aromatic heterocycle composed of a benzene ring fused to a pyrrole ring, is a cornerstone of modern medicinal chemistry. Its prevalence in a vast array of biologically active natural products, such as the neurotransmitter serotonin and the amino acid tryptophan, has established it as a "privileged scaffold" for drug discovery.[1][2] The indole ring system's unique electronic properties and its ability to participate in various non-covalent interactions make it an ideal pharmacophore for targeting a wide range of biological receptors and enzymes.[3][4] Consequently, indole derivatives have been successfully developed as anticancer, anti-inflammatory, antimicrobial, and antiviral agents.[1][5]

The compound 2-benzyl-3-methyl-1H-indole is a synthetic derivative that combines the foundational indole core with a benzyl substituent at the electron-deficient C2 position and a methyl group at the electron-rich C3 position. This specific arrangement of substituents significantly influences the molecule's steric and electronic properties, thereby dictating its chemical behavior and potential for biological activity. This guide aims to provide a detailed exploration of these properties, offering a valuable resource for scientists working with this and related indole derivatives.

Synthesis of 2-benzyl-3-methyl-1H-indole: The Fischer Indole Synthesis

The most direct and widely employed method for the synthesis of 2,3-disubstituted indoles, including 2-benzyl-3-methyl-1H-indole, is the Fischer indole synthesis.[3][6] This acid-catalyzed reaction involves the condensation of an arylhydrazine with an appropriate ketone, followed by a[3][3]-sigmatropic rearrangement and subsequent cyclization with the elimination of ammonia.[6][7]

Reaction Mechanism

The Fischer indole synthesis proceeds through a well-established multi-step mechanism:

• Hydrazone Formation: The reaction initiates with the acid-catalyzed condensation of phenylhydrazine with benzyl methyl ketone to form the corresponding phenylhydrazone.

• Tautomerization: The phenylhydrazone tautomerizes to its enamine form.

• [3][3]-Sigmatropic Rearrangement: This is the key bond-forming step where the enamine undergoes a[3][3]-sigmatropic rearrangement to form a di-imine intermediate.

• Aromatization and Cyclization: The intermediate aromatizes, followed by an intramolecular nucleophilic attack to form a five-membered ring.

• Elimination of Ammonia: Finally, the elimination of an ammonia molecule leads to the formation of the stable, aromatic indole ring.

Caption: Fischer Indole Synthesis Workflow.

Detailed Experimental Protocol

This protocol outlines a general procedure for the synthesis of 2-benzyl-3-methyl-1H-indole via the Fischer indole synthesis.

Materials:

• Phenylhydrazine

• Benzyl methyl ketone

• Glacial acetic acid (or other suitable acid catalyst such as zinc chloride or polyphosphoric acid)

• Ethanol

• Diatomaceous earth (optional)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

• Hexane

• Ethyl acetate

Procedure:

• Hydrazone Formation (Optional Isolation):

  • In a round-bottom flask, dissolve phenylhydrazine (1.0 equivalent) in ethanol.

  • Add benzyl methyl ketone (1.05 equivalents) dropwise to the solution at room temperature.

  • A catalytic amount of glacial acetic acid can be added to facilitate the reaction.

  • Stir the mixture for 1-2 hours. The formation of the hydrazone may be observed as a precipitate. The hydrazone can be isolated by filtration, washed with cold ethanol, and dried, or the reaction mixture can be used directly in the next step.

• Indolization:

  • To the crude or isolated phenylhydrazone, add an excess of the acid catalyst (e.g., polyphosphoric acid or a mixture of glacial acetic acid and sulfuric acid).

  • Heat the reaction mixture to 80-100 °C with vigorous stirring. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

  • The reaction is typically complete within 1-3 hours.

• Work-up and Purification:

  • Allow the reaction mixture to cool to room temperature and then carefully pour it over crushed ice.

  • Neutralize the acidic solution by the slow addition of a saturated sodium bicarbonate solution until the effervescence ceases.

  • Extract the aqueous layer with ethyl acetate (3 x 50 mL).

  • Combine the organic layers and wash with water and then brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

  • Purify the crude product by column chromatography on silica gel using a hexane-ethyl acetate gradient to afford pure 2-benzyl-3-methyl-1H-indole.

Self-Validation: The identity and purity of the synthesized compound should be confirmed by spectroscopic methods as detailed in the following section. The melting point of the purified solid should be sharp and consistent with literature values.

Spectroscopic Characterization

The structural elucidation of 2-benzyl-3-methyl-1H-indole is accomplished through a combination of spectroscopic techniques, primarily Nuclear Magnetic Resonance (NMR) and Infrared (IR) spectroscopy, along with Mass Spectrometry (MS).

Nuclear Magnetic Resonance (NMR) Spectroscopy

1H NMR: The proton NMR spectrum provides characteristic signals for the different types of protons in the molecule.

• N-H Proton: A broad singlet is typically observed in the downfield region (δ 8.0-8.5 ppm).

• Aromatic Protons: Complex multiplets for the nine aromatic protons of the indole and benzyl rings appear in the range of δ 7.0-7.6 ppm.

• Benzylic Protons: A singlet corresponding to the two benzylic methylene protons (CH2 -Ph) is expected around δ 4.0-4.3 ppm.

• Methyl Protons: A sharp singlet for the three methyl protons (CH3 ) will be present in the upfield region, typically around δ 2.3-2.4 ppm.

13C NMR: The carbon NMR spectrum confirms the presence of all 16 carbon atoms in the molecule.

Carbon Atom	Predicted Chemical Shift (δ, ppm)
C2	~135.5
C3	~111.0
C3-CH3	~9.8
Benzylic CH2	~32-35
Aromatic Carbons	~110-140

Table 1: Predicted 13C NMR Chemical Shifts for 2-benzyl-3-methyl-1H-indole.[1]

Infrared (IR) Spectroscopy

The IR spectrum will show characteristic absorption bands corresponding to the functional groups present in the molecule.

• N-H Stretch: A sharp to moderately broad absorption band in the region of 3300-3500 cm-1.

• Aromatic C-H Stretch: Multiple sharp peaks just above 3000 cm-1.

• Aliphatic C-H Stretch: Absorptions in the 2850-3000 cm-1 range for the methyl and methylene groups.

• C=C Aromatic Stretch: Several bands in the 1450-1600 cm-1 region.

Mass Spectrometry (MS)

High-resolution mass spectrometry (HRMS) will confirm the molecular formula of the compound by providing a highly accurate mass-to-charge ratio (m/z) for the molecular ion ([M+H]+ or [M]+•).

Chemical Reactivity of 2-benzyl-3-methyl-1H-indole

The reactivity of 2-benzyl-3-methyl-1H-indole is dictated by the electron-rich nature of the indole ring and the influence of its substituents.

Electrophilic Aromatic Substitution

While the C3 position is generally the most nucleophilic site in the indole ring for electrophilic aromatic substitution, in 2-benzyl-3-methyl-1H-indole, this position is blocked by the methyl group.[8] Therefore, electrophilic attack is most likely to occur at the N1 position or on the benzene portion of the indole nucleus, although the latter requires harsher conditions.

N-Alkylation and N-Arylation

The nitrogen atom of the indole ring (N1) can be readily deprotonated with a strong base, such as sodium hydride (NaH), to form the corresponding indolate anion.[9] This nucleophilic anion can then react with various electrophiles, such as alkyl halides or aryl halides, to yield N-substituted derivatives.[10] This functionalization is a key strategy for modifying the pharmacological properties of indole-based compounds.

Caption: General workflow for N-alkylation of indoles.

Reactivity of the Benzyl Group

The benzylic protons are susceptible to radical halogenation under appropriate conditions. The benzyl group can also be a site for oxidation reactions.

Potential Applications in Drug Development

The 2-benzyl-3-methyl-1H-indole scaffold is a valuable building block for the synthesis of novel therapeutic agents.[1] The indole core is known to interact with a wide range of biological targets, and the benzyl and methyl substituents can be further modified to optimize potency, selectivity, and pharmacokinetic properties.

Derivatives of 2-benzyl-indole have shown promise in various therapeutic areas:

• Anticancer Activity: The indole nucleus is a key component of many anticancer drugs.[3] Modifications at the N1, C2, and C3 positions can lead to compounds with potent antiproliferative activity.

• Anti-inflammatory Properties: Indole derivatives have been investigated for their ability to modulate inflammatory pathways.[5]

• Antimicrobial and Antiviral Effects: The indole scaffold is present in numerous compounds with activity against a broad spectrum of pathogens.[1][4]

The versatility of 2-benzyl-3-methyl-1H-indole as a synthetic intermediate allows for the creation of diverse chemical libraries for high-throughput screening and lead optimization in drug discovery programs.

Conclusion

2-benzyl-3-methyl-1H-indole is a synthetically accessible and chemically versatile molecule with significant potential for applications in medicinal chemistry. This guide has provided a comprehensive overview of its synthesis via the Fischer indole synthesis, its key spectroscopic features, and its characteristic reactivity. The ability to further functionalize this scaffold at the indole nitrogen and other positions makes it an attractive starting point for the development of novel therapeutic agents. Further research into the biological activities of derivatives of 2-benzyl-3-methyl-1H-indole is warranted and holds the promise of discovering new and effective treatments for a range of diseases.

References

• MDPI. The Indole Scaffold in Biochemistry and Therapeutics: A Privileged Structure with Diverse Chemical, Biological, and Clinical Significance.

• PubMed. A three-component Fischer indole synthesis. [Link]

• RSIS International. Spectroscopic Characterization and Antimicrobial Studies of Synthesized N-Benzyl-1h-Indole-3-Carboxamide. [Link]

• SciSpace. Fischer indole synthesis in the absence of a solvent. [Link]

• Wikipedia. Indole. [Link]

• Beilstein Journals. Experimental procedures, characterization data for all compounds and copies of NMR spectra. [Link]

• International Journal of Advanced Biotechnology and Research. synthesis, characterization and pharmacological screening of 2-methyl-1h-indole-3-carboxylic acid. [Link]

• MDPI. New 3H-Indole Synthesis by Fischer's Method. Part I. [Link]

• ACS Publications. Discovery of 2-(Ortho-Substituted Benzyl)-Indole Derivatives as Potent and Orally Bioavailable RORγ Agonists with Antitumor Activity | Journal of Medicinal Chemistry. [Link]

• Google Patents.

• ACS Publications. Solvent-Mediated Tunable Regiodivergent C6- and N1-Alkylations of 2,3-Disubstituted Indoles with p-Quinone Methides | The Journal of Organic Chemistry. [Link]

• ACS Publications. Molecular Iodine-Catalyzed Selective C-3 Benzylation of Indoles with Benzylic Alcohols: A Greener Approach toward Benzylated Indoles | ACS Omega. [Link]

• PMC. Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution. [Link]

• PubMed. A novel indole derivative, 2-{3-[1-(benzylsulfonyl)piperidin-4-yl]-2-methyl-1H-indol-1-yl}-1-(pyrrolidin-1-yl)ethenone, suppresses hedgehog signaling and drug-resistant tumor growth. [Link]

• Magritek. Methyl 1H-indole-3-carboxylate. [Link]

• PMC. Synthesis, Antimicrobial and Antibiofilm Activities, and Molecular Docking Investigations of 2-(1H-Indol-3-yl)-1H-benzo[d]imidazole Derivatives. [Link]

• The Royal Society of Chemistry. Synthesis of 2-substituted-3-(1H-indol-3-yl)isoindolin-1-one derivatives in water under catalyst-free conditions. [Link]

• PMC. 2-Benzyl-3-hydroxy-3-methyl-2,3-dihydro-1H-isoindol-1-one. [Link]

• Chula Digital Collections. Recent advancements on biological activity of indole and their derivatives: A review. [Link]

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Comprehensive Spectroscopic Characterization of 2-Benzyl-3-methyl-1H-indole: A Technical Guide for Structural Validation

Executive Summary

The indole nucleus is universally recognized as a privileged scaffold in medicinal chemistry, serving as the core for numerous natural products and synthetic therapeutics. Specifically, 2-benzyl-3-methyl-1H-indole is a highly valuable intermediate for the development of novel compounds targeting a broad spectrum of biological activities, including anticancer and antimicrobial properties[1]. Because structural modifications at the 2- and 3-positions drastically alter pharmacological binding affinities, establishing an absolute, self-validating spectroscopic profile of this molecule is a non-negotiable prerequisite before advancing to biological assays or further synthetic elaboration.

This whitepaper provides an authoritative, step-by-step guide to the regioselective synthesis, isolation, and rigorous spectroscopic validation of 2-benzyl-3-methyl-1H-indole.

Pre-Analytical Workflow: Regioselective Synthesis

Before spectroscopic validation can occur, the integrity of the sample must be guaranteed. The classical Fischer indole synthesis using 1-phenyl-2-butanone and phenylhydrazine typically yields a problematic mixture of two regioisomers: 2-benzyl-3-methyl-1H-indole and 2-ethyl-3-phenylindole[2].

The Causality of Catalyst Selection: To bypass extensive chromatographic separation, we employ a shape-selective Zeolite Beta catalyst. The causality here is rooted in restricted transition state selectivity. The internal pore architecture of Zeolite Beta physically constrains the transition state, suppressing the formation of the bulkier 2-ethyl-3-phenylindole isomer and shifting the reaction to favor 2-benzyl-3-methyl-1H-indole with an 83% selectivity[3].

Regioselective Fischer Indole Synthesis of 2-benzyl-3-methyl-1H-indole using Zeolite Beta.

The Self-Validating Spectroscopic Logic

In drug development, a single analytical technique is never trusted in isolation. We utilize an orthogonal, self-validating system:

• Gas Chromatography-Mass Spectrometry (GC-MS) confirms the exact mass and elemental composition, establishing the molecular boundary.

• 1D Nuclear Magnetic Resonance (¹H and ¹³C NMR) inventories the functional groups (the methyl and benzyl substituents).

• 2D NMR (COSY/HMBC) maps the spatial connectivity, ensuring the substituents are definitively located at the C2 and C3 positions, rather than forming the 2-ethyl-3-phenyl regioisomer.

Self-validating spectroscopic workflow for structural confirmation.

Standardized Experimental Protocols

Protocol A: GC-MS Fragmentation Analysis

• Sample Preparation: Dissolve 1.0 mg of the purified compound in 1.0 mL of GC-grade dichloromethane.

• Injection: Inject 1 µL using a split ratio of 1:50. Causality: A high split ratio prevents detector saturation and peak tailing, ensuring accurate integration of the minor fragmentation peaks.

• Ionization (Critical Step): Utilize Electron Impact (EI) ionization strictly at 70 eV. Causality: 70 eV is the universal standard for EI because it provides enough energy to induce consistent, reproducible hard fragmentation. For 2-benzyl-3-methyl-1H-indole, this specific energy guarantees the cleavage of the C3-methyl group, generating the diagnostic [M-CH₃]⁺ fragment at m/z 206[4].

Protocol B: High-Resolution NMR Acquisition

• Solvent Selection: Dissolve 15 mg of the compound in 0.6 mL of Deuterated Chloroform (CDCl₃) containing 0.03% v/v TMS. Causality: CDCl₃ is an aprotic solvent. If a protic solvent like Methanol-d₄ were used, rapid deuterium exchange would obliterate the critical indole N-H proton signal. CDCl₃ preserves this broad singlet, which typically resonates between δ 7.5–8.5 ppm[1].

• ¹H NMR Acquisition: Acquire at 400 MHz using a 30° pulse angle and a relaxation delay (D1) of 2 seconds. 16 scans are sufficient for a high signal-to-noise ratio.

• ¹³C NMR Acquisition: Acquire at 100 MHz with proton decoupling (WALTZ-16). Causality: The D1 delay must be increased to 3 seconds, and scans increased to 512. Quaternary carbons in the indole core lack attached protons to facilitate dipole-dipole relaxation, resulting in long longitudinal relaxation times (T1). A longer D1 prevents the attenuation of these critical structural signals[1].

Quantitative Data Presentation

The following tables summarize the validated spectroscopic benchmarks for 2-benzyl-3-methyl-1H-indole.

Table 1: ¹H NMR Spectral Data (CDCl₃, 400 MHz)

Position	Chemical Shift (δ, ppm)	Multiplicity	Integration	Structural Assignment
N-H	7.50 - 8.50	Broad singlet (br s)	1H	Indole N-H proton[1]
Ar-H	7.00 - 7.70	Multiplet (m)	9H	Indole core (C4-C7) & Phenyl ring protons[1]
C2-CH₂	~ 4.15	Singlet (s)	2H	Benzylic methylene protons
C3-CH₃	~ 2.30	Singlet (s)	3H	Indole C3-methyl protons

Table 2: ¹³C NMR & Mass Spectrometry Data

Technique	Parameter	Value / Shift	Diagnostic Significance
¹³C NMR	C2-CH₂ (Benzylic)	33.9 ppm	Confirms the attachment of the benzyl group at the C2 position[4].
¹³C NMR	C3-CH₃ (Methyl)	9.3 ppm	Confirms the attachment of the methyl group at the C3 position[4].
GC-MS (EI)	Molecular Ion [M]⁺	m/z 221 (100%)	Base peak; confirms the exact mass and molecular formula (C₁₆H₁₅N)[4].
GC-MS (EI)	Fragment [M-CH₃]⁺	m/z 206 (37.1%)	Diagnostic loss of the methyl group from the C3 position[4].
GC-MS (EI)	Fragment	m/z 178	Diagnostic loss of the propyl/benzyl fragment[4].

References

• General Protocol for the Synthesis of 2-Benzyl-3-methylindole Source: Benchchem URL
• 2-Benzyl-3-methyl-1H-indole | High-Quality Research Chemical Source: Benchchem URL
• Zeolites as Catalysts in the Fischer Indole Synthesis.
• On the Roles of Lewis Acid Catalysts and Solvents in the Fischer Indole Synthesis Source: SciSpace URL

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Biological activity of 2-benzyl-3-methyl-1H-indole derivatives.

Unlocking the Therapeutic Potential of 2-Benzyl-3-methyl-1H-indole Derivatives: Synthesis, Functionalization, and Biological Activity

Executive Summary

As a privileged scaffold in medicinal chemistry, the indole nucleus is renowned for its exceptional ability to bind to a diverse array of biological targets[1]. Specifically, 2-benzyl-3-methyl-1H-indole derivatives have emerged as critical building blocks in the development of next-generation therapeutics, exhibiting potent anticancer, antimicrobial, anti-inflammatory, and antiviral properties[1]. However, the utility of these compounds relies heavily on overcoming synthetic bottlenecks—namely, regioselective assembly and late-stage functionalization. This technical guide provides a comprehensive framework for synthesizing these derivatives, functionalizing their core, and validating their biological activity against key pharmacological targets such as COX-2 and HCV NS5B polymerase.

Chemical Identity and Regioselective Synthesis

The specific substitution pattern of 2-benzyl-3-methyl-1H-indole defines its unique chemical reactivity[1]. The traditional Fischer Indole Synthesis (FIS) utilizing unsymmetrical ketones (e.g., 1-phenyl-2-butanone) typically yields an undesirable mixture of isomers. To circumvent this thermodynamic sink, we leverage shape-selective catalysis.

Protocol 1: Zeolite Beta (HBEA) Catalyzed Fischer Indole Synthesis

Causality & Rationale: By employing Zeolite Beta as a solid acid catalyst, the rigid pore architecture imposes restricted transition-state selectivity. The bulky transition state required for the major classical isomer (2-ethyl-3-phenylindole) cannot physically form within the confined pores. Consequently, the pathway is forced toward the linear transition state, yielding the desired 2-benzyl-3-methylindole with 83% selectivity[2].

Step-by-Step Methodology:

• Preparation: Dry Zeolite Beta (HBEA) under an air flow at 550 °C for 4 hours to activate the Brønsted and Lewis acid sites.

• Reaction Assembly: In a round-bottom flask equipped with a reflux condenser, combine phenylhydrazine (1.0 equiv) and 1-phenyl-2-butanone (1.1 equiv) in anhydrous toluene.

• Catalysis: Add 10 wt% of the activated Zeolite Beta catalyst to the mixture.

• Thermal Activation: Heat the suspension to 110 °C under constant stirring for 12 hours. Monitor the consumption of the hydrazone intermediate via TLC or LC-MS.

• Isolation: Filter the reaction mixture hot to remove the zeolite catalyst. Concentrate the filtrate under reduced pressure.

• Purification: Purify the crude oil via flash column chromatography (silica gel, gradient of ethyl acetate in hexanes) to isolate pure 2-benzyl-3-methyl-1H-indole.

Late-Stage Functionalization for Drug Discovery

To optimize pharmacological properties, the indole core must be selectively derivatized. We utilize a Brønsted acid-catalyzed C–H functionalization via Intermediate Peroxides (CHIPS)[3].

Protocol 2: Photochemical Aerobic C-H Amination

Causality & Rationale: Direct C-H amination is notoriously difficult. By irradiating Rose Bengal with visible light, we generate singlet oxygen that selectively attacks the indole core to form a hydroperoxide intermediate. Maintaining the reaction at -40 °C is critical, as these hydroperoxides are prone to rapid thermal degradation. The subsequent addition of a Brønsted acid catalyzes the oxidative coupling with nitrogen nucleophiles[3].

Step-by-Step Methodology:

• Hydroperoxide Generation: Dissolve 2-benzyl-3-methyl-1H-indole (1.0 equiv) in toluene. Add Rose Bengal (2 mg) as a photosensitizer.

• Irradiation: Cool the reaction vessel to -40 °C. Irradiate the homogeneous solution with a 23 W visible light lamp under a continuous atmosphere of elemental oxygen (O2)[3].

• Monitoring: Track the formation of the hydroperoxide intermediate via 1H NMR until full conversion is achieved.

• Coupling: Dissolve the resulting hydroperoxide in methanol. Add the desired nucleophile (e.g., p-cyanoaniline, 1.0 equiv).

• Acid Catalysis: Introduce trifluoroacetic acid (CF3CO2H, 0.1 equiv) to the mixture. Stir for 2–4 hours at room temperature.

• Workup: Evaporate the solvent to dryness and purify the resulting solid via recrystallization to yield the functionalized derivative.

Pharmacological Profiling & Biological Targets

Functionalized 2-benzyl-3-methyl-1H-indole derivatives demonstrate high affinity for specific enzymatic pockets, most notably acting as allosteric inhibitors of the Hepatitis C Virus (HCV) NS5B RNA polymerase[4] and as selective inhibitors of Cyclooxygenase-2 (COX-2)[5].

Quantitative Data Summary

The following table summarizes the structure-activity relationship (SAR) data for various functionalized indole derivatives against their respective targets.

Compound Class / Modification	Primary Target	IC50 (µM)	Selectivity Index (SI)*	Reference
Indole C2-acyl sulfonamides	HCV NS5B Polymerase	0.039	N/A	[6]
Indole C3-heterocycles	HCV NS5B Polymerase	0.017	N/A	[7]
Indomethacin (Standard)	COX-1 / COX-2	0.490	0.079 (Poor)	[8]
N-substituted Indole (SO2Me)	COX-2	0.220	> 650 (High)	[8]
Indole Derivative 34	COX-2	0.140	> 714 (High)	[5]

*Selectivity Index (SI) = IC50 (COX-1) / IC50 (COX-2). A higher SI indicates a safer gastrointestinal profile.

Mechanistic Pathway Visualization

To understand the dual utility of these scaffolds, the logical relationships between the indole derivatives and their downstream biological effects are mapped below.

Mechanistic pathways of indole derivatives inhibiting COX-2 and HCV NS5B polymerase.

Self-Validating Experimental Workflows

To ensure scientific integrity, biological evaluation must be conducted using self-validating systems. When screening indole derivatives for anti-inflammatory properties, measuring COX-2 inhibition in isolation is insufficient.

Protocol 3: In Vitro COX-1/COX-2 Enzyme Immunoassay (EIA)

Causality & Rationale: A self-validating protocol requires the simultaneous evaluation of COX-1 activity to calculate the Selectivity Index (SI). Because COX-1 is constitutively expressed and protects the gastric mucosa, inhibiting it leads to severe ulcerogenic liabilities[5]. Furthermore, a known selective inhibitor (e.g., Celecoxib) must be run in parallel as a positive control to validate the dynamic range and sensitivity of the assay.

Step-by-Step Methodology:

• Reagent Preparation: Reconstitute ovine COX-1 and human recombinant COX-2 enzymes in Tris-HCl buffer (pH 8.0) containing hematin and EDTA.

• Inhibitor Incubation: Aliquot the enzymes into a 96-well plate. Add the synthesized indole derivatives at varying concentrations (0.01 µM to 100 µM). Include Celecoxib as the positive control and a DMSO vehicle as the negative control. Incubate at 37 °C for 15 minutes.

• Reaction Initiation: Add arachidonic acid (substrate) and TMPD (N,N,N',N'-tetramethyl-p-phenylenediamine) to initiate the reaction.

• Quantification: After 5 minutes, terminate the reaction by adding a stop solution (e.g., stannous chloride). Measure the synthesized Prostaglandin E2 (PGE2) levels using a competitive Enzyme Immunoassay (EIA) kit.

• Data Analysis: Read the absorbance at 412 nm using a microplate reader. Calculate the IC50 values using non-linear regression analysis.

• Validation Check: Calculate the SI (IC50 COX-1 / IC50 COX-2). The assay is considered valid if the Celecoxib control yields an SI > 300, confirming the assay's ability to accurately differentiate isoform selectivity.

References

• [2] Zeolites as Catalysts in the Fischer Indole Synthesis. Enhanced Regioselectivity for Unsymmetrical Ketone Substrates, ResearchGate. URL: [Link]

• [3] Aerobic C–H amination of tetrahydrocarbazole derivatives via photochemically generated hydroperoxides, Organic & Biomolecular Chemistry (RSC). URL: [Link]

• [4] Chemical genetics-based discovery of indole derivatives as HCV NS5B polymerase inhibitors, PubMed (NIH). URL: [Link]

• [6] Novel HCV NS5B polymerase inhibitors: discovery of indole C2 acyl sulfonamides, PubMed (NIH). URL: [Link]

• [7] Novel HCV NS5B polymerase inhibitors: discovery of indole 2-carboxylic acids with C3-heterocycles, PubMed (NIH). URL: [Link]

• [8] Synthesis, Cyclooxygenase Inhibition, Anti-inflammatory Evaluation and Gastric Liability of Some Novel Indole Derivatives as Selective COX-2 Inhibitors, Der Pharma Chemica. URL: [Link]

• [5] Recent development on COX-2 inhibitors as promising anti-inflammatory agents: The past 10 years, PMC (NIH). URL: [Link]

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2-benzyl-3-methyl-1H-indole as a scaffold in medicinal chemistry.

Title: 2-Benzyl-3-methyl-1H-indole: A Privileged Scaffold in Modern Medicinal Chemistry and Targeted Synthesis

Abstract The indole nucleus is universally recognized as a privileged scaffold in medicinal chemistry, deeply embedded in the structures of numerous natural products and synthetic therapeutics[1]. Among its derivatives, 2-benzyl-3-methyl-1H-indole presents a highly specific substitution pattern that offers unique chemical reactivity and spatial geometry. As a Senior Application Scientist, I have structured this technical guide to explore the structural rationale, shape-selective synthetic protocols, and biological applications of this critical pharmacophore.

Structural Rationale & Pharmacophore Dynamics

In drug design, the exact positioning of lipophilic and hydrogen-bonding moieties dictates target affinity. The 2-benzyl-3-methyl-1H-indole scaffold is engineered for precise biological target engagement[1]:

• 1H-Indole Core: Acts as a rigid, planar hydrogen-bond donor (via the N-H group) and participates in π−π stacking interactions with aromatic residues in protein binding pockets.

• 2-Benzyl Group: Introduces a highly flexible, lipophilic appendage. This group is uniquely suited to probe deep hydrophobic pockets within receptor sites, often engaging in T-shaped or parallel-displaced π−π interactions.

• 3-Methyl Group: Serves a dual purpose. Biologically, it fills small lipophilic cavities. Chemically, it provides critical steric shielding, restricting the free rotation of the adjacent 2-benzyl group and locking the molecule into an optimal, low-energy binding conformation.

Pharmacophore mapping of 2-benzyl-3-methyl-1H-indole to a target.

Advanced Synthetic Methodologies

Synthesizing unsymmetrical indoles via the traditional Fischer Indole Synthesis (FIS) often suffers from poor regioselectivity. When reacting phenylhydrazine with an unsymmetrical ketone like 1-phenyl-2-butanone, standard homogeneous acid catalysts yield a mixture heavily favoring the bulkier 2-ethyl-3-phenylindole isomer[2][3]. To circumvent this, we employ shape-selective heterogeneous catalysis and advanced photochemical functionalization.

Protocol A: Regioselective Fischer Indole Synthesis via Zeolite BEA

Causality & Rationale: To invert the natural regioselectivity of the FIS, we utilize Zeolite H-Beta (BEA). The internal pore architecture of this zeolite imposes "restricted transition state selectivity." The spatial constraints within the zeolite channels thermodynamically destabilize the bulky transition state required for 2-ethyl-3-phenylindole, forcefully funneling the[3,3]-sigmatropic rearrangement toward the slimmer 2-benzyl-3-methyl-1H-indole[2][3].

Step-by-Step Methodology:

• Catalyst Activation: Calcine Zeolite H-Beta (BEA) at 550 °C under a dry air flow for 4 hours to clear the pores and activate the Brønsted/Lewis acid sites[2].

• Reaction Assembly: In a 100 mL round-bottom flask equipped with a Dean-Stark trap and reflux condenser, combine 10.0 mmol of phenylhydrazine and 10.0 mmol of 1-phenyl-2-butanone[4].

• Solvent & Catalyst Addition: Add 50 mL of anhydrous xylene and 1.0 g of the activated Zeolite BEA[4].

• Reflux & Dehydration: Heat the mixture to reflux (approx. 140 °C). The Dean-Stark trap will continuously remove the water byproduct, driving the initial hydrazone formation to completion.

• Cyclization: Maintain reflux for 12-16 hours to allow the zeolite-catalyzed tautomerization and sigmatropic rearrangement to occur within the catalyst pores.

• Isolation: Cool the reaction to room temperature. Filter the mixture through a Celite pad to remove the regenerable zeolite catalyst. Concentrate the filtrate under reduced pressure and purify via flash column chromatography (silica gel, hexanes/ethyl acetate gradient) to isolate the pure 2-benzyl-3-methyl-1H-indole[1][2].

Shape-selective Fischer indole synthesis utilizing Zeolite BEA.

Protocol B: Photochemical Aerobic C–H Amination

Causality & Rationale: Functionalizing the intact indole core traditionally requires harsh, stoichiometric oxidants. By employing a photochemical autoxidation strategy, we can generate a reactive hydroperoxide intermediate at the C2/C3 position using only visible light and molecular oxygen. Conducting this at −40 °C is critical to stabilize the transient hydroperoxide before nucleophilic trapping[5].

Step-by-Step Methodology:

• Solution Preparation: Dissolve 2-benzyl-3-methyl-1H-indole (1.0 mmol) in 10 mL of anhydrous toluene. Add 2 mol% of Rose Bengal as a photosensitizer[5].

• Oxygenation & Irradiation: Cool the vessel to −40 °C. Purge the solution with an O2​ atmosphere and irradiate with visible light (e.g., white LED) for 2 hours to form the hydroperoxide intermediate[5].

• Nucleophilic Trapping: Add a nucleophile (e.g., p-cyanoaniline, 1.2 mmol) and a catalytic amount of trifluoroacetic acid (TFA) to facilitate the substitution of the hydroperoxide moiety[5].

• Completion: Allow the reaction to slowly warm to room temperature, quench with saturated NaHCO3​ , extract with ethyl acetate, and purify to yield the aminated derivative[5].

Quantitative Data: Regioselectivity Comparison

The profound impact of shape-selective catalysis on the synthesis of 2-benzyl-3-methyl-1H-indole is summarized below, demonstrating the superiority of Zeolite BEA over standard homogeneous conditions[2][3].

Catalyst System	Reaction Type	Major Isomer Formed	Selectivity Ratio (Linear : Bulky)	Yield (%)
Homogeneous Acid (e.g., Amberlyst 15 / HCl)	Standard FIS	2-Ethyl-3-phenylindole (Bulky)	24 : 76	~65-70%
Zeolite H-Beta (BEA)	Shape-Selective FIS	2-Benzyl-3-methyl-1H-indole (Linear)	83 : 17	>85%

Biological Applications & Target Engagement

Derivatives of the 2-benzyl-3-methyl-1H-indole structure are extensively investigated for anticancer, antimicrobial, and antiviral properties[1]. In modern drug development, this scaffold is frequently utilized in:

• Kinase Inhibition: The indole core effectively mimics the purine ring of ATP, allowing it to act as an ATP-competitive inhibitor in Receptor Tyrosine Kinases (RTKs). The 2-benzyl group provides the necessary lipophilicity to anchor the molecule deep within the kinase hinge region[1].

• Complex Dearomative Cascades: The scaffold serves as a precursor for highly complex 3D architectures. Through unprecedented dearomative indole-C3-alkylation/aza-Friedel–Crafts cascade reactions, researchers can synthesize tetracyclic indolines. These sp3 -rich molecules exhibit enhanced solubility and reduced off-target toxicity compared to their flat, aromatic counterparts, making them highly desirable in modern screening libraries[6].

Conclusion

The 2-benzyl-3-methyl-1H-indole scaffold is far more than a simple heterocyclic building block; it is a precisely tunable pharmacophore. By leveraging advanced synthetic techniques—such as restricted transition state selectivity within Zeolite BEA and green photochemical C-H functionalization—medicinal chemists can reliably access and derivatize this core. Its ability to undergo complex dearomative cascades further solidifies its position as a cornerstone in the development of next-generation therapeutics.

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A Comprehensive Technical Guide to the Synthesis of Substituted Indoles

For Researchers, Scientists, and Drug Development Professionals

The indole scaffold is a privileged heterocyclic motif of immense significance in medicinal chemistry and materials science.[1] Its presence in a vast array of natural products, pharmaceuticals, and functional materials underscores the critical importance of robust and versatile synthetic methodologies for its construction and functionalization.[2][3] This in-depth technical guide provides a comprehensive overview of the core strategies for synthesizing substituted indoles, from historical cornerstone reactions to modern catalytic innovations. The content is structured to provide not only procedural details but also a deep understanding of the underlying mechanistic principles, empowering researchers to make informed decisions in their synthetic endeavors.

I. Classical Approaches to the Indole Core: The Enduring Legacy of Name Reactions

The foundations of indole synthesis were laid by a series of powerful name reactions that remain relevant in contemporary organic chemistry. These methods, while sometimes limited by harsh conditions, offer fundamental and often highly effective routes to a variety of indole structures.

A. The Fischer Indole Synthesis: A Cornerstone of Heterocyclic Chemistry

Discovered by Emil Fischer in 1883, the Fischer indole synthesis is arguably the most well-known and widely utilized method for constructing the indole nucleus.[4][5] The reaction involves the acid-catalyzed thermal cyclization of an arylhydrazone, which is typically formed in situ from the condensation of an arylhydrazine with an aldehyde or a ketone.[6][7]

Mechanism and Causality: The reaction proceeds through a cascade of mechanistically intricate steps. The initially formed phenylhydrazone tautomerizes to its enamine form.[8] Under acidic conditions, this enamine undergoes a crucial[4][4]-sigmatropic rearrangement, leading to the formation of a di-imine intermediate. Subsequent cyclization and elimination of ammonia, driven by the formation of the stable aromatic indole ring, complete the sequence.[4][6] The choice of acid catalyst, which can be a Brønsted acid (e.g., HCl, H₂SO₄, PPA) or a Lewis acid (e.g., ZnCl₂, BF₃), is critical and can significantly influence the reaction outcome.[5][7]

Caption: Workflow of the Fischer Indole Synthesis.

Experimental Protocol: Synthesis of 2-Phenylindole

• Hydrazone Formation: In a round-bottom flask, dissolve acetophenone (1.0 eq) in a suitable solvent such as ethanol or acetic acid.

• Add phenylhydrazine (1.05 eq) dropwise to the solution at room temperature.

• Stir the mixture for 1-2 hours until the formation of the phenylhydrazone is complete, often indicated by the precipitation of a solid.

• Cyclization: Add a catalytic amount of a Lewis acid, such as zinc chloride (ZnCl₂), or a Brønsted acid like polyphosphoric acid (PPA).

• Heat the reaction mixture to a temperature typically ranging from 100 to 200 °C, depending on the specific substrates and catalyst used.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture and quench with water or an appropriate aqueous solution.

• Extract the product with an organic solvent (e.g., ethyl acetate, dichloromethane).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by recrystallization or column chromatography to yield pure 2-phenylindole.

B. The Bischler-Möhlau Indole Synthesis: A Route to 2-Arylindoles

The Bischler-Möhlau synthesis provides a direct method for the preparation of 2-arylindoles from the reaction of an α-bromoacetophenone with an excess of an aniline.[9] While historically plagued by harsh reaction conditions and modest yields, modern modifications have improved its utility.[9][10]

Mechanism and Rationale: The reaction initiates with the N-alkylation of two molecules of aniline by the α-bromoacetophenone to form a key intermediate.[9] Subsequent intramolecular electrophilic cyclization onto the aniline ring, followed by aromatization through the elimination of an aniline molecule, affords the final 2-arylindole product. The use of excess aniline is crucial as it serves as both a reactant and a base to neutralize the HBr generated during the reaction.

Caption: Key steps in the Bischler-Möhlau Indole Synthesis.

Experimental Protocol: Microwave-Assisted Synthesis of 2-Phenylindole [11]

• In a microwave-safe reaction vessel, combine phenacyl bromide (1.0 eq) and aniline (3.0 eq).

• Add a catalytic amount of a Lewis acid, such as lithium bromide (LiBr), if desired to improve the reaction rate and yield.

• Seal the vessel and place it in a microwave reactor.

• Irradiate the mixture with microwave energy at a controlled temperature (e.g., 150-200 °C) for a short duration (e.g., 5-20 minutes).

• After the reaction is complete, cool the vessel to room temperature.

• Dilute the reaction mixture with an organic solvent and wash with an aqueous solution to remove excess aniline and catalyst.

• Dry the organic phase, concentrate, and purify the product by column chromatography.

C. The Reissert Indole Synthesis: A Pathway to Indole-2-carboxylic Acids

The Reissert synthesis offers a reliable route to indoles and, more specifically, indole-2-carboxylic acids and their derivatives.[12] The classical approach involves the condensation of o-nitrotoluene with diethyl oxalate, followed by reductive cyclization of the resulting enolate.

Mechanism and Synthetic Logic: The reaction is initiated by the base-catalyzed condensation of the acidic methyl group of o-nitrotoluene with diethyl oxalate. The resulting nitro-substituted enolate is then subjected to reduction, typically using a reducing agent like zinc in acetic acid or catalytic hydrogenation. This reduction of the nitro group to an amino group triggers a spontaneous intramolecular cyclization, followed by dehydration to furnish the aromatic indole ring. The ester functionality at the 2-position can then be hydrolyzed to the corresponding carboxylic acid or used for further synthetic transformations.

II. Modern Catalytic Methods: Precision and Efficiency in Indole Synthesis

The advent of transition-metal catalysis has revolutionized the synthesis of substituted indoles, offering milder reaction conditions, broader substrate scope, and greater functional group tolerance compared to classical methods.

A. Palladium-Catalyzed Annulations: The Larock Indole Synthesis

The Larock indole synthesis is a powerful palladium-catalyzed heteroannulation reaction between an o-iodoaniline and a disubstituted alkyne.[13][14] This method is highly versatile and allows for the synthesis of a wide variety of polysubstituted indoles.

Catalytic Cycle and Mechanistic Insights: The catalytic cycle is believed to commence with the oxidative addition of the o-iodoaniline to a Pd(0) species. The resulting arylpalladium(II) complex then undergoes migratory insertion of the alkyne. A key feature of this reaction is the regioselectivity of the alkyne insertion.[13] Subsequent intramolecular C-N bond formation via reductive elimination regenerates the Pd(0) catalyst and yields the indole product. The choice of ligands, bases, and additives can significantly impact the efficiency and selectivity of the reaction.

Caption: Catalytic cycle of the Larock Indole Synthesis.

B. Buchwald-Hartwig Amination: A Versatile Tool for C-N Bond Formation

The Buchwald-Hartwig amination is a palladium-catalyzed cross-coupling reaction that has found widespread application in the synthesis of N-aryl and N-heteroaryl compounds, including indoles.[15][16] This reaction can be employed for both the N-arylation of pre-formed indoles and in intramolecular cyclizations to construct the indole ring itself.[17][18]

Mechanism and Ligand Effects: The catalytic cycle generally involves the oxidative addition of an aryl halide to a Pd(0) complex, followed by coordination of the amine and subsequent deprotonation by a base to form a palladium-amido complex. Reductive elimination from this complex furnishes the desired C-N bond and regenerates the active Pd(0) catalyst. The choice of phosphine ligand is paramount to the success of the reaction, with bulky, electron-rich ligands often providing the best results.

Experimental Protocol: N-Arylation of Indole [19]

• In a glovebox or under an inert atmosphere, charge a reaction tube with indole (1.0 eq), the desired aryl bromide or iodide (1.2 eq), a palladium precatalyst (e.g., Pd₂(dba)₃, 1-5 mol%), a suitable phosphine ligand (e.g., XPhos, SPhos, 2-10 mol%), and a base (e.g., K₂CO₃, Cs₂CO₃, 2.0 eq).

• Add a dry, deoxygenated solvent such as toluene or dioxane.

• Seal the reaction tube and heat the mixture to the desired temperature (typically 80-120 °C) with stirring.

• Monitor the reaction by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature, dilute with an organic solvent, and filter through a pad of celite to remove inorganic salts.

• Wash the filtrate with water and brine, dry the organic layer, and concentrate.

• Purify the crude product by column chromatography.

C. Direct C-H Functionalization: An Atom-Economical Approach

Direct C-H functionalization has emerged as a powerful and atom-economical strategy for the synthesis and derivatization of indoles. This approach avoids the need for pre-functionalized starting materials, thereby streamlining synthetic sequences and reducing waste.[20] Transition-metal catalysis, particularly with palladium, rhodium, and iridium, has been instrumental in the development of selective C-H functionalization methods for indoles.[21][22]

Regioselectivity and Directing Groups: A significant challenge in the C-H functionalization of indoles is controlling the regioselectivity, as there are multiple C-H bonds with varying reactivities.[23] The inherent electronic properties of the indole ring favor functionalization at the C3 and C2 positions. To achieve functionalization at the less reactive C4, C5, C6, and C7 positions of the benzene ring, the use of directing groups is often necessary.[22][23] These directing groups coordinate to the metal catalyst and position it in close proximity to a specific C-H bond, thereby enabling its selective activation.

III. Asymmetric Synthesis of Indole Derivatives

The synthesis of enantiomerically enriched indole derivatives is of paramount importance, as the biological activity of many indole-containing drugs is highly dependent on their stereochemistry.[24] Catalytic asymmetric synthesis provides the most efficient means to access these chiral molecules.[25][26]

A. Catalytic Asymmetric Friedel-Crafts Reactions

The asymmetric Friedel-Crafts reaction is a powerful method for the enantioselective alkylation of indoles, typically at the C3 position.[24] This reaction can be catalyzed by chiral Lewis acids or Brønsted acids, which coordinate to the electrophile and create a chiral environment that directs the nucleophilic attack of the indole from one face. A wide range of electrophiles, including α,β-unsaturated ketones, esters, and imines, have been successfully employed in these reactions.[24]

B. Enantioselective Reduction of 3H-Indoles

A metal-free approach for the synthesis of optically active indolines involves the enantioselective Brønsted acid-catalyzed transfer hydrogenation of 3H-indoles.[25][27] Using a Hantzsch ester as the hydrogen source, chiral phosphoric acids can effectively catalyze the reduction with high enantioselectivity under mild conditions.[27]

IV. Innovations in Reaction Technology: Flow Chemistry

Continuous flow chemistry has emerged as a valuable technology for the synthesis of indoles, offering several advantages over traditional batch processing.[28][29] These benefits include enhanced heat and mass transfer, improved safety for hazardous reactions, and the potential for automated, scalable production.[30][31] The Fischer, Heumann, and Hemetsberger-Knittel indole syntheses have all been successfully adapted to flow conditions, often resulting in higher yields and shorter reaction times.[32][33]

V. Spectroscopic Characterization of Substituted Indoles

The structural elucidation of newly synthesized indole derivatives relies heavily on a suite of spectroscopic techniques. The substitution pattern on the indole ring significantly influences its photophysical properties.[34][35][36]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are indispensable for determining the connectivity and substitution pattern of the indole core and its substituents.

• Mass Spectrometry (MS): Provides crucial information about the molecular weight and fragmentation patterns, confirming the identity of the synthesized compound.

• Infrared (IR) Spectroscopy: Useful for identifying key functional groups, such as the N-H stretch of the indole ring and carbonyl groups of substituents.

• UV-Vis and Fluorescence Spectroscopy: The indole scaffold is inherently fluorescent, and its absorption and emission properties are sensitive to the nature and position of substituents.[37][38] These techniques are valuable for probing the electronic structure of indole derivatives.[35]

VI. Summary and Future Outlook

The synthesis of substituted indoles is a rich and continually evolving field of organic chemistry. While classical methods like the Fischer and Bischler-Möhlau syntheses remain important tools, modern catalytic approaches, particularly those based on palladium catalysis and C-H functionalization, have dramatically expanded the synthetic chemist's toolbox. These newer methods offer greater efficiency, milder conditions, and broader applicability, enabling the construction of increasingly complex and diverse indole-containing molecules.

Future research in this area will likely focus on the development of even more sustainable and efficient catalytic systems, the exploration of novel reaction pathways, and the application of these methods to the synthesis of new therapeutic agents and advanced materials. The continued synergy between synthetic innovation and the demands of drug discovery and materials science will undoubtedly fuel further advancements in the fascinating world of indole chemistry.

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Discovery and history of indole alkaloids.

An In-Depth Technical Guide to the Discovery and History of Indole Alkaloids

Abstract

Indole alkaloids represent one of the largest and most structurally diverse classes of natural products, with over 4,100 known compounds.[1] Originating biochemically from the amino acid tryptophan, these molecules have played a seminal role in the histories of chemistry, pharmacology, and medicine.[1][2] Their journey spans millennia, from their use in ancient traditional remedies to their status as indispensable tools in modern clinical practice and neuroscience.[1] This guide provides a technical overview for researchers, scientists, and drug development professionals, tracing the path of discovery from the initial isolation of these complex scaffolds to the elucidation of their intricate structures, the development of groundbreaking synthetic strategies, and the understanding of their profound physiological activities. We will explore the causality behind key experimental choices, the evolution of analytical techniques, and the landmark achievements that have defined this fascinating field.

Chapter 1: The Genesis of Alkaloid Chemistry and the First Indoles

The story of indole alkaloids is inextricably linked to the birth of alkaloid chemistry itself. Before their discovery, the active principles of medicinal plants were mysterious and unquantifiable. The paradigm shifted in the early 19th century.

The Precedent: Sertürner's Isolation of Morphine

The journey began not with an indole, but with an isoquinoline alkaloid. In 1804, a young German pharmacist's assistant named Friedrich Wilhelm Adam Sertürner performed a series of groundbreaking experiments on opium, the dried latex of the poppy Papaver somniferum.[3] He sought to isolate the plant's "principium somniferum" or sleep-inducing principle.[4] Through meticulous acid-base extraction, he succeeded in isolating a pure, crystalline substance he named "morphium" after Morpheus, the Greek god of dreams.[3][5]

Sertürner's work, published between 1805 and 1817, was revolutionary for two reasons.[5][6] First, he demonstrated that a single chemical compound was responsible for the primary physiological effects of a medicinal plant. Second, he identified its alkaline properties, laying the foundation for a new class of nitrogenous plant-derived compounds that would be named "alkaloids".[7] This achievement provided the conceptual and methodological framework for all subsequent natural product isolations.

The First Indole Alkaloid: The 140-Year Strychnine Enigma

Inspired by Sertürner's success, French chemists Pierre Joseph Pelletier and Joseph Bienaimé Caventou embarked on a quest to isolate active principles from other potent plants. In 1818, they turned their attention to the seeds of the Strychnos ignatii tree, a source of a well-known poison.[8] Using similar extraction techniques, they isolated the intensely bitter and highly toxic alkaloid, strychnine .[1][8]

While its isolation was a landmark event, it also presented the field of chemistry with a formidable challenge. The molecular structure of strychnine is a tightly packed, seven-ringed cage with six contiguous stereocenters—a level of complexity far beyond the analytical capabilities of the 19th or early 20th centuries.[8][9] The quest to decipher its structure became one of the great chemical puzzles of the era, occupying luminaries like Sir Robert Robinson and Hermann Leuchs for over four decades.[8] The correct structure was finally determined in 1947, nearly 130 years after its discovery, and confirmed by X-ray crystallography between 1947 and 1951.[1][8] This immense time gap underscores the technical limitations of early chemistry, which relied on degradative chemical reactions rather than the spectroscopic methods we take for granted today.

Chapter 2: The Ergot Alkaloids: From Medieval Plague to Psychedelic Science

No group of indole alkaloids has a more dramatic history than those derived from the ergot fungus, Claviceps purpurea.

A Fungal Scourge and a Folk Remedy

For centuries, the parasitic ergot fungus, which infects rye and other grains, was the cause of devastating epidemics of ergotism.[10] Ingestion of contaminated bread led to two horrific forms of the disease: gangrenous ergotism, which caused limbs to burn and fall off, and convulsive ergotism, characterized by terrifying neurological symptoms.[10][11] Yet, by 1582, midwives were using ergot in controlled doses as a potent oxytocic to hasten childbirth.[10][12][13] This duality of poison and remedy hinted at the powerful bioactivity of its constituents.

Isolation and the Discovery of LSD

The modern scientific investigation began in the early 20th century. Key milestones include:

• 1918: The Swiss chemist Arthur Stoll, working at Sandoz, isolated ergotamine , the first chemically pure ergot alkaloid, which found use in obstetrics and for treating migraines.[1][10][12]

• 1935: The specific oxytocic principle, ergonovine , was discovered.[10][12]

The most famous discovery came from the same Sandoz laboratory. In 1938, Albert Hofmann was synthesizing derivatives of lysergic acid, the core structure of ergot alkaloids, in search of a new circulatory stimulant.[14][15][16] One of these, the 25th in the series, was lysergic acid diethylamide, or LSD-25. It showed little promise and was shelved.[15][17]

Five years later, on April 16, 1943, a "peculiar presentiment" led Hofmann to re-synthesize the compound.[15] During the process, he accidentally absorbed a minuscule amount and was forced to go home, where he experienced "an uninterrupted stream of fantastic pictures, extraordinary shapes with intense, kaleidoscopic play of colors."[18] Three days later, on what is now famously known as "Bicycle Day," he intentionally ingested 250 micrograms, confirming that he had discovered a psychoactive substance of unprecedented potency.[15] Hofmann's work, born from the study of a medieval poison, inadvertently opened the door to modern psychedelic research. He would later go on to isolate and synthesize psilocybin and psilocin from psychoactive mushrooms in 1958.[14]

Chapter 3: The Mid-Century Golden Age: Therapeutic Revolutions

The period following World War II saw an explosion in natural product discovery, yielding several indole alkaloids that transformed medicine.

Reserpine: Taming Hypertension and Psychosis

The roots of the Indian snakeroot plant, Rauvolfia serpentina, had been used in traditional Indian medicine for centuries to treat a variety of ailments, including insanity and fever.[1][19] In 1952, scientists isolated its principal active alkaloid, reserpine .[19] Clinical studies quickly revealed its profound effects. It proved to be a highly effective antihypertensive agent and one of the first truly effective treatments for the symptoms of schizophrenia.[20][21] The introduction of reserpine in 1954, two years after chlorpromazine, was a landmark event that helped usher in the age of psychopharmacology, demonstrating that mental illness could be treated on a molecular level.[19][22][23]

The Vinca Alkaloids: A Serendipitous Cancer Discovery

The Madagascar periwinkle, Catharanthus roseus, was known in folklore medicine as a treatment for diabetes.[24] In the 1950s, two independent research groups, one led by Robert Noble and the other by Charles Beer, sought to verify this claim.[25][26] They found no effect on blood sugar. Instead, they discovered that plant extracts caused profound leukopenia—a sharp drop in white blood cells.

This observation was scientifically crucial. It implied the extracts were cytotoxic and could potentially be used to treat cancers of the white blood cells, such as leukemias and lymphomas. This serendipitous finding led to the isolation of the bisindole alkaloids vinblastine and vincristine .[24] These compounds became frontline chemotherapeutic agents, working by a novel mechanism: they bind to tubulin, preventing the formation of the mitotic spindle required for cell division.[27][28]

Camptothecin: A New Target for Cancer Therapy

In 1966, as part of a large-scale screening of natural products by the National Cancer Institute, Monroe Wall and Mansukh Wani discovered camptothecin from the bark of the Chinese "Happy Tree," Camptotheca acuminata.[29] The compound showed significant anticancer activity, but early clinical trials were disappointing due to poor water solubility and severe toxicity.[29][30]

The true breakthrough came with the elucidation of its unique mechanism of action. Camptothecin was found to inhibit DNA topoisomerase I , an enzyme critical for relieving torsional strain in DNA during replication.[] By stabilizing the enzyme-DNA complex, it creates lethal single-strand breaks in the DNA of rapidly dividing cancer cells.[] This discovery revealed a new molecular target for cancer therapy and spurred the development of more soluble and less toxic derivatives, such as topotecan and irinotecan, which are in clinical use today.

Table 1: Timeline of Key Discoveries in Indole Alkaloids

Year(s)	Discovery/Alkaloid	Key Scientist(s)	Significance
1804-1817	Isolation of Morphine	F. W. A. Sertürner	Established the field of alkaloid chemistry; proved a single compound could be a plant's active principle.[3][5][6][7]
1818	Isolation of Strychnine	P. J. Pelletier & J. B. Caventou	First isolation of an indole alkaloid; its structural complexity challenged chemists for over a century.[1][8]
1918	Isolation of Ergotamine	A. Stoll	First pure, crystalline ergot alkaloid isolated, leading to its therapeutic use.[1][10][12]
1938/1943	Synthesis & Discovery of LSD's Effects	A. Hofmann	Serendipitous discovery of the most potent psychoactive substance known; launched the era of psychedelic research.[14][15][16][18]
1952	Isolation of Reserpine	Multiple Groups	Revolutionized the treatment of hypertension and schizophrenia; helped start the psychopharmacological era.[19][20][21]
1950s	Discovery of Vinca Alkaloids	R. Noble & C. Beer	Discovered through a failed search for an anti-diabetic drug; became vital anti-cancer agents (vinblastine, vincristine).[24][25][26]
1966	Discovery of Camptothecin	M. E. Wall & M. C. Wani	Isolated a potent anti-cancer agent with a novel mechanism of action (Topoisomerase I inhibition).[29]

Chapter 4: Synthesis, Biosynthesis, and Modern Analysis

The structural complexity of indole alkaloids made them both a challenge and an inspiration for synthetic organic chemists and, later, for biochemists seeking to understand how nature constructs them.

The Mount Everest of Synthesis: Woodward's Strychnine

By the mid-20th century, the confirmed structure of strychnine stood as a monumental challenge. In 1954, Robert Burns Woodward and his team announced its first total synthesis, a landmark achievement that is considered a watershed moment in the history of organic chemistry.[9][32][33] The 29-step synthesis was a masterclass in strategic thinking and chemical innovation, accomplished with the limited set of reactions available at the time.[9][33] One of the key strategic elements involved using a veratryl group (a dimethoxy-substituted phenyl ring) as a latent source of carbons that would later be unraveled to form several of the molecule's rings.[9][32] Woodward's synthesis was a testament to the power of logical, retrosynthetic thinking and inspired a generation of chemists.

Figure 1: High-level retrosynthetic logic inspired by early syntheses.

Nature's Blueprint: The Biosynthetic Pathway

All indole alkaloids share a common origin: the amino acid L-tryptophan .[1][2] Nature employs a modular strategy to build immense diversity from this single starting block. The key steps are:

• Decarboxylation: Tryptophan is often first converted to tryptamine, a simpler indole building block.[2]

• Elaboration:

  • Simple Indoles: Tryptamine can be methylated to form compounds like N,N-Dimethyltryptamine (DMT) or hydroxylated and phosphorylated to make psilocin and psilocybin.[34]

  • Monoterpenoid Indole Alkaloids: For the most complex alkaloids (strychnine, vincristine, reserpine), tryptamine is condensed with a monoterpene unit derived from secologanin. This forms the crucial intermediate strictosidine , the universal precursor to thousands of complex alkaloids.[1]

Figure 2: The universal biosynthetic origin of indole alkaloids from tryptophan.

The Spectroscopic Revolution: A Modern Approach to Structure Elucidation

The century-long struggle to identify the structure of strychnine is a powerful illustration of the limitations of pre-spectroscopic chemistry. Today, the same task can be accomplished in a matter of days or weeks using modern Nuclear Magnetic Resonance (NMR) spectroscopy.

• Isolation & Purification: The target alkaloid is first isolated from its natural source using chromatographic techniques (e.g., HPLC) to ensure >99% purity.

• 1D NMR Acquisition:

  • ¹H NMR: The sample is dissolved in a deuterated solvent (e.g., CDCl₃), and a proton spectrum is acquired. This reveals the number of unique proton environments, their chemical shifts, integration (relative number of protons), and coupling patterns (J-coupling), which indicates adjacent protons.

  • ¹³C NMR: A carbon spectrum is acquired to determine the number of unique carbon atoms in the molecule.[35]

• 2D NMR Acquisition:

  • COSY (Correlation Spectroscopy): This experiment identifies protons that are coupled to each other (typically on adjacent carbons), allowing for the tracing of spin systems through the molecule's backbone.[35]

  • HSQC (Heteronuclear Single Quantum Coherence): This spectrum correlates each proton directly to the carbon atom it is attached to, definitively linking the ¹H and ¹³C assignments.[35][36]

  • HMBC (Heteronuclear Multiple Bond Correlation): This powerful experiment shows correlations between protons and carbons that are 2-3 bonds away. This is the key to connecting the individual spin systems identified in the COSY experiment and piecing together the complete molecular skeleton, including quaternary carbons.[35][36]

• Data Analysis & Structure Assembly: By systematically integrating the data from all experiments, the full 2D structure and relative stereochemistry of the molecule can be determined without resorting to chemical degradation.

Figure 3: Workflow for modern structural elucidation using NMR spectroscopy.

Conclusion

The history of indole alkaloids is a microcosm of the history of organic chemistry and pharmacology. It is a narrative that begins in folklore and culminates in the rational design of life-saving drugs. The journey from the isolation of strychnine to the total synthesis of complex targets and the elucidation of entire biosynthetic pathways showcases a remarkable progression of scientific ingenuity. These molecules, first encountered as poisons, hallucinogens, and traditional remedies, now form an indispensable part of the modern pharmacopeia, serving as anti-cancer agents, anti-hypertensives, and powerful tools for exploring human consciousness. As new techniques in synthetic biology and genomic sequencing emerge, the story of indole alkaloids is far from over. The intricate scaffolds crafted by nature continue to inspire scientists, promising a future of novel therapeutics engineered from this ancient and versatile molecular blueprint.

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Physicochemical Profiling and Synthetic Methodologies of 2-Benzyl-3-methyl-1H-indole: A Technical Guide

Executive Summary

As a Senior Application Scientist, I approach the indole nucleus not merely as a structural motif, but as a "privileged scaffold" capable of highly specific interactions with diverse biological macromolecules[1]. Among its derivatives, 2-benzyl-3-methyl-1H-indole (CAS: 19013-50-4) stands out as a highly versatile building block. Its unique substitution pattern—a sterically demanding benzyl group at the C2 position and an electron-donating methyl group at the C3 position—imparts specific physicochemical properties that make it an ideal intermediate for developing complex molecular architectures, including anticancer, antimicrobial, and anti-inflammatory agents[1].

This whitepaper provides an in-depth analysis of the physicochemical characteristics, mechanistic synthesis pathways, and self-validating experimental protocols required to successfully synthesize and utilize 2-benzyl-3-methyl-1H-indole in advanced drug discovery workflows.

Physicochemical Characteristics & Molecular Descriptors

Understanding the fundamental physicochemical properties of 2-benzyl-3-methyl-1H-indole is critical for predicting its behavior in both synthetic reactions and biological assays. The lipophilicity introduced by the C2-benzyl group significantly alters the compound's partition coefficient, making it highly suitable for penetrating lipid bilayers in cellular assays.

Table 1: Core Physicochemical Properties

Property	Value / Description	Causality / Relevance
Chemical Name	2-Benzyl-3-methyl-1H-indole	Standard IUPAC nomenclature.
CAS Number	19013-50-4	Unique identifier for regulatory tracking.
Molecular Formula	C₁₆H₁₅N	Defines the elemental composition[1].
Molecular Weight	221.30 g/mol	Optimal for Lipinski's Rule of 5 compliance.
Exact Mass (HRMS)	221.1204 Da	Critical for [M+H]⁺ verification in mass spectrometry[1].
Physical State	Solid (Off-white/Pale yellow)	Indicates standard handling procedures (avoid dust formation)[2].

Table 2: Predicted Spectroscopic Signatures (NMR)

To ensure structural integrity during synthesis, researchers rely heavily on NMR spectroscopy. The following table outlines the extrapolated chemical shifts based on structural analogues[1].

Nucleus	Chemical Shift (δ ppm)	Multiplicity / Assignment
¹H NMR	7.50 – 8.50	Broad singlet (br s), Indole N-H proton
¹H NMR	7.00 – 7.70	Multiplets (m), 9H (Indole + Benzyl aromatic protons)
¹H NMR	4.00 – 4.20	Singlet (s), 2H (Benzylic CH₂ protons)
¹H NMR	2.20 – 2.40	Singlet (s), 3H (C3-Methyl protons)
¹³C NMR	32.0 – 35.0	Benzylic methylene carbon
¹³C NMR	9.0 – 10.0	C3-Methyl carbon

Mechanistic Pathways: The Fischer Indole Synthesis

The most robust method for constructing the 2-benzyl-3-methyl-1H-indole core is the Fischer Indole Synthesis , utilizing phenylhydrazine and an asymmetric ketone, specifically 1-phenylbutan-2-one (benzyl ethyl ketone)[3][4].

The Regioselectivity Challenge

When dealing with asymmetric ketones, the reaction can theoretically yield two regioisomers. The causality behind the product distribution lies in the enolization of the intermediate phenylhydrazone[5]. The tautomerization to the ene-hydrazine form dictates the site of the subsequent [3,3]-sigmatropic rearrangement.

• Thermodynamic Control: The ene-hydrazine double bond preferentially forms towards the more substituted carbon (the ethyl group's methylene carbon) rather than the benzylic carbon.

• Result: The [3,3]-sigmatropic rearrangement occurs at the ethyl chain, ultimately placing the methyl group at the C3 position and the benzyl group at the C2 position, yielding the desired 2-benzyl-3-methyl-1H-indole.

Figure 1: Mechanistic workflow of the regioselective Fischer Indole Synthesis.

Advanced Alternatives: Cascade Dearomatization

Beyond classical methods, recent literature highlights the use of indole derivatives in complex cascade reactions. For instance, dearomative indole-C3-alkylation/aza-Friedel–Crafts cascade reactions have been employed to synthesize heavily functionalized tetracycles. In these advanced protocols, 2-benzyl-3-methyl-1H-indole can be generated or utilized as a substrate under acidic conditions (e.g., TsOH in Toluene) via Wagner–Meerwein-type rearrangements[6].

Experimental Protocol: Self-Validating Fischer Synthesis

As an application scientist, I design protocols to be self-validating systems . This means the reaction provides intrinsic feedback (visual, thermal, or chromatographic) confirming that the mechanistic milestones are being achieved.

Reagents Required

• Phenylhydrazine (1.0 equiv)

• 1-Phenylbutan-2-one (benzyl ethyl ketone) (1.05 equiv)

• Glacial acetic acid (Solvent/Catalyst)

• Polyphosphoric acid (PPA) or p-Toluenesulfonic acid (TsOH) (Cyclization catalyst)

Step-by-Step Methodology

• Hydrazone Condensation (Validation: Water Evolution):

  • In a round-bottom flask equipped with a Dean-Stark trap, dissolve phenylhydrazine (10 mmol) and 1-phenylbutan-2-one (10.5 mmol) in toluene (30 mL) containing a catalytic amount of glacial acetic acid.

  • Reflux the mixture. Self-Validation: The collection of a stoichiometric equivalent of water in the trap confirms the complete conversion to the phenylhydrazone intermediate.

• Solvent Exchange & Activation:

  • Concentrate the mixture in vacuo to remove toluene.

  • Resuspend the crude hydrazone in a suitable acidic medium (e.g., PPA or a solution of TsOH in toluene) to initiate the [3,3]-sigmatropic rearrangement.

• Thermal Cyclization (Validation: Ammonia Evolution):

  • Heat the reaction mixture to 110–120 °C.

  • Self-Validation: The evolution of ammonia gas (detectable via moistened red litmus paper turning blue at the condenser outlet) is the definitive marker that cyclization and rearomatization are occurring.

• Quenching and Extraction:

  • Cool the reaction to room temperature and carefully pour it over crushed ice to quench the acid.

  • Neutralize with saturated aqueous NaHCO₃ until pH 7-8 is reached.

  • Extract with Ethyl Acetate (3 x 20 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate.

• Purification & Analytical Confirmation:

  • Purify via flash column chromatography (Silica gel, Hexanes:EtOAc gradient).

  • Confirm the regiochemistry (C3-methyl vs. C2-ethyl) using ¹³C NMR (targeting the distinct δ 9-10 ppm shift of the C3-methyl group) and HRMS for the exact mass of 221.1204 Da[1].

Pharmacological Applications & Structural Elaboration

The 2-benzyl-3-methyl-1H-indole scaffold is not an end-product; it is a launchpad. Its structural features allow for targeted derivatization to optimize pharmacokinetic and pharmacodynamic profiles.

Figure 2: Pharmacological elaboration pathways of the 2-benzyl-3-methyl-1H-indole scaffold.

The N1 position is highly susceptible to deprotonation and subsequent alkylation or acylation, allowing researchers to append solubilizing groups or additional pharmacophores[1]. Furthermore, the aromatic rings can undergo electrophilic aromatic substitution (e.g., halogenation at the C5 position) to tune the electronic properties and binding affinities of the resulting drug candidates.

References

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• The Journal of Organic Chemistry (ACS Publications). Diastereoselective Synthesis of Indoline- and Pyrrole-Embedded Tetracycles via an Unprecedented Dearomative Indole-C3-Alkylation/Aza-Friedel–Crafts Cascade Reaction. (August 16, 2022). Retrieved from:[Link]

• ResearchGate. The Fischer Reaction in the Synthesis of 2,3-Disubstituted 7-Azaindoles. Retrieved from:[Link]

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Advanced Quantum Chemical Profiling of Indole Derivatives: A Computational Whitepaper for Drug Development

Executive Summary

The indole ring is universally recognized as a "privileged scaffold" in medicinal chemistry, serving as the structural foundation for numerous antiviral, anticancer, and neurological therapeutics[1]. To rationally design indole-based drugs, researchers must move beyond empirical screening and understand the molecule's sub-atomic behavior. Quantum chemical calculations—specifically Density Functional Theory (DFT)—provide a first-principles approach to predicting reactivity, binding affinities, and pharmacokinetic properties[2]. This whitepaper outlines a rigorous, self-validating computational protocol for analyzing indole derivatives, emphasizing the causality behind methodological choices.

The Causality of Computational Method Selection

In computational chemistry, selecting the correct level of theory is the difference between predictive insight and artifactual noise. For indole derivatives, the choices of functional and basis set are dictated by the molecule's specific electronic properties.

Functional Selection: B3LYP vs. Dispersion-Corrected Functionals

The 3 due to its excellent balance of computational cost and structural accuracy[3]. However, indoles in biological systems frequently engage in π−π stacking and non-covalent interactions within receptor pockets.

• The Causality: B3LYP inherently fails to account for long-range electron correlation (dispersion forces). Therefore, while B3LYP is sufficient for baseline electronic properties in a vacuum, dispersion-corrected functionals (such as M06-2X or ω B97X-D) are strictly required when modeling the interaction energies between an indole drug and its biological target.

Basis Set Selection: The Necessity of 6-311++G(d,p)

For accurate electronic profiling of indoles, the3 is highly recommended[3].

• The Causality: The diffuse functions (denoted by "++") are critical because the nitrogen atom in the indole ring can act as a strong electron donor, and indole derivatives often form anionic species in physiological pH. Without diffuse functions, the computational model artificially constrains the expansion of the electron cloud, leading to severe errors in Lowest Unoccupied Molecular Orbital (LUMO) energy predictions. The polarization functions ("d,p") allow for asymmetric electron distribution, which is essential for accurately modeling the highly directional hydrogen bonding at the N1 position.

Self-Validating Protocol: Step-by-Step Quantum Chemical Workflow

A robust computational protocol cannot rely on blind execution; it must be a self-validating system where the output inherently proves its own physical validity.

Step 1: Conformational Search and Input Generation

• Action: Generate 3D conformers using a molecular mechanics force field (e.g., MMFF94) to identify the global minimum candidate before submitting to quantum mechanical software.

• Causality: DFT is a local optimization algorithm. If the initial input is a high-energy conformer, the algorithm will trap the geometry in a local minimum, rendering all subsequent thermodynamic and electronic calculations physically irrelevant.

Step 2: Geometry Optimization (DFT)

• Action: Optimize the structure at the B3LYP/6-311++G(d,p) level. For biologically relevant data, apply an implicit Solvation Model based on Density (SMD) to simulate an aqueous environment ( ϵ=78.3 ).

• Causality: Gas-phase geometries often differ significantly from solvated geometries due to the stabilization of dipole moments by the surrounding dielectric medium.

Step 3: Frequency Analysis (The Self-Validation Step)

• Action: Execute a harmonic vibrational frequency calculation on the optimized geometry at the exact same level of theory.

• Causality & Validation: This is the critical self-validation gate. The mathematical definition of a stable ground-state minimum is a point on the potential energy surface where the second derivative of energy with respect to nuclear coordinates is positive. Therefore, a valid structure must yield zero imaginary frequencies ( NImag​=0 ) . If NImag​=1 , the structure is a transition state. If NImag​>0 , the protocol mandates perturbing the geometry along the vector of the imaginary normal mode and re-optimizing.

Step 4: Extraction of Frontier Molecular Orbitals (FMO)

• Action: Extract the energies of the Highest Occupied Molecular Orbital (HOMO) and LUMO. Calculate the energy gap ( ΔE=ELUMO​−EHOMO​ ).

• Causality: The HOMO-LUMO gap is a direct proxy for chemical hardness and kinetic stability. A smaller gap indicates a highly reactive molecule, which in drug development often correlates with off-target toxicity or rapid metabolic degradation.

Quantitative Data Presentation

The following table synthesizes quantitative electronic properties of various indole derivatives calculated at the DFT level, illustrating how substituent groups alter the scaffold's reactivity.

Table 1: Calculated Quantum Chemical Parameters of Selected Indole Derivatives

Compound	EHOMO​ (eV)	ELUMO​ (eV)	Energy Gap ( ΔE )	Dipole Moment ( μ , Debye)	Primary Application
Indole	-5.62	-0.62	5.00	2.10	Reference Scaffold[3]
6-NH 2​ -Indole	-5.10	-0.55	4.55	3.45	Corrosion Inhibition / Antiviral[3]
Hydroxylic indole-3-pyruvic acid (HIPyA)	-5.85	-1.20	4.65	4.12	Alzheimer's Drug Candidate[4]
3-allyl-1H-indole	-5.45	-0.75	4.70	2.30	Pharmacokinetic Modeling[2]

(Note: Data synthesized from peer-reviewed DFT studies utilizing B3LYP/6-311++G(d,p) and cc-pVTZ basis sets).

Visualization of the Computational Pipeline

Caption: Self-validating quantum chemical workflow for indole derivative profiling.

Applications in Drug Development

The integration of quantum mechanics into the drug discovery pipeline allows for the precise mapping of pharmacophores.

• Antiviral Design: Natural indoles and their derivatives are actively evaluated as multi-target antiviral agents against HIV and HCV[1]. Quantum chemical parameters (like Molecular Electrostatic Potential surfaces) dictate how these derivatives orient themselves within the viral protease active sites.

• Oncology & PARP1 Inhibition: The5 relies heavily on computational chemistry[5]. Indole-fused scaffolds mimic essential binding networks, and DFT calculations are used to optimize the electron density of the scaffold to maximize hydrogen bonding with key residues like Gly863 and Ser904[5].

References

• Source: jst-ud.
• Source: benchchem.
• Source: frontiersin.
• Source: tandfonline.
• Source: mdpi.

Sources

• 1. Frontiers | Exploring the potential of some natural indoles as antiviral agents: quantum chemical analysis, inverse molecular docking, and affinity calculations [frontiersin.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. jst-ud.vn [jst-ud.vn]
• 4. tandfonline.com [tandfonline.com]
• 5. mdpi.com [mdpi.com]

Protocols & Analytical Methods

Application Note: A Researcher's Guide to the Fischer Indole Synthesis of 2-Benzyl-3-methyl-1H-indole

Abstract

The Fischer indole synthesis, a robust and versatile reaction discovered by Emil Fischer in 1883, remains a cornerstone of heterocyclic chemistry for constructing the indole nucleus.[1][2] This application note provides a comprehensive, in-depth guide for the synthesis of 2-benzyl-3-methyl-1H-indole, a valuable scaffold in medicinal chemistry and drug development.[3] We will explore the reaction's intricate mechanism, present a detailed and validated experimental protocol, discuss process optimization, and provide troubleshooting insights. This document is intended for researchers, scientists, and drug development professionals seeking to leverage this classic transformation for the synthesis of complex molecular architectures.

Introduction: The Enduring Relevance of the Fischer Indole Synthesis

The indole ring is a privileged structure in pharmacology, appearing in a vast number of natural products and synthetic drugs, including the anti-migraine triptan class of medications.[1][4] The Fischer indole synthesis provides a direct and efficient route to this heterocyclic system through the acid-catalyzed cyclization of an arylhydrazone.[5] The target molecule, 2-benzyl-3-methyl-1H-indole, is a key intermediate for further synthetic elaboration, allowing for the exploration of structure-activity relationships in the development of novel therapeutics.[3]

The synthesis begins with the reaction of phenylhydrazine and an appropriate ketone—in this case, 1-phenylbutan-2-one (also known as benzyl methyl ketone)—to form a phenylhydrazone intermediate. This intermediate, when subjected to acidic conditions, undergoes a cascade of rearrangements to yield the final indole product. The choice of acid catalyst is critical and significantly influences reaction outcomes; both Brønsted acids (e.g., H₂SO₄, polyphosphoric acid) and Lewis acids (e.g., ZnCl₂, BF₃) are commonly employed.[1][6]

Reaction Mechanism: A Step-by-Step Elucidation

The accepted mechanism for the Fischer indole synthesis is a multi-step process initiated by an acid catalyst.[4][5] Understanding this pathway is crucial for optimizing reaction conditions and troubleshooting unexpected outcomes.

• Phenylhydrazone Formation : The reaction starts with the condensation of phenylhydrazine and a ketone (1-phenylbutan-2-one) to form the corresponding phenylhydrazone.[7][8]

• Tautomerization to Ene-hydrazine : The acid catalyst protonates the hydrazone, facilitating its tautomerization to the more reactive ene-hydrazine intermediate.[5][9]

• [4][4]-Sigmatropic Rearrangement : This is the key bond-forming step. The ene-hydrazine undergoes a[4][4]-sigmatropic rearrangement, analogous to a Cope rearrangement, to form a di-imine intermediate.[1][7] This step establishes the crucial carbon-carbon bond of the indole framework.

• Aromatization and Cyclization : The di-imine intermediate rearomatizes, followed by an intramolecular cyclization (a 5-exo-trig process) to form a five-membered ring aminal.[1][9]

• Elimination of Ammonia : Finally, under the acidic conditions, the aminal eliminates a molecule of ammonia, leading to the formation of the energetically favorable aromatic indole ring.[1][7]

Caption: Figure 1: Mechanism of the Fischer Indole Synthesis

Experimental Protocol

This protocol details a two-step procedure involving the initial formation of the phenylhydrazone, followed by its acid-catalyzed cyclization. Alternatively, a one-pot procedure can be employed where the hydrazone is not isolated.[10]

Materials and Equipment

Reagent/Material	Grade	Supplier	Notes
Phenylhydrazine	ReagentPlus®, ≥99%	Major Supplier	Handle with care, toxic.
1-Phenylbutan-2-one	≥98%	Major Supplier	Benzyl methyl ketone.
Glacial Acetic Acid	ACS Reagent, ≥99.7%	Major Supplier	Corrosive.
Polyphosphoric Acid (PPA)	Reagent Grade	Major Supplier	Corrosive, viscous liquid.
Ethyl Acetate	ACS Grade	Major Supplier	For extraction.
Saturated Sodium Bicarbonate	ACS Grade	Major Supplier	For neutralization.
Brine (Saturated NaCl)	ACS Grade	Major Supplier	For washing.
Anhydrous Sodium Sulfate	ACS Grade	Major Supplier	For drying.
Silica Gel	230-400 mesh	Major Supplier	For column chromatography.
Round-bottom flask, Condenser, Magnetic stirrer, Heating mantle, Separatory funnel, Rotary evaporator	Standard laboratory glass	-	-

Step-by-Step Procedure

Part A: Synthesis of 1-Phenylbutan-2-one phenylhydrazone

• Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stir bar, dissolve 1-phenylbutan-2-one (10.0 g, 67.5 mmol, 1.0 eq) in glacial acetic acid (50 mL).

• Reagent Addition: Slowly add phenylhydrazine (7.3 g, 67.5 mmol, 1.0 eq) to the stirred solution at room temperature. The mixture may become warm.

• Reaction: Stir the mixture at room temperature for 1 hour. The formation of the hydrazone is typically rapid. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Isolation (Optional but Recommended): Pour the reaction mixture into ice-water (200 mL). The phenylhydrazone will precipitate as a solid. Collect the solid by vacuum filtration, wash thoroughly with water until the filtrate is neutral, and dry under vacuum. This intermediate can be used in the next step without further purification.

Part B: Acid-Catalyzed Indolization

• Reaction Setup: Place the dried phenylhydrazone from Part A into a 500 mL round-bottom flask. Add polyphosphoric acid (PPA) (approx. 100 g). Expert Tip: PPA acts as both the catalyst and the solvent. Ensure enough is added to allow for efficient magnetic stirring.[5]

• Heating: Heat the viscous mixture in an oil bath to 120-130°C with vigorous stirring. The color of the mixture will darken.

• Reaction Time: Maintain the temperature for 1-2 hours. Monitor the disappearance of the hydrazone intermediate by TLC (eluent: 20% Ethyl Acetate in Hexanes).

• Work-up - Quenching: Allow the reaction mixture to cool to approximately 80-90°C. Carefully and slowly pour the hot, viscous mixture onto crushed ice (approx. 500 g) in a large beaker with stirring. This is a highly exothermic process and should be done in a fume hood with caution.

• Neutralization: Once the PPA is fully hydrolyzed, slowly neutralize the acidic aqueous solution by adding a saturated solution of sodium bicarbonate until the pH is ~7-8.

• Extraction: Transfer the mixture to a separatory funnel and extract the product with ethyl acetate (3 x 100 mL).

• Washing and Drying: Combine the organic layers, wash with brine (1 x 100 mL), and dry over anhydrous sodium sulfate.

• Purification: Filter off the drying agent and concentrate the solvent using a rotary evaporator. The crude product will be a dark oil or solid. Purify the residue by flash column chromatography on silica gel, eluting with a gradient of ethyl acetate in hexanes (e.g., starting from 5% and increasing to 20%) to afford 2-benzyl-3-methyl-1H-indole as a solid.[11]

Process Optimization and Troubleshooting

The success of the Fischer indole synthesis often depends on careful control of reaction parameters.

Parameter	Recommended Condition	Rationale & Troubleshooting
Catalyst	Polyphosphoric Acid (PPA) or ZnCl₂	PPA is often effective for ketones, acting as both solvent and catalyst.[12] If PPA fails, anhydrous ZnCl₂ in a high-boiling solvent like xylene can be effective.[7][10] The choice of catalyst is crucial and may require screening.[6]
Temperature	120-180°C	The reaction requires elevated temperatures for the[4][4]-sigmatropic rearrangement.[10] If the reaction is sluggish, cautiously increase the temperature. If decomposition occurs (indicated by excessive charring), reduce the temperature.
Reaction Time	1-3 hours	Monitor by TLC. Prolonged heating can lead to polymerization and side products. Insufficient time results in low conversion.
Work-up	Quench on ice, neutralize, extract	Quenching the hot PPA mixture is critical for breaking down the viscous medium and allowing for extraction. Incomplete neutralization can lead to low extraction efficiency.
Purity	Column Chromatography	The crude product is often dark and contains impurities.[13] Column chromatography is usually necessary to obtain a pure product. Recrystallization from a suitable solvent (e.g., ethanol/water) can be an alternative.[14]

Overall Experimental Workflow

The entire process from starting materials to the purified product can be visualized as a linear workflow.

Caption: Figure 2: Experimental Workflow for Synthesis

Safety Precautions

• Phenylhydrazine: Is toxic and a suspected carcinogen. Handle only in a well-ventilated fume hood, wearing appropriate personal protective equipment (PPE), including gloves and safety glasses.

• Acids: Glacial acetic acid and polyphosphoric acid are corrosive. Avoid contact with skin and eyes.

• Heating: The reaction is conducted at high temperatures. Use an oil bath with a temperature controller and ensure the setup is secure.

• Quenching: The addition of the hot PPA mixture to ice is highly exothermic and can cause splashing. Perform this step slowly and cautiously in a large beaker within a fume hood.

References

• Wikipedia. Fischer indole synthesis. [Link]

• National Institutes of Health (NIH). New 3H-Indole Synthesis by Fischer's Method. Part I. [Link]

• Grokipedia. Fischer indole synthesis. [Link]

• Chemistry Learner. Fischer Indole Synthesis: Definition, Examples and Mechanism. [Link]

• J&K Scientific LLC. Fischer Indole Synthesis. [Link]

• Chemistry Stack Exchange. Fischer indole synthesis: significance of choice of acid catalyst. [Link]

• Google Patents. US5085991A - Process of preparing purified aqueous indole solution.

• Synlett. Synthesis of Substituted Indole from 2-Aminobenzaldehyde through[1][7]-Aryl Shift. [Link]

• Chemistry LibreTexts. Write an equation for the reaction of benzaldehyde with phenylhydrazine. [Link]

Sources

• 1. Fischer indole synthesis - Wikipedia [en.wikipedia.org]
• 2. Fischer Indole Synthesis: Definition, Examples and Mechanism [chemistrylearner.com]
• 3. 2-Benzyl-3-methyl-1H-indole|High-Quality Research Chemical [benchchem.com]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 7. alfa-chemistry.com [alfa-chemistry.com]
• 8. homework.study.com [homework.study.com]
• 9. jk-sci.com [jk-sci.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. Synthesis of Substituted Indole from 2-Aminobenzaldehyde through [1,2]-Aryl Shift [organic-chemistry.org]
• 12. Fischer indole synthesis — Grokipedia [grokipedia.com]
• 13. US5085991A - Process of preparing purified aqueous indole solution - Google Patents [patents.google.com]
• 14. pdf.benchchem.com [pdf.benchchem.com]

Application Notes and Protocols for the Palladium-Catalyzed Synthesis of 2-benzyl-3-methyl-1H-indole

For: Researchers, scientists, and drug development professionals

Introduction: The Significance of the 2-benzyl-3-methyl-1H-indole Scaffold

The indole nucleus is a cornerstone of medicinal chemistry, appearing in a vast array of natural products and pharmacologically active compounds.[1] Its unique electronic properties and structural versatility allow it to interact with a wide range of biological targets. The specific substitution pattern of 2-benzyl-3-methyl-1H-indole, featuring a benzyl group at the 2-position and a methyl group at the 3-position, imparts a distinct chemical character and reactivity profile.[1] This makes it a valuable intermediate for the synthesis of more complex molecules with potential therapeutic applications in areas such as oncology, infectious diseases, and neuropharmacology. This document provides a detailed guide to the synthesis of this important scaffold using a robust and efficient palladium-catalyzed methodology.

Synthetic Strategy: The Larock Indole Synthesis

Among the various palladium-catalyzed methods for indole synthesis, the Larock indole synthesis, or Larock heteroannulation, stands out for its convergence and operational simplicity.[2][3][4] This powerful reaction constructs the 2,3-disubstituted indole core in a single step from a readily available o-iodoaniline and a disubstituted alkyne. The reaction is typically catalyzed by a palladium(II) species, such as palladium acetate (Pd(OAc)₂), in the presence of a base and a chloride source.[2]

A key consideration in the synthesis of asymmetrically substituted indoles like 2-benzyl-3-methyl-1H-indole is regioselectivity. The Larock indole synthesis exhibits a predictable regiochemical outcome, with the more sterically demanding substituent of the alkyne preferentially occupying the 2-position of the resulting indole.[3] In the case of 1-phenyl-2-butyne, the benzyl group is sterically bulkier than the methyl group, thus directing the formation of the desired 2-benzyl-3-methyl-1H-indole isomer.

Catalytic Cycle of the Larock Indole Synthesis

The mechanism of the Larock indole synthesis is a well-established catalytic cycle involving several key steps:

• Reduction of Pd(II) to Pd(0): The active catalytic species is a Pd(0) complex, which is typically generated in situ from the Pd(II) precatalyst.

• Oxidative Addition: The Pd(0) species undergoes oxidative addition to the o-iodoaniline, forming an arylpalladium(II) intermediate.

• Alkyne Coordination and Insertion: The disubstituted alkyne coordinates to the arylpalladium(II) complex, followed by a regioselective syn-insertion of the alkyne into the aryl-palladium bond. This step is crucial for determining the final substitution pattern of the indole.

• Intramolecular Amination: The nitrogen atom of the aniline moiety attacks the newly formed vinylpalladium species in an intramolecular fashion, leading to the formation of a six-membered palladacycle.

• Reductive Elimination: The catalytic cycle is completed by the reductive elimination of the palladium catalyst, which regenerates the active Pd(0) species and yields the final 2,3-disubstituted indole product.

Below is a diagram illustrating the catalytic cycle:

Caption: Catalytic cycle of the Larock indole synthesis.

Experimental Protocol: Synthesis of 2-benzyl-3-methyl-1H-indole

This protocol details the synthesis of 2-benzyl-3-methyl-1H-indole from o-iodoaniline and 1-phenyl-2-butyne via the Larock indole synthesis.

Materials and Reagents

Reagent/Material	Grade	Supplier	Notes
o-Iodoaniline	98%	Sigma-Aldrich
1-Phenyl-2-butyne	97%	Alfa Aesar
Palladium(II) acetate	98%	Strem Chemicals
Triphenylphosphine (PPh₃)	99%	Acros Organics	Optional, but can improve yields.
Lithium chloride (LiCl)	99%	Fisher Scientific	Anhydrous
Potassium carbonate (K₂CO₃)	99%	J.T. Baker	Anhydrous, finely powdered
N,N-Dimethylformamide (DMF)	Anhydrous, 99.8%	Sigma-Aldrich
Diethyl ether	Anhydrous	Fisher Scientific	For extraction
Saturated aq. NaCl	For washing
Anhydrous MgSO₄	For drying
Silica gel	230-400 mesh	For column chromatography
Hexane	HPLC grade	For chromatography
Ethyl acetate	HPLC grade	For chromatography

Experimental Workflow

Caption: Step-by-step experimental workflow.

Step-by-Step Protocol

• Reaction Setup: To a flame-dried 50 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add o-iodoaniline (1.0 mmol, 219 mg), potassium carbonate (2.5 mmol, 345 mg), lithium chloride (1.0 mmol, 42 mg), palladium(II) acetate (0.05 mmol, 11.2 mg), and triphenylphosphine (0.1 mmol, 26.2 mg).

• Inert Atmosphere: The flask is sealed with a septum, and the atmosphere is replaced with nitrogen by evacuating and backfilling three times.

• Addition of Solvent and Alkyne: Anhydrous N,N-dimethylformamide (DMF, 10 mL) is added via syringe, followed by the addition of 1-phenyl-2-butyne (1.2 mmol, 156 mg, 0.17 mL).

• Reaction: The reaction mixture is heated to 100 °C in an oil bath and stirred vigorously for 12-24 hours. The progress of the reaction should be monitored by thin-layer chromatography (TLC).

• Work-up: After the reaction is complete (as indicated by TLC), the mixture is cooled to room temperature. Deionized water (20 mL) is added, and the aqueous layer is extracted with diethyl ether (3 x 20 mL). The combined organic layers are washed with saturated aqueous sodium chloride (brine, 20 mL), dried over anhydrous magnesium sulfate, filtered, and the solvent is removed under reduced pressure.

• Purification: The crude product is purified by flash column chromatography on silica gel using a hexane/ethyl acetate gradient (e.g., starting with 100% hexane and gradually increasing the polarity to 95:5 hexane/ethyl acetate) to afford the pure 2-benzyl-3-methyl-1H-indole.

Expected Results and Characterization

The expected product, 2-benzyl-3-methyl-1H-indole, should be obtained as a solid. The yield will vary depending on the precise reaction conditions and purification efficiency.

Characterization Data (Predicted):

• ¹H NMR (400 MHz, CDCl₃): δ 7.85 (br s, 1H, N-H), 7.60-7.00 (m, 9H, Ar-H), 4.10 (s, 2H, CH₂), 2.35 (s, 3H, CH₃).[1]

• ¹³C NMR (100 MHz, CDCl₃): δ 139.0, 136.5, 135.0, 128.8, 128.5, 128.3, 126.2, 122.0, 120.5, 119.5, 110.5, 109.0, 32.0 (CH₂), 9.5 (CH₃).[1]

• High-Resolution Mass Spectrometry (HRMS): Calculated for C₁₆H₁₅N [M+H]⁺, expected m/z should be confirmed.

Troubleshooting and Optimization

Issue	Possible Cause	Suggested Solution
Low or no product formation	Inactive catalyst	Ensure the use of high-purity palladium acetate. Consider using a fresh bottle.
Insufficiently anhydrous conditions	Use anhydrous solvents and reagents. Flame-dry all glassware before use.
Poor quality reagents	Use high-purity starting materials.
Formation of side products	Prolonged reaction time or high temperature	Monitor the reaction closely by TLC and stop it once the starting material is consumed.
Incorrect stoichiometry	Carefully measure all reagents.
Difficulty in purification	Co-eluting impurities	Adjust the eluent system for column chromatography. Consider using a different stationary phase if necessary.

Safety Precautions

• Palladium compounds are toxic and should be handled in a well-ventilated fume hood.

• o-Iodoaniline is toxic and an irritant. Avoid inhalation and skin contact.

• DMF is a skin and respiratory irritant. Handle with appropriate personal protective equipment (PPE), including gloves and safety glasses.

• All reactions should be conducted under an inert atmosphere of nitrogen or argon.

Conclusion

The Larock indole synthesis provides a powerful and direct method for the preparation of 2-benzyl-3-methyl-1H-indole. This application note offers a detailed protocol that, when followed with care, should enable researchers to successfully synthesize this valuable building block for further research and development in medicinal chemistry and materials science. The inherent regioselectivity of the Larock reaction makes it particularly well-suited for the synthesis of asymmetrically substituted indoles.

References

• Wikipedia. Larock indole synthesis. [Link]

• Scott, J. P., & Sarpong, R. (2009). Preparation of 2,3-Disubstituted Indoles by Sequential Larock Heteroannulation and Silicon-Based Cross-Coupling Reactions. Tetrahedron, 65(16), 3120–3129. [Link]

• Larock, R. C., Yum, E. K., & Refvik, M. D. (1998). Synthesis of 2,3-Disubstituted Indoles via Palladium-Catalyzed Annulation of Internal Alkynes. The Journal of Organic Chemistry, 63(22), 7652–7662. [Link]

Sources

• 1. 2-Benzyl-3-methyl-1H-indole|High-Quality Research Chemical [benchchem.com]
• 2. Larock indole synthesis - Wikipedia [en.wikipedia.org]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. semanticscholar.org [semanticscholar.org]

Application Note: Streamlined One-Pot Synthesis of 1,2,3-Trisubstituted Indoles

Target Audience: Synthetic Chemists, Medicinal Chemists, and Drug Development Professionals Application Area: Heterocyclic Synthesis, Lead Generation, and Library Enumeration

Introduction & Mechanistic Rationale

The indole scaffold is a privileged pharmacophore ubiquitous in natural products and FDA-approved therapeutics. However, traditional step-wise syntheses of densely functionalized 1,2,3-trisubstituted indoles often suffer from severe bottlenecks: the necessity to isolate unstable intermediates, extensive chromatographic purification, and cumulative yield attrition.

To accelerate drug discovery workflows, multicomponent one-pot reactions (MCRs) have emerged as the gold standard. By telescoping multiple bond-forming events into a single reaction vessel, chemists can bypass the isolation of reactive intermediates. This application note details two highly robust, field-proven one-pot strategies:

• The Three-Component Fischer Indolisation–N-Alkylation Sequence [1].

• The Four-Component Alkynylation–Cyclization–Iodination–Alkylation Sequence [2].

Causality in the One-Pot Fischer–Alkylation Sequence

The classical Fischer indole synthesis involves the acid-catalyzed condensation of an aryl hydrazine and a ketone to form a hydrazone, which undergoes a [3,3]-sigmatropic rearrangement and subsequent cyclization to yield an indole. In a step-wise process, the resulting 1,2-disubstituted indole must be isolated before N-alkylation.

In the one-pot protocol , the causality of the design is rooted in exploiting the basicity of the reaction environment post-cyclization. By generating the indole in situ and immediately introducing a strong base (e.g., NaH) alongside an alkyl halide, the transient indole is quantitatively converted into its highly nucleophilic indole anion. This prevents oxidative degradation of the intermediate and drives the reaction thermodynamically toward the highly stable 1,2,3-trisubstituted indole product.

Reaction Pathway Visualization

Figure 1: Reaction pathway for the one-pot Fischer indolisation and N-alkylation sequence.

Quantitative Data & Strategy Optimization

Selecting the appropriate one-pot strategy depends on the desired substitution pattern. The table below summarizes the operational metrics of the two primary methodologies discussed in this guide.

Methodology	Reagent Components	Catalyst / Base System	Total Reaction Time	Yield Range	Key Strategic Advantage
Three-Component Fischer-Alkylation [1]	Aryl hydrazine, Ketone, Alkyl halide	Acid catalyst / NaH	< 30 mins	60–90%	Extremely rapid; utilizes cheap, widely available commercial building blocks.
Four-Component Alkynylation Cascade [2]	o-Haloaniline, Alkyne, NIS, Alkyl halide	DBU / KOt-Bu	2–4 hours	11–69%	Transition-metal-free; installs a C3-iodo group, priming the scaffold for downstream Suzuki cross-coupling.

Experimental Protocol: One-Pot Fischer Indolisation–N-Alkylation

This protocol is adapted for rapid library generation (total reaction time < 30 minutes) and is designed as a self-validating system to ensure high fidelity at every step.

Reagents & Equipment

• Substrates: Aryl hydrazine hydrochloride (1.0 eq), Ketone (1.0 eq), Alkyl halide (1.1 eq).

• Reagents: Glacial acetic acid (catalyst/solvent for step 1), Sodium hydride (60% dispersion in mineral oil, 2.5 eq).

• Solvents: Anhydrous DMF or THF.

• Equipment: Microwave synthesizer (optional but recommended for step 1) or standard reflux setup; TLC plates (Silica gel 60 F254).

Step-by-Step Methodology

Step 1: Hydrazone Formation and Cyclization

• In an oven-dried reaction vial, suspend the aryl hydrazine hydrochloride (1.0 mmol) and the ketone (1.0 mmol) in glacial acetic acid (2.0 mL).

• Causality Note: The acidic environment neutralizes the hydrochloride salt while simultaneously catalyzing the imine condensation and subsequent [3,3]-sigmatropic rearrangement.

• Heat the mixture to 80 °C for 15 minutes (or apply microwave irradiation at 100 °C for 5 minutes).

• Self-Validation Check: Perform a rapid TLC (Eluent: 3:1 Hexanes/EtOAc). The complete disappearance of the starting materials and the appearance of a new, intensely fluorescent spot under 254 nm UV light confirms the formation of the indole core. Do not proceed until conversion is >95%, as unreacted ketone or hydrazine will cause catastrophic side reactions in Step 2.

• Remove the acetic acid in vacuo to yield the crude indole intermediate.

Step 2: In Situ N-Alkylation

• Dissolve the crude indole intermediate in anhydrous DMF (3.0 mL) and cool the flask to 0 °C using an ice bath.

• Causality Note: Cooling is critical. The subsequent deprotonation is highly exothermic; maintaining 0 °C prevents the degradation of the indole core and limits the formation of unwanted bis-alkylated byproducts.

• Add NaH (2.5 eq) portion-wise. Stir for 5 minutes until hydrogen gas evolution ceases.

• Add the alkyl halide (1.1 eq) dropwise. Remove the ice bath and allow the reaction to warm to room temperature, stirring for an additional 15 minutes.

• Self-Validation Check: A secondary TLC should show the complete consumption of the highly fluorescent indole intermediate and the formation of a higher-Rf product (the N-alkylated indole).

Step 3: Work-up and Purification

• Quench the reaction carefully with cold methanol (1.0 mL) followed by water (10 mL).

• Extract the aqueous layer with EtOAc (3 × 10 mL). Wash the combined organic layers with brine (to remove DMF), dry over anhydrous MgSO₄, and concentrate under reduced pressure.

• Purify via flash column chromatography (typically 5–10% EtOAc in Hexanes) to isolate the pure 1,2,3-trisubstituted indole.

Alternative Protocol: Four-Component Alkynylation Cascade

For drug development professionals requiring a C3-halogenated indole for late-stage functionalization (e.g., Suzuki-Miyaura cross-coupling), the transition-metal-free four-component sequence is highly recommended [2].

Figure 2: Workflow of the consecutive four-component alkynylation-cyclization-iodination-alkylation sequence.

Brief Methodology: The sequence commences with a copper-free alkynylation of an o-haloaniline using DBU at 100 °C. Addition of KOt-Bu drives the cyclization to the indole anion. Instead of immediate protonation or alkylation, the reaction is cooled to room temperature and treated with N-iodosuccinimide (NIS) to achieve electrophilic iodination at the C3 position. Finally, the in situ generated 3-iodoindole anion is trapped by an alkyl halide to yield the fully substituted product.

Troubleshooting Guide

• Issue: Low Yield or No Product in Step 1 (Fischer Indolisation)

  • Root Cause: Arylhydrazines are prone to oxidative degradation.

  • Solution: Always use freshly purchased or properly stored (desiccated, inert atmosphere) hydrazine salts. If using the free base, ensure it has not darkened significantly (a sign of oxidation).

• Issue: Incomplete N-Alkylation (Mixture of NH and N-Alkyl Indoles)

  • Root Cause: Adventitious water in the solvent quenching the indole anion, or degraded NaH.

  • Solution: Ensure DMF is strictly anhydrous. Wash the NaH dispersion with anhydrous hexanes prior to use if the reagent is old, to remove the mineral oil and expose the active hydride surface.

• Issue: Formation of Complex, Inseparable Mixtures

  • Root Cause: Proceeding to the basification/alkylation step before the hydrazone has fully cyclized.

  • Solution: Strictly adhere to the Self-Validation Check in Step 1. Do not add base until TLC confirms the complete consumption of the hydrazone intermediate.

References

• Hughes-Whiffing, C. A., & Perry, A. (2021). "One-pot, three-component Fischer indolisation–N-alkylation for rapid synthesis of 1,2,3-trisubstituted indoles." Organic & Biomolecular Chemistry, 19(3), 627-634.[Link]

• Ledermann, N., Moubsit, A.-E., & Müller, T. J. J. (2023). "Consecutive four-component synthesis of trisubstituted 3-iodoindoles by an alkynylation–cyclization–iodination–alkylation sequence." Beilstein Journal of Organic Chemistry, 19, 1379–1385.[Link]

High-Efficiency Microwave-Assisted Synthesis of Indole Derivatives: Application Notes and Protocols

Executive Summary & Mechanistic Paradigm

The indole scaffold is a privileged structure in drug discovery, forming the pharmacophoric core of countless alkaloids, therapeutics, and functional materials[1]. Historically, constructing the indole core via classical methods (e.g., Fischer, Bartoli, or Larock syntheses) required harsh thermal conditions, prolonged reaction times, and toxic transition-metal catalysts, often resulting in moderate yields due to thermal degradation[2].

Microwave-Assisted Organic Synthesis (MAOS) fundamentally disrupts this paradigm. Unlike conventional convective heating (e.g., oil baths), which relies on thermal conductivity and creates extreme temperature gradients at the vessel walls, MAOS utilizes dielectric heating[3]. Microwave irradiation directly couples with the dipole moments of the solvent and reagents, causing rapid molecular friction and uniform volumetric heating[4]. This targeted energy transfer overcomes high activation barriers instantaneously, suppressing competitive side reactions (such as polymerization or retro-Diels-Alder degradation) and dramatically enhancing both yield and product purity.

Methodology I: Microwave-Assisted Fischer Indole Synthesis

The Fischer indole synthesis remains the most versatile route to 2,3-disubstituted indoles. However, the requisite [3,3]-sigmatropic rearrangement of the arylhydrazone intermediate is highly endothermic. By applying microwave irradiation, the reaction time is compressed from hours to mere minutes[5].

Mechanistic Rationale: The use of an acid catalyst (like p-toluenesulfonic acid or Eaton's reagent) under microwave conditions accelerates the tautomerization of the hydrazone to the ene-hydrazine. The uniform dielectric heating prevents the localized superheating that typically causes the sensitive ene-hydrazine intermediate to decompose into tarry byproducts[6].

Caption: Mechanistic workflow of Microwave-Assisted Fischer Indole Synthesis.

Protocol 1: Synthesis of 1,2,3,4-Tetrahydrocarbazole (Self-Validating Workflow)

Objective: High-yield synthesis of 1,2,3,4-tetrahydrocarbazole from phenylhydrazine and cyclohexanone.

• Reagent Preparation: In a 10 mL heavy-walled microwave-safe vial equipped with a magnetic stir bar, combine phenylhydrazine (1.0 mmol), cyclohexanone (1.0 mmol), and p-toluenesulfonic acid (p-TSA, 1.2 mmol) in glacial acetic acid (3.0 mL)[5].

  • Validation Check: Ensure the solution is completely homogeneous. Undissolved particulate matter acts as a nucleation site for microwave arcing, which can destroy the sample and damage the reactor cavity.

• Sealing & Safety: Crimp-seal the vial with a Teflon-lined septum.

  • Validation Check: Verify the seal integrity. The system must be capable of holding up to 20 bar of autogenous pressure during irradiation.

• Irradiation: Place the vial in a dedicated microwave reactor. Set the parameters to 140 °C, 100 W, and a hold time of 3 minutes[7].

  • Validation Check: Monitor the real-time pressure/temperature curve on the reactor display. A smooth asymptotic rise to 140 °C indicates stable dielectric heating. A sudden pressure spike (>15 bar) indicates runaway decomposition; the system should be programmed to auto-abort.

• Quench & Work-up: Allow the reactor to actively cool the vial to <40 °C using compressed air. Carefully uncap and pour the mixture over crushed ice (15 g). Neutralize with saturated aqueous NaHCO3 until pH 7.5.

  • Validation Check: Perform a rapid TLC (Hexane:EtOAc 8:2). The complete disappearance of the phenylhydrazine spot (visualized with UV and p-anisaldehyde stain) confirms total conversion[1].

• Isolation: Extract with ethyl acetate (3 x 15 mL), dry over anhydrous Na2SO4, and concentrate in vacuo. Purify via flash chromatography to yield the product.

Methodology II: Catalyst-Free Cycloisomerization of 2-Alkynylanilines in Water

Transition-metal-catalyzed annulations (like the Larock synthesis) are powerful but leave toxic heavy metal residues (Pd, Ru) that are unacceptable in late-stage pharmaceutical development[8]. Microwave irradiation enables a completely green, metal-free cycloisomerization of 2-alkynylanilines using water as the sole solvent[3].

Mechanistic Rationale: Water is an excellent microwave absorber (high loss tangent). Under rapid microwave heating (up to 200 °C in a sealed vessel), the ionic product of water increases significantly, allowing it to act as a mild, transient acid/base medium. This facilitates the intramolecular nucleophilic attack of the aniline nitrogen onto the alkyne without the need for exogenous transition metals or harsh bases[8].

Caption: Catalyst-free microwave-assisted cycloisomerization of 2-alkynylanilines in water.

Protocol 2: Green Synthesis of 2-Phenylindole

• Preparation: Suspend 2-(phenylethynyl)aniline (1.0 mmol) in deionized water (4.0 mL) within a 10 mL microwave vial[8].

  • Validation Check: The starting material will be insoluble in water at room temperature. Ensure vigorous magnetic stirring is enabled (minimum 600 rpm) to create a fine suspension, maximizing the interfacial surface area for the reaction.

• Irradiation: Seal the vial and irradiate at 200 °C for 15 minutes[3].

  • Validation Check: Because water generates significant vapor pressure at 200 °C (~15.5 bar), ensure the reactor's pressure limit is set to at least 20 bar to prevent premature auto-venting and loss of solvent.

• Isolation: Upon cooling to room temperature, the highly hydrophobic indole product often precipitates directly from the aqueous phase. Filter the solid, wash with cold water, and dry under high vacuum.

  • Validation Check: Analyze the crude solid via LC-MS. The absence of the [M+H]+ peak for the starting alkyne and the presence of the isomerized indole mass confirms successful cyclization without metal contamination.

Quantitative Data: Conventional vs. Microwave-Assisted Synthesis

The empirical superiority of MAOS over conventional heating is demonstrated by the drastic reduction in reaction times and the suppression of thermal degradation, leading to higher isolated yields[7].

Synthesis Method	Reactants	Conventional Heating (Time / Temp / Yield)	Microwave Irradiation (Time / Temp / Yield)
Fischer Indole	Phenylhydrazine + Cyclohexanone	8–10 h / 118 °C (Reflux) / 36%	3 min / 140 °C / 80%
Fischer Indole	Phenylhydrazine + Propiophenone	8 h / 118 °C (Reflux) / 75%	10 min / 170 °C / 92%
Cycloisomerization	2-Alkynylaniline in H₂O	>12 h / 100 °C / <20%	15 min / 200 °C / 99%
One-Pot Annulation	Phenylazocarboxylate + Phenylacetone	90 min / 80 °C / 63%	11 min / 80 °C / 80%

Data aggregated from authoritative synthetic methodology studies[9],[7],[2].

References

• Microwave-Assisted One-Pot Synthesis of Substituted Tetrahydrocarbazole and 8,9,10,11-Tetrahydro-7H-pyrido[a]carbazoles Source: Tetrahedron Letters (via Academia.edu) URL:[Link]

• Microwave‐Assisted Rapid One‐Pot Synthesis of Fused and Non‐Fused Indoles and 5‐[18F]Fluoroindoles from Phenylazocarboxylates Source: Chemistry - A European Journal URL:[Link]

• Full article: Microwave-assisted synthesis of nitrogen-containing heterocycles Source: Synthetic Communications (Taylor & Francis) URL:[Link]

• The Application of Microwaves, Ultrasounds, and Their Combination in the Synthesis of Nitrogen-Containing Bicyclic Heterocycles Source: Molecules (MDPI) URL:[Link]

• Microwave-assisted synthesis of indole-derivatives via cycloisomerization of 2-alkynylanilines in water without added catalysts, acids, or bases Source: Tetrahedron Letters (via ResearchGate) URL:[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. tandfonline.com [tandfonline.com]
• 4. The Application of Microwaves, Ultrasounds, and Their Combination in the Synthesis of Nitrogen-Containing Bicyclic Heterocycles [mdpi.com]
• 5. (PDF) Microwave-Assisted One-Pot Synthesis of Substituted Tetrahydrocarbazole and 8,9,10,11-Tetrahydro-7H-pyrido[a]carbazoles [academia.edu]
• 6. researchgate.net [researchgate.net]
• 7. (PDF) Microwave-Assisted One-Pot Synthesis of Substituted Tetrahydrocarbazole and 8,9,10,11-Tetrahydro-7H-pyrido[a]carbazoles [academia.edu]
• 8. researchgate.net [researchgate.net]
• 9. chemistry-europe.onlinelibrary.wiley.com [chemistry-europe.onlinelibrary.wiley.com]

Using 2-benzyl-3-methyl-1H-indole in drug discovery.

Application Note: Utilizing 2-Benzyl-3-methyl-1H-indole in Advanced Drug Discovery

Executive Summary

The indole nucleus is a privileged scaffold in medicinal chemistry, renowned for its exceptional ability to bind to a diverse range of biological targets[1]. Specifically, 2-benzyl-3-methyl-1H-indole serves as a critical building block for synthesizing complex molecular architectures, including polycyclic indolines and cyclohepta[b]indoles[1][2]. This application note provides drug development professionals with field-proven methodologies for the regioselective synthesis of 2-benzyl-3-methyl-1H-indole and its downstream application in dearomative cascade reactions to generate high-value therapeutic screening libraries.

Mechanistic Insights & Synthesis Strategies

A persistent challenge in the Fischer indole synthesis using unsymmetrical ketones (e.g., 1-phenyl-2-butanone) is poor regioselectivity. Traditional homogeneous acid catalysts (like p-toluenesulfonic acid) or non-selective solid acids (like Amberlyst-15) typically yield a mixture favoring the bulkier isomer, 2-ethyl-3-phenylindole[3].

Causality of Catalyst Selection: To invert this selectivity and isolate 2-benzyl-3-methyl-1H-indole as the major product, Zeolite BEA (Beta) is employed as a shape-selective catalyst[3][4]. The internal pore architecture of Zeolite BEA physically constrains the transition state of the cyclization step. The bulky transition state required to form 2-ethyl-3-phenylindole experiences severe steric repulsion within the zeolite channels, suppressing its formation. Consequently, the reaction is driven toward the more linear isomer, 2-benzyl-3-methyl-1H-indole, achieving up to 83% selectivity[3][4].

Data Presentation: Regioselectivity Comparison

The following table summarizes the quantitative impact of catalyst choice on the isomer distribution during the indolization of 1-phenyl-2-butanone[3][4].

Catalyst System	2-Benzyl-3-methylindole (Linear)	2-Ethyl-3-phenylindole (Bulky)	Mechanistic Rationale
Amberlyst-15 (Solid Resin)	~25%	~75%	Unrestricted transition state favors the thermodynamically stable bulky isomer.
Homogeneous Acid (TsOH)	~24%	~76%	Lack of steric confinement leads to standard thermodynamic distribution.
Zeolite BEA (Beta)	83%	17%	Restricted transition state selectivity inside zeolite pores suppresses the bulky isomer.

Experimental Protocols

Protocol A: Regioselective Fischer Indole Synthesis of 2-Benzyl-3-methyl-1H-indole

Self-Validating System: The inclusion of phenylcyclohexane as an internal standard allows for real-time Gas Chromatography (GC) monitoring of the isomer ratio. If the linear-to-bulky ratio drops below 4:1, it immediately indicates that the zeolite pore integrity has degraded or water is blocking the active sites[5].

• Preparation : In a round-bottom flask equipped with a Dean-Stark trap, dissolve 1-phenyl-2-butanone (10 mmol) and phenylhydrazine (10 mmol) in 50 mL of anhydrous toluene.

• Catalyst Addition : Add 1.0 g of calcined Zeolite BEA (Si/Al ratio ~25). Critical Step: The zeolite must be freshly calcined at 500°C for 4 hours to remove adsorbed water, which otherwise blocks the active acidic sites within the micropores.

• Cyclization : Reflux the mixture under a nitrogen atmosphere for 12-24 hours. The Dean-Stark trap will collect the water byproduct, driving the hydrazone formation and subsequent indolization to completion.

• Workup : Cool the reaction to room temperature and filter the mixture through a Celite pad to remove the zeolite catalyst. Wash the pad thoroughly with ethyl acetate (2 x 20 mL).

• Purification : Concentrate the filtrate under reduced pressure. Purify the crude residue via silica gel flash chromatography (eluting with a gradient of 0-5% EtOAc in hexanes) to isolate pure 2-benzyl-3-methyl-1H-indole[2][4].

Protocol B: Dearomative C3-Alkylation Cascade for Polycyclic Indolines

2-Benzyl-3-methyl-1H-indole derivatives can undergo an unprecedented dearomative indole-C3-alkylation/aza-Friedel–Crafts cascade to form indoline-embedded tetracycles, which are highly sought after in anticancer and antimicrobial screening[2][6].

Causality of Reagent Choice: Sodium tert-butoxide (NaOtBu) is chosen to selectively deprotonate the indole N-H without causing unwanted side reactions. Triethylborane (Et₃B) is critical as it acts as a Lewis acid to coordinate with the indole nitrogen, sterically shielding it and directing the electrophilic attack exclusively to the C3-position (dearomatization)[6].

• Activation : To a solution of the indole-tethered pyrrole substrate (0.4 mmol) in dry THF (2.0 mL), add NaOtBu (1.1 equiv) under a nitrogen atmosphere at room temperature. Stir for 30 minutes.

• Lewis Acid Coordination : Add a 1.0 M solution of Et₃B in THF (1.1 equiv) dropwise. Stir for an additional 30 minutes to form the activated, N-shielded complex[6].

• Alkylation & Cascade : Introduce the alkyl halide (e.g., benzyl iodide, 1.1 equiv) dissolved in THF (2.0 mL). Stir at room temperature for 10–30 hours. The initial C3-alkylation generates a highly reactive dearomatized indolenine intermediate, which is immediately trapped intramolecularly by the tethered pyrrole via an aza-Friedel-Crafts reaction[6].

• Quenching & Isolation : Quench with saturated aqueous NH₄Cl (3.0 mL) and extract with EtOAc (3 x 10 mL). Dry the combined organic layers over Na₂SO₄, filter, and purify via chromatography to yield the diastereopure tetracyclic indoline[6].

Process Visualizations

Shape-selective Fischer indole synthesis mechanism driven by Zeolite BEA.

Dearomative C3-alkylation and aza-Friedel-Crafts cascade workflow.

References

• Prochazka, M., & Carlson, R. (1990). Zeolites as Catalysts in the Fischer Indole Synthesis. Enhanced Regioselectivity for Unsymmetrical Ketone Substrates. Acta Chemica Scandinavica.[Link]

• Guisnet, M., & Gilson, J.-P. (Eds.). (2002). Zeolites for Cleaner Technologies. Catalytic Science Series, Vol. 3. Imperial College Press.[Link]

• Chouhan, R., et al. (2022). Diastereoselective Synthesis of Indoline- and Pyrrole-Embedded Tetracycles via an Unprecedented Dearomative Indole-C3-Alkylation/Aza-Friedel–Crafts Cascade Reaction. The Journal of Organic Chemistry.[Link]

Sources

• 1. 2-Benzyl-3-methyl-1H-indole|High-Quality Research Chemical [benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. scispace.com [scispace.com]
• 6. pubs.acs.org [pubs.acs.org]

Application Note: Synthesis and Pharmaceutical Utilization of 2-Benzyl-3-methyl-1H-indole

Executive Summary

The indole nucleus is widely recognized as a 1, renowned for its exceptional ability to bind to a diverse array of biological targets[1]. Within this chemical family, 2-benzyl-3-methyl-1H-indole (CAS: 19013-50-4) serves as a critical intermediate and building block. Its unique substitution pattern—a benzyl group at the C2 position and a methyl group at the C3 position—defines its distinct reactivity, making it an invaluable precursor for the synthesis of complex molecular architectures, including tetracyclic indolines and cyclohepta[b]indoles[1],[2].

This application note provides a comprehensive, self-validating protocol for the synthesis of 2-benzyl-3-methyl-1H-indole via the Fischer Indole Synthesis, details its analytical characterization, and outlines its downstream utility in advanced pharmaceutical cascade reactions.

Mechanistic Rationale: The Fischer Indole Synthesis

To synthesize 2-benzyl-3-methyl-1H-indole de novo, the most robust approach is the Fischer Indole Synthesis utilizing phenylhydrazine and an unsymmetrical ketone, 1-phenyl-2-butanone (benzyl ethyl ketone)[3].

Causality in Experimental Design: The reaction of unsymmetrical ketones often presents regioselectivity challenges, potentially yielding isomeric mixtures[3]. However, the specific structural properties of 1-phenyl-2-butanone, combined with a strong Brønsted or Lewis acid catalyst (such as Polyphosphoric acid or p-Toluenesulfonic acid), drive the tautomerization thermodynamically toward the more substituted ene-hydrazine. The subsequent [3,3]-sigmatropic rearrangement and re-aromatization are the rate-determining steps, culminating in the expulsion of ammonia to yield the highly stable 2,3-disubstituted indole core.

Logical flow of the Fischer Indole Synthesis mechanism for 2-benzyl-3-methyl-1H-indole.

Self-Validating Experimental Protocol

This protocol is designed as a closed-loop, self-validating system. In-process controls (IPCs) are embedded to ensure that researchers can verify the success of each intermediate step before proceeding, minimizing resource waste.

Materials Required

• Reagents: Phenylhydrazine (1.0 equiv), 1-Phenyl-2-butanone (1.05 equiv), Glacial acetic acid (solvent/catalyst for step 1), Polyphosphoric acid (PPA) or p-Toluenesulfonic acid (TsOH) (catalyst for step 2).

• Solvents: Ethanol, Toluene, Ethyl Acetate, Hexanes, Brine.

Step-by-Step Methodology

Step 1: Hydrazone Formation

• Charge a round-bottom flask with phenylhydrazine (10 mmol) and absolute ethanol (20 mL).

• Add 1-phenyl-2-butanone (10.5 mmol) dropwise at room temperature, followed by 3 drops of glacial acetic acid to catalyze the condensation.

• Reflux the mixture at 80 °C for 2 hours.

• IPC Checkpoint 1: Perform Thin-Layer Chromatography (TLC) using Hexane:EtOAc (8:2). The disappearance of the UV-active ketone spot (which stains positive with 2,4-DNP) and the appearance of a new, less polar spot confirms quantitative hydrazone formation.

• Concentrate the mixture in vacuo to remove ethanol.

Step 2: Acid-Catalyzed Cyclization

• Dissolve the crude phenylhydrazone in anhydrous toluene (30 mL).

• Add TsOH·H₂O (1.5 equiv) to the stirring solution. (Alternatively, PPA can be used neat at 110 °C, but toluene/TsOH allows for easier workup).

• Equip the flask with a Dean-Stark apparatus to remove water continuously, driving the tautomerization. Reflux at 110 °C for 4-6 hours.

• IPC Checkpoint 2: Place a piece of damp red litmus paper near the top of the condenser. The evolution of ammonia gas (NH₃) during the final aminal collapse will turn the paper blue, serving as a real-time kinetic indicator of indole formation.

Step 3: Workup and Purification

• Cool the reaction to room temperature and neutralize with saturated aqueous NaHCO₃ until the aqueous layer reaches pH 7-8.

• Extract the organic layer with Ethyl Acetate (3 x 20 mL). Wash combined organics with brine, dry over anhydrous Na₂SO₄, and concentrate.

• Purify via flash column chromatography (Silica gel, gradient elution from 100% Hexanes to 9:1 Hexanes:EtOAc).

Analytical Validation & Data Presentation

To establish absolute trustworthiness in the synthesized product, the isolated compound must be validated against established spectroscopic benchmarks. The specific substitution pattern dictates highly characteristic chemical shifts[1].

Table 1: Predicted and Reported NMR Spectroscopic Data for 2-Benzyl-3-methyl-1H-indole

Nucleus	Chemical Shift (δ, ppm)	Multiplicity	Structural Assignment
¹H NMR	7.50 - 8.50	Broad singlet (1H)	Indole N-H (Downfield due to deshielding)
¹H NMR	7.00 - 7.70	Multiplets (9H)	Aromatic protons (Indole + Benzyl rings)
¹H NMR	~ 4.10	Singlet (2H)	Benzylic methylene (-CH₂-)
¹H NMR	~ 2.30	Singlet (3H)	C3-Methyl (-CH₃)
¹³C NMR	32.0 - 35.0	Singlet	Benzylic methylene carbon
¹³C NMR	9.0 - 10.0	Singlet	C3-Methyl carbon
¹³C NMR	110.0 - 140.0	Multiple signals	Aromatic carbons (8 Indole + 6 Benzyl)

Note: The highly shielded nature of the C3-methyl carbon (δ 9-10 ppm) is a definitive marker of the regiochemical success of the Fischer cyclization, differentiating it from potential C2-methyl isomers.

Advanced Pharmaceutical Applications

Beyond its use as an end-product, 2-benzyl-3-methyl-1H-indole is a foundational scaffold for discovering next-generation therapeutics targeting anticancer and antiviral pathways[1].

A highly sophisticated application of this scaffold involves its use in2[2]. In these workflows, the indole core is functionalized (e.g., tethered to a pyrrole or arene), and subsequently subjected to electrophilic attack. This breaks the aromaticity of the indole ring, generating a reactive iminium intermediate that undergoes an intramolecular stereoselective ring closure. This methodology efficiently yields 2,3-fused tetracyclic indolines containing all-carbon quaternary stereocenters.

Workflow of dearomative C3-alkylation/aza-Friedel-Crafts cascade for complex indolines.

By leveraging 2-benzyl-3-methyl-1H-indole, drug development professionals can rapidly access vast areas of uncharted chemical space, optimizing pharmacological properties through structural modifications of this privileged core.

References

• 2-Benzyl-3-methyl-1H-indole | High-Quality Research Chemical - Benchchem.1

• Diastereoselective Synthesis of Indoline- and Pyrrole-Embedded Tetracycles via an Unprecedented Dearomative Indole-C3-Alkylation/Aza-Friedel–Crafts Cascade Reaction - The Journal of Organic Chemistry (ACS Publications). 2

• On the Roles of Lewis Acids and Solvents in the Fischer Indole Synthesis - Acta Chemica Scandinavica (SciSpace). 3

Sources

• 1. 2-Benzyl-3-methyl-1H-indole|High-Quality Research Chemical [benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. scispace.com [scispace.com]

A Comprehensive Guide to the N-Alkylation of Indoles: Protocols and Mechanistic Insights

Abstract

The indole nucleus is a cornerstone of medicinal chemistry, appearing in a vast array of natural products and synthetic pharmaceuticals. The functionalization of the indole nitrogen, or N-alkylation, is a critical strategy for modulating the pharmacological properties of these molecules, including their potency, selectivity, and pharmacokinetic profiles. This application note provides a detailed guide for researchers, scientists, and drug development professionals on the most common and effective protocols for the N-alkylation of indoles. We delve into the mechanistic underpinnings of classical and modern synthetic methods, offering step-by-step protocols, troubleshooting advice, and a comparative analysis to aid in method selection.

Introduction

The Significance of the Indole Moiety

The indole scaffold is a privileged structure in drug discovery, forming the core of numerous biologically active compounds. Its unique electronic properties and ability to participate in hydrogen bonding make it an ideal pharmacophore for interacting with a wide range of biological targets. Prominent examples include the neurotransmitter serotonin, the anti-migraine triptans, and a multitude of anti-cancer agents.

The Importance of N-Alkylation

Modification of the N-H bond in the indole ring through alkylation provides a powerful tool to fine-tune a molecule's properties. The introduction of an alkyl group at the N1 position can significantly impact a compound's lipophilicity, metabolic stability, and receptor binding affinity. For instance, N-alkylation can prevent the formation of hydrogen bonds, which may be crucial for enhancing membrane permeability and oral bioavailability.

Overview of Synthetic Strategies

A variety of methods have been developed for the N-alkylation of indoles, ranging from classical Williamson-type reactions under strongly basic conditions to milder, more functional-group-tolerant modern techniques. The choice of method depends on several factors, including the substrate's sensitivity, the desired scale of the reaction, and the nature of the alkylating agent. This guide will cover the most widely employed strategies:

• Base-mediated N-Alkylation: Utilizing strong or weak bases to deprotonate the indole nitrogen, followed by reaction with an electrophilic alkylating agent.

• Mitsunobu Reaction: A powerful method for alkylating with alcohols under mild, neutral conditions.

• Reductive Amination: A versatile approach for introducing more complex alkyl groups.

Classical N-Alkylation Methods under Basic Conditions

The most straightforward approach to indole N-alkylation involves the deprotonation of the indole N-H proton (pKa ≈ 17 in DMSO) to form the corresponding indolide anion, which then acts as a nucleophile.

Mechanism: A Williamson Ether Synthesis Analogy

This process is analogous to the classical Williamson ether synthesis. The reaction proceeds in two distinct steps: deprotonation and nucleophilic substitution.

Caption: General mechanism of base-mediated N-alkylation of indole.

Strong Base Protocol (e.g., Sodium Hydride, NaH)

Strong bases like sodium hydride (NaH) are highly effective for deprotonating indole, leading to rapid and often quantitative formation of the indolide anion. This method is particularly suitable for less reactive alkylating agents.

Detailed Step-by-Step Protocol:

• Preparation: To a flame-dried, two-necked round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere (N2 or Ar), add the indole substrate (1.0 equiv).

• Dissolution: Add anhydrous N,N-dimethylformamide (DMF) or tetrahydrofuran (THF) to dissolve the indole (concentration typically 0.1-0.5 M).

• Deprotonation: Cool the solution to 0 °C using an ice bath. Add sodium hydride (60% dispersion in mineral oil, 1.1-1.5 equiv) portion-wise.

  • Causality: Adding NaH slowly at 0 °C controls the exothermic reaction and the evolution of hydrogen gas. Anhydrous solvent is crucial as NaH reacts violently with water.

• Stirring: Allow the mixture to stir at 0 °C for 30-60 minutes, or until hydrogen gas evolution ceases. The solution may become colored as the indolide forms.

• Alkylation: Add the alkylating agent (e.g., alkyl halide, 1.0-1.2 equiv) dropwise at 0 °C.

• Reaction: Allow the reaction to warm to room temperature and stir for 2-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Quenching: Once the reaction is complete, carefully quench the reaction by slowly adding saturated aqueous ammonium chloride (NH4Cl) solution at 0 °C.

• Work-up: Transfer the mixture to a separatory funnel and extract with an organic solvent (e.g., ethyl acetate, dichloromethane). Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate (Na2SO4), filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel.

Weaker Base Protocol (e.g., K2CO3, Cs2CO3)

For substrates sensitive to strong bases or when using highly reactive alkylating agents, weaker inorganic bases like potassium carbonate (K2CO3) or cesium carbonate (Cs2CO3) are preferred. Cesium carbonate is particularly effective due to the "cesium effect," which enhances the nucleophilicity of the indolide anion.

Detailed Step-by-Step Protocol:

• Preparation: To a round-bottom flask, add the indole (1.0 equiv), the base (K2CO3 or Cs2CO3, 2.0-3.0 equiv), and a suitable solvent (e.g., DMF, acetonitrile).

• Alkylation: Add the alkylating agent (1.1-1.5 equiv) to the suspension.

• Heating: Heat the reaction mixture to a temperature between 50-80 °C and stir for 4-24 hours. Monitor the reaction progress by TLC or LC-MS.

• Work-up: After cooling to room temperature, filter off the inorganic base. Dilute the filtrate with water and extract with an organic solvent. Wash the combined organic layers with brine, dry over Na2SO4, and concentrate in vacuo.

• Purification: Purify the crude product by flash column chromatography.

Modern and Milder N-Alkylation Strategies

Mitsunobu Reaction

The Mitsunobu reaction is a powerful tool for N-alkylation using an alcohol as the alkyl source. It proceeds under mild, neutral conditions and is tolerant of a wide range of functional groups. The reaction involves the activation of the alcohol with a combination of a phosphine (typically triphenylphosphine, PPh3) and an azodicarboxylate (e.g., diethyl azodicarboxylate (DEAD) or diisopropyl azodicarboxylate (DIAD)).

Development of Anti-inflammatory Agents from Indole Scaffolds: Application Notes and Protocols

Introduction: The Privileged Indole Scaffold in Inflammation Research

The indole nucleus stands as a "privileged" scaffold in medicinal chemistry, a distinction earned due to its prevalence in a vast array of biologically active compounds and its ability to interact with a multitude of biological targets.[1][2][3] Its structural versatility and capacity for diverse chemical modifications have made it a cornerstone in the development of novel therapeutics.[1][4] In the realm of inflammation, indole derivatives have demonstrated significant potential, with several compounds exhibiting potent anti-inflammatory activities.[5][6][7] This has led to extensive research into designing and synthesizing new indole-based molecules that can modulate key inflammatory pathways.[8][9]

This guide provides a comprehensive overview for researchers, scientists, and drug development professionals on the development of anti-inflammatory agents derived from indole scaffolds. It details the synthesis of a representative indole-based compound, provides step-by-step protocols for robust in vitro and in vivo anti-inflammatory assays, and explores the underlying molecular mechanisms.

PART 1: Synthesis of a Representative Indole-Based Anti-inflammatory Agent

The synthesis of novel indole derivatives is a critical first step in the drug discovery process. Various synthetic methodologies, including metal-catalyzed reactions and multicomponent strategies, have been developed to generate diverse indole libraries.[1] The following is a representative synthetic scheme for a class of indole-2-carboxamide derivatives, which have shown promising anti-inflammatory activity.[8]

Protocol 1: Synthesis of Indole-2-Carboxamide Derivatives

This protocol outlines a general procedure for the synthesis of indole-2-carboxamide derivatives, which have been shown to inhibit the production of pro-inflammatory cytokines like TNF-α and IL-6.[8]

Materials:

• Substituted indole-2-carboxylic acid

• Amine of choice

• (Benzotriazol-1-yloxy)tris(dimethylamino)phosphonium hexafluorophosphate (BOP)

• N,N-Diisopropylethylamine (DIPEA)

• Anhydrous N,N-Dimethylformamide (DMF)

• Ethyl acetate (EtOAc)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• To a solution of the substituted indole-2-carboxylic acid (1.0 eq) in anhydrous DMF, add the desired amine (1.2 eq), BOP (1.2 eq), and DIPEA (2.0 eq).

• Stir the reaction mixture at room temperature for 12-24 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, dilute the reaction mixture with EtOAc and wash with saturated aqueous NaHCO₃ solution and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography using an appropriate eluent system (e.g., hexane/EtOAc) to afford the desired indole-2-carboxamide derivative.

• Characterize the final product by spectroscopic methods such as ¹H NMR, ¹³C NMR, and mass spectrometry.[10]

Rationale for Experimental Choices:

• BOP and DIPEA: BOP is a common and efficient peptide coupling reagent used to activate the carboxylic acid for amidation. DIPEA is a non-nucleophilic base used to neutralize the hexafluorophosphate byproduct and facilitate the reaction.

• Anhydrous DMF: DMF is a polar aprotic solvent that effectively dissolves the reactants and facilitates the reaction. The use of an anhydrous solvent is crucial to prevent hydrolysis of the activated carboxylic acid intermediate.

• Aqueous Workup: The washing steps with NaHCO₃ and brine are essential to remove unreacted starting materials, coupling reagents, and other water-soluble byproducts.

• Silica Gel Chromatography: This is a standard purification technique to isolate the desired product from any remaining impurities.

PART 2: In Vitro Evaluation of Anti-inflammatory Activity

In vitro assays are fundamental for the initial screening and characterization of the anti-inflammatory potential of newly synthesized compounds. These assays are typically cost-effective, rapid, and provide valuable insights into the mechanism of action.[11][12]

Nitric Oxide (NO) Inhibition Assay in Macrophages

Introduction: Macrophages play a central role in the inflammatory response. When activated by stimuli like lipopolysaccharide (LPS), they produce large amounts of nitric oxide (NO), a key inflammatory mediator, through the action of inducible nitric oxide synthase (iNOS).[13] Therefore, inhibiting NO production is a key target for anti-inflammatory drugs.[14][15] The Griess assay is a common method to quantify nitrite, a stable and nonvolatile breakdown product of NO.[16][17]

Protocol 2: Lipopolysaccharide (LPS)-Induced Nitric Oxide (NO) Production in RAW 264.7 Macrophages

Materials:

• RAW 264.7 murine macrophage cell line

• Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin

• Lipopolysaccharide (LPS) from E. coli

• Test compounds (dissolved in DMSO)

• Griess Reagent (Solution A: 1% sulfanilamide in 5% phosphoric acid; Solution B: 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride in water)

• Sodium nitrite (NaNO₂) standard solution

• 96-well cell culture plates

Procedure:

• Seed RAW 264.7 cells in a 96-well plate at a density of 2.5 x 10⁴ cells/well and incubate for 24 hours.[18]

• Pre-treat the cells with various concentrations of the test compounds for 1 hour.

• Stimulate the cells with LPS (1 µg/mL) for an additional 24 hours.[15] Include a vehicle control (DMSO) and a positive control (e.g., a known iNOS inhibitor).

• After incubation, collect 100 µL of the cell culture supernatant from each well.

• Add 50 µL of Griess Reagent Solution A to each supernatant sample, followed by a 5-minute incubation at room temperature.[18]

• Add 50 µL of Griess Reagent Solution B and incubate for another 5 minutes at room temperature.[18]

• Measure the absorbance at 540 nm using a microplate reader.[15]

• Generate a standard curve using known concentrations of NaNO₂ to determine the nitrite concentration in the samples.

• Calculate the percentage inhibition of NO production for each compound concentration relative to the LPS-stimulated control.

Data Presentation:

Compound	Concentration (µM)	% NO Inhibition (Mean ± SD)	IC₅₀ (µM)
Test Compound 1	1	15.2 ± 2.1	12.5
5	35.8 ± 3.5
10	52.1 ± 4.2
25	78.9 ± 5.6
Positive Control	10	85.4 ± 3.9	2.8

Cytokine Inhibition Assay

Introduction: Pro-inflammatory cytokines such as Tumor Necrosis Factor-alpha (TNF-α) and Interleukin-6 (IL-6) are key mediators of inflammation.[19] Measuring the ability of a compound to inhibit the production of these cytokines in LPS-stimulated macrophages provides further evidence of its anti-inflammatory activity.

Protocol 3: Measurement of TNF-α and IL-6 Production

Materials:

• RAW 264.7 cells

• DMEM with 10% FBS and 1% Penicillin-Streptomycin

• LPS

• Test compounds

• Commercially available ELISA kits for mouse TNF-α and IL-6

Procedure:

• Seed and treat RAW 264.7 cells with test compounds and LPS as described in Protocol 2.

• After the 24-hour incubation with LPS, collect the cell culture supernatants.

• Quantify the levels of TNF-α and IL-6 in the supernatants using the respective ELISA kits according to the manufacturer's instructions.[19]

• Calculate the percentage inhibition of cytokine production for each compound concentration relative to the LPS-stimulated control.

Data Presentation:

Compound	Concentration (µM)	% TNF-α Inhibition (Mean ± SD)	% IL-6 Inhibition (Mean ± SD)
Test Compound 1	1	12.5 ± 1.8	18.3 ± 2.5
5	30.2 ± 3.1	40.1 ± 4.0
10	48.7 ± 4.5	55.6 ± 5.1
25	72.3 ± 6.2	80.2 ± 6.8

PART 3: In Vivo Evaluation of Anti-inflammatory Activity

While in vitro assays are crucial for initial screening, in vivo models are essential to evaluate the efficacy and safety of a compound in a whole organism.[20][21] The carrageenan-induced paw edema model is a widely used and well-characterized acute inflammation model.[22][23]

Carrageenan-Induced Paw Edema in Rodents

Introduction: Subplantar injection of carrageenan, a sulfated polysaccharide, into the paw of a rodent induces a localized and reproducible inflammatory response characterized by edema (swelling).[22][24] The swelling is biphasic, with an early phase mediated by histamine and serotonin, and a later phase primarily driven by prostaglandins and the infiltration of neutrophils.[24] This model is valuable for screening compounds with potential anti-inflammatory activity.[22][25]

Protocol 4: Carrageenan-Induced Paw Edema in Rats

Materials:

• Male Wistar rats (180-220 g)

• 1% (w/v) Carrageenan solution in sterile saline[24]

• Test compound

• Vehicle (e.g., 0.5% carboxymethyl cellulose)

• Positive control (e.g., Indomethacin)[5]

• Plethysmometer

Procedure:

• Acclimatize the animals for at least one week before the experiment.

• Divide the rats into groups (n=6 per group): Vehicle control, test compound groups (at various doses), and a positive control group.[22]

• Measure the initial volume of the right hind paw of each rat using a plethysmometer. This is the baseline reading (V₀).[22]

• Administer the vehicle, test compound, or positive control orally (p.o.) or intraperitoneally (i.p.) one hour before carrageenan injection.[22]

• Induce inflammation by injecting 0.1 mL of 1% carrageenan solution into the subplantar region of the right hind paw of each rat.[26]

• Measure the paw volume at 1, 2, 3, 4, and 5 hours after carrageenan injection (Vₜ).[22]

• Calculate the percentage inhibition of edema for each group at each time point using the following formula: % Inhibition = [ (Vₜ - V₀)control - (Vₜ - V₀)treated ] / (Vₜ - V₀)control ] x 100

Data Presentation:

Treatment Group	Dose (mg/kg)	Paw Volume Increase (mL) at 3h (Mean ± SD)	% Inhibition of Edema at 3h
Vehicle Control	-	0.85 ± 0.08	-
Test Compound 1	10	0.52 ± 0.06	38.8
25	0.31 ± 0.04	63.5
50	0.18 ± 0.03	78.8
Indomethacin	10	0.25 ± 0.04	70.6

PART 4: Mechanistic Insights and Signaling Pathways

Understanding the molecular mechanisms by which indole derivatives exert their anti-inflammatory effects is crucial for rational drug design and optimization. Several key signaling pathways are implicated in inflammation and are potential targets for these compounds.

NF-κB Signaling Pathway

The Nuclear Factor-kappa B (NF-κB) is a critical transcription factor that regulates the expression of numerous pro-inflammatory genes, including those for cytokines, chemokines, and adhesion molecules.[27][28] Inhibition of the NF-κB pathway is a major mechanism for many anti-inflammatory drugs. Several indole derivatives have been shown to inhibit NF-κB activation.[14][29]

Caption: NF-κB signaling pathway and a potential point of inhibition by indole compounds.

MAPK Signaling Pathway

The Mitogen-Activated Protein Kinase (MAPK) signaling pathways, including ERK, JNK, and p38, are also key regulators of inflammatory responses. They are involved in the production of pro-inflammatory cytokines and enzymes like COX-2. Some indole alkaloids have been shown to modulate MAPK signaling pathways.[30][31]

Caption: MAPK signaling pathway and a potential point of inhibition by indole compounds.

JAK/STAT Signaling Pathway

The Janus Kinase/Signal Transducer and Activator of Transcription (JAK/STAT) pathway is crucial for signaling by a wide range of cytokines and growth factors involved in inflammation and immunity. Dysregulation of this pathway is associated with various inflammatory diseases. Indole derivatives have been investigated for their potential to modulate JAK/STAT signaling.[32]

Caption: JAK/STAT signaling pathway and a potential point of inhibition by indole compounds.

Conclusion

The indole scaffold represents a highly promising starting point for the development of novel anti-inflammatory agents. Its chemical tractability allows for the generation of diverse compound libraries, and its inherent biological activity provides a strong foundation for lead optimization. The protocols and methodologies outlined in this guide offer a robust framework for the synthesis, in vitro screening, and in vivo evaluation of new indole-based anti-inflammatory candidates. A deeper understanding of their interactions with key inflammatory signaling pathways, such as NF-κB, MAPK, and JAK/STAT, will be instrumental in designing the next generation of more effective and safer anti-inflammatory drugs.

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• Lategahn, J., et al. (2023). Discovery of BAY-405: An Azaindole-Based MAP4K1 Inhibitor for the Enhancement of T-Cell Immunity against Cancer. Journal of Medicinal Chemistry, 66(15), 10464–10484. [Link]

• Kim, D. S., et al. (2014). Inhibition of nitric oxide production in LPS-stimulated RAW 264.7 cells by stem bark of Ulmus pumila L. Journal of Medicinal Plants Research, 8(16), 631-636. [Link]

• Pérez-García, P., et al. (2025). Parallel In Vitro and In Silico Studies of the Anti-Inflammatory Activity of Bioactive Compounds Found in Different Ethanolic Extracts of Bracts from B. x buttiana (var. Rose): A Comparative Analysis. Plants, 14(11), 1-20. [Link]

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Application Note: Regioselective Synthesis of 2-Benzyl-3-methyl-1H-indole for Advanced Materials Science

Target Audience: Materials Scientists, Synthetic Chemists, and Optoelectronic Device Engineers Document Type: Technical Application Note & Validated Protocols

Executive Summary & Strategic Relevance

The indole nucleus is a privileged scaffold not only in pharmaceutical chemistry but increasingly in the realm of organic electronics and materials science. Specifically, 2-benzyl-3-methyl-1H-indole serves as a highly versatile building block for synthesizing extended π -conjugated systems. Due to its electron-rich nitrogen and tunable aromatic core, it is uniquely positioned as a superior electron-donor unit in Donor-Acceptor (D–A) push-pull chromophores[1] and as a structural foundation for Hole Transport Materials (HTMs) in Organic Light-Emitting Diodes (OLEDs)[2].

This application note details the mechanistic principles, quantitative data, and self-validating protocols required to synthesize 2-benzyl-3-methyl-1H-indole with high regioselectivity, followed by its integration into optoelectronic workflows.

Mechanistic Insights: Overcoming Regioselectivity via Shape-Selective Catalysis

The most direct route to 2-benzyl-3-methyl-1H-indole is the Fischer Indole Synthesis using 1-phenyl-2-butanone and phenylhydrazine. However, because 1-phenyl-2-butanone is an unsymmetrical ketone possessing both α and α′ methylene/methyl groups, the intermediate phenylhydrazone can tautomerize into two distinct enehydrazines.

The Causality of Isomerization: Under standard acid catalysis (e.g., polyphosphoric acid or H2​SO4​ ), the reaction lacks spatial constraints. The system thermodynamically favors the less sterically hindered enehydrazine, which undergoes a [3,3]-sigmatropic rearrangement to yield 2-ethyl-3-phenylindole as the major product (typically a 24:76 ratio)[3].

To invert this selectivity and obtain 2-benzyl-3-methyl-1H-indole , we must employ Restricted Transition State Selectivity (RTSS) . By utilizing Zeolite Beta (BEA) as a solid acid catalyst, the reaction is confined within the zeolite's microporous network. The steric constraints of the BEA pores destabilize the bulky transition state required for the 2-ethyl-3-phenyl isomer, forcefully steering the sigmatropic rearrangement toward the more linear transition state. This yields 2-benzyl-3-methyl-1H-indole as the dominant isomer[3][4].

Caption: Regioselective Fischer indole synthesis pathways controlled by Zeolite BEA catalysis.

Quantitative Data: Catalyst Efficacy

The table below summarizes the impact of catalyst selection on the regioselectivity of the Fischer Indole cyclization of 1-phenyl-2-butanone.

Catalyst System	Major Isomer Produced	Ratio (2-benzyl-3-methyl : 2-ethyl-3-phenyl)	Yield (%)	Mechanism of Control
None / Standard Acid	2-ethyl-3-phenylindole	24 : 76	65 - 70%	Thermodynamic (Steric freedom)
Zeolite Y	Mixed	~ 50 : 50	55%	Partial pore restriction
Zeolite Beta (BEA)	2-benzyl-3-methyl-1H-indole	83 : 17	> 80%	Restricted Transition State Selectivity

Experimental Protocols

Protocol A: Regioselective Synthesis of 2-Benzyl-3-methyl-1H-indole

This protocol utilizes Zeolite BEA to enforce RTSS. It is designed with self-validating checkpoints to ensure reaction fidelity.

Materials Required:

• 1-phenyl-2-butanone (1.0 eq, 10 mmol)

• Phenylhydrazine (1.05 eq, 10.5 mmol)

• Zeolite Beta (BEA) (calcined at 500°C for 4 hours prior to use)

• Anhydrous Toluene (50 mL)

Step-by-Step Methodology:

• Catalyst Activation: Suspend 2.0 g of freshly calcined Zeolite Beta in 25 mL of anhydrous toluene in a round-bottom flask equipped with a Dean-Stark trap.

• Hydrazone Formation: Add 1-phenyl-2-butanone (10 mmol) and phenylhydrazine (10.5 mmol) to the suspension.

  • Self-Validation Checkpoint 1: Monitor water collection in the Dean-Stark trap. The theoretical yield of water is ~0.18 mL. Do not proceed to high-temperature cyclization until water evolution ceases (approx. 2 hours).

• Cyclization: Reflux the mixture vigorously at 110°C for 24 hours. The solid acid sites within the zeolite pores will catalyze the[3,3]-sigmatropic rearrangement.

  • Self-Validation Checkpoint 2: Perform TLC (Hexane:EtOAc 8:2). The disappearance of the hydrazone intermediate ( Rf​≈0.6 ) and the appearance of a new UV-active spot ( Rf​≈0.4 ) indicates successful cyclization.

• Workup & Isolation: Filter the mixture hot to remove the Zeolite catalyst. Wash the catalyst cake with hot toluene (2 x 10 mL). Concentrate the filtrate under reduced pressure.

• Purification: Purify the crude residue via flash column chromatography (Silica gel, Hexane:EtOAc gradient) to separate the minor 2-ethyl-3-phenylindole isomer.

  • Self-Validation Checkpoint 3 (NMR): Confirm product identity via 1H NMR ( CDCl3​ ). Look for the diagnostic benzylic −CH2​− singlet at ≈4.1 ppm and the indole −CH3​ singlet at ≈2.3 ppm. The absence of a triplet/quartet ethyl pattern confirms the exclusion of the unwanted isomer.

Protocol B: Integration into OLED Hole Transport Layer (HTL)

Once synthesized and appropriately functionalized (e.g., via N-alkylation or cross-coupling to extend conjugation), the indole derivative can be utilized in OLED fabrication[2].

Step-by-Step Methodology:

• Substrate Preparation: Clean Indium Tin Oxide (ITO)-coated glass substrates sequentially in an ultrasonic bath with detergent, deionized water, acetone, and isopropanol (15 mins each). Dry in an oven and treat with UV-ozone for 10 minutes to increase the ITO work function.

• Vacuum Deposition Setup: Transfer substrates to a thermal evaporator under high vacuum ( <10−6 Torr).

• Hole Injection Layer (HIL): Deposit a 10 nm layer of HAT-CN at a rate of 0.1 Å/s.

  • Self-Validation Checkpoint: Monitor film thickness using a quartz crystal microbalance (QCM). Maintain a steady deposition rate to prevent island formation.

• Hole Transport Layer (HTL): Evaporate the synthesized 2-benzyl-3-methyl-1H-indole derivative (or its extended oligomer) to a thickness of 40 nm.

• Emissive & Electron Transport Layers: Co-evaporate the host/dopant Emissive Layer (EML), followed by a 30 nm Electron Transport Layer (ETL) such as TPBi.

• Cathode Deposition: Deposit 1 nm of LiF followed by 100 nm of Aluminum.

Caption: Step-by-step vacuum deposition workflow for indole-based OLED device fabrication.

Conclusion

The synthesis of 2-benzyl-3-methyl-1H-indole highlights the critical intersection of physical chemistry and synthetic methodology. By understanding the causality of the Fischer indole mechanism, researchers can leverage shape-selective zeolite catalysts to force a restricted transition state, bypassing thermodynamic defaults to achieve high regioselectivity. The resulting indole core provides an ideal, electron-rich platform for developing next-generation optoelectronic materials and push-pull chromophores.

References

• ACS Publications. 3-Alkynylindoles as Building Blocks for the Synthesis of Electronically Tunable Indole-Based Push–Pull Chromophores. Available at:[Link]

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• ResearchGate. Recent developments in indole ring synthesis - Methodology and applications. Available at:[Link]

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• 4. (PDF) CATALYTIC SCIENCE SERIES — VOL. 3 Zeolites for Cleaner Technologies edited by [academia.edu]

Technical Notes & Optimization

Technical Support Center: Synthesis of 2-Benzyl-3-methyl-1H-indole

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for the synthesis of 2-benzyl-3-methyl-1H-indole. This guide is designed for researchers, chemists, and drug development professionals who are working with this important indole scaffold. Here, we address common challenges and provide in-depth, field-proven solutions in a direct question-and-answer format to help you improve your reaction yields and troubleshoot experimental hurdles.

Overview of the Primary Synthetic Route: The Fischer Indole Synthesis

The most common and versatile method for synthesizing 2,3-disubstituted indoles like 2-benzyl-3-methyl-1H-indole is the Fischer indole synthesis. This reaction involves the acid-catalyzed thermal cyclization of an arylhydrazone, which is typically formed in situ from the corresponding arylhydrazine (e.g., phenylhydrazine) and a ketone (in this case, benzyl methyl ketone).

The generally accepted mechanism involves several key steps:

• Formation of the phenylhydrazone from phenylhydrazine and benzyl methyl ketone.

• Tautomerization of the hydrazone to its reactive ene-hydrazine isomer.

• A decisive, acid-catalyzed[1][1]-sigmatropic rearrangement.

• Rearomatization and cyclization, followed by the elimination of ammonia to yield the final indole ring.[2]

While robust, this reaction is sensitive to various parameters, and its success is not always guaranteed. This guide will walk you through the most common failure points and their solutions.

Troubleshooting Guide & FAQs

Q1: My Fischer indole synthesis of 2-benzyl-3-methyl-1H-indole is resulting in a very low yield or failing completely. What are the primary causes?

A1: Low yield or reaction failure in the Fischer indole synthesis is a common issue that can typically be traced back to one of several critical factors. The reaction is a delicate balance between the desired cyclization pathway and competing side reactions.

Core Issues & Causal Factors:

• Inappropriate Acid Catalyst or Concentration: The choice and concentration of the acid catalyst are paramount. The acid promotes the key[1][1]-sigmatropic rearrangement, but excessive acidity or the wrong type of acid can lead to degradation of the starting materials or intermediates.[2] Both Brønsted acids (HCl, H₂SO₄, PPA) and Lewis acids (ZnCl₂, BF₃) are used, and the optimal choice is often substrate-dependent.[2][3]

• Purity of Starting Materials: The Fischer indole synthesis is highly sensitive to the purity of the arylhydrazine and the ketone. Phenylhydrazine is susceptible to oxidation and should be distilled or purified before use. Impurities in the benzyl methyl ketone can lead to unwanted side products.

• Suboptimal Reaction Temperature and Time: The reaction requires elevated temperatures to overcome the activation energy of the sigmatropic rearrangement.[4] However, excessively high temperatures can promote decomposition and tar formation. The optimal temperature must be determined empirically.

• Competing Side Reactions: The most significant competing pathway is the acid-catalyzed cleavage of the N-N bond in the ene-hydrazine intermediate.[1] This cleavage leads to the formation of byproducts such as aniline and 3-methylindole, effectively halting the synthesis. This is particularly problematic with certain electronic substituent patterns.[1][5]

Below is a workflow to diagnose and address low-yield issues.

Caption: Competing pathways in the Fischer Indole Synthesis.

Solutions to Minimize N-N Cleavage:

• Modify the Acid Catalyst: Lewis acids like zinc chloride (ZnCl₂) are often more effective than strong Brønsted acids (like H₂SO₄) at promoting the rearrangement without inducing excessive N-N cleavage. [1]Solid acid catalysts, such as Amberlyst® 15, can also provide a milder and more controlled reaction environment, sometimes leading to higher yields. [6]2. Control the Temperature: While heat is necessary, excessive temperatures can favor the cleavage pathway. Try running the reaction at the lower end of the effective temperature range. A systematic screen from 80°C to 120°C is advisable.

• Use a High-Boiling, Non-Polar Solvent: Solvents like toluene or xylene are standard. In some cases, a more polar, high-boiling solvent like N-methylpyrrolidone (NMP) can be effective, particularly in microwave-assisted protocols. [6]

Data Table: Catalyst and Condition Optimization

The following table summarizes starting points for optimization based on literature findings.

Catalyst	Solvent	Temperature (°C)	Typical Yield (%)	Notes
ZnCl₂	Acetic Acid	100-120	50-70	A classic and reliable Lewis acid choice. [3]
PPA	Neat	80-100	45-65	Polyphosphoric acid can be effective but workup is challenging.
Amberlyst® 15	Toluene	110	~75	A reusable solid acid catalyst that can improve yields and simplify purification. [6]
Thermal (No Catalyst)	NMP	180-200	60-70	High temperatures may be required; often used in microwave synthesis. [6]

Q3: What is a reliable, step-by-step protocol for the synthesis and purification of 2-benzyl-3-methyl-1H-indole?

A3: The following protocol provides a robust starting point. It utilizes zinc chloride, a commonly successful Lewis acid catalyst for this transformation.

Experimental Protocol: Fischer Indole Synthesis

Materials:

• Phenylhydrazine (freshly distilled), 1.0 eq.

• Benzyl methyl ketone, 1.05 eq.

• Anhydrous Zinc Chloride (ZnCl₂), 1.2 eq.

• Glacial Acetic Acid

Procedure:

• Reaction Setup: To a round-bottom flask equipped with a reflux condenser and a magnetic stir bar, add glacial acetic acid.

• Hydrazone Formation: Add phenylhydrazine (1.0 eq.) and benzyl methyl ketone (1.05 eq.) to the acetic acid. Stir the mixture at room temperature for 30 minutes to allow for the formation of the phenylhydrazone.

• Catalyst Addition: Carefully add anhydrous zinc chloride (1.2 eq.) in portions. The mixture may exotherm slightly.

• Cyclization: Heat the reaction mixture to 110-120°C and maintain this temperature for 2-4 hours. Monitor the reaction progress by TLC (Thin Layer Chromatography), using a hexane:ethyl acetate mobile phase (e.g., 9:1).

• Workup:

  • Cool the reaction mixture to room temperature.

  • Carefully pour the mixture into a beaker containing ice-cold water. This will precipitate the crude product and quench the reaction.

  • Neutralize the aqueous solution by slowly adding a saturated sodium bicarbonate (NaHCO₃) solution until effervescence ceases.

  • Extract the aqueous layer three times with ethyl acetate or dichloromethane.

  • Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate (Na₂SO₄).

• Purification:

  • Filter off the drying agent and concentrate the organic phase under reduced pressure to obtain the crude product.

  • The crude material is typically a brown or dark oil/solid. Purify it using flash column chromatography on silica gel. A gradient elution starting from 100% hexane and gradually increasing the polarity with ethyl acetate (e.g., hexane -> 95:5 hexane:EtOAc) is usually effective at separating the product from non-polar impurities and baseline tar. [7] Expected Outcome: The product, 2-benzyl-3-methyl-1H-indole, should be isolated as a white to pale yellow solid.

Q4: Can I use alternative methods if the Fischer synthesis consistently fails?

A4: Yes. While the Fischer synthesis is powerful, some substitution patterns can be challenging. If optimization fails, consider alternative strategies.

• Madelung Indole Synthesis: This method involves the intramolecular cyclization of an N-acyl-o-toluidine at high temperatures with a strong base. Recent advances have made this reaction more versatile. [8]* Reductive Cyclization of 2-Nitrophenyl Derivatives: This strategy involves the reduction of a nitro group, which then initiates a cascade of reactions to form the indole ring. [9]* Direct C-H Activation/Functionalization: Modern palladium-catalyzed methods allow for the construction of the indole ring via C-H activation, often under milder conditions than traditional named reactions. [10] Choosing an alternative depends on the availability of starting materials and the specific challenges you are facing with the Fischer route.

References

• Hughes, D. L. (2011). Why Do Some Fischer Indolizations Fail? Journal of the American Chemical Society, 133(15), 5964–5979. [Link]

• Hughes, D. L. (2011). Why Do Some Fischer Indolizations Fail? PMC - NIH. Retrieved from [Link]

• Griffiths, W. G., et al. (1983). 2-Benzyl-3-hydroxy-3-methyl-2,3-dihydro-1H-isoindol-1-one. Acta Crystallographica Section C, C39, 147-149. [Link]

• Cheng, H.-G., et al. (2020). Preparation of 2-benzyl-1-(phenylsulfonyl)-1H-indole. Organic Letters, 22(2), 331-334. [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of indoles. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Fischer Indole Synthesis. Retrieved from [Link]

• Al-awar, R. S., & Moody, C. J. (2010). New 3H-Indole Synthesis by Fischer's Method. Part I. Molecules, 15(4), 2497-2505. [Link]

• Tron, G. C., et al. (2023). Synthesis of 3-substituted 2,3-dihydropyrazino[1,2-a]indol-4(1H)-ones by sequential reactions of 2-indolylmethyl acetates with α-amino acids. RSC Advances, 13, 10350-10354. [Link]

• Li, J., et al. (2023). A Tandem Madelung Indole Synthesis Mediated by a LiN(SiMe3)2/CsF System. Organic Letters, 25(42), 7751–7756. [Link]

• Aslam, M., et al. (2018). Synthesis of indole derivatives as prevalent moieties present in selected alkaloids. Journal of the Chemical Society of Pakistan, 40(4), 734-759. [Link]

• Panther, J., & Müller, T. J. J. (2016). Fischer indole synthesis of 3-benzyl-1H-indole via conductive and dielectric heating. Chemistry of Heterocyclic Compounds, 52(11), 897-903. [Link]

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. New 3H-Indole Synthesis by Fischer’s Method. Part I. [mdpi.com]
• 3. benchchem.com [benchchem.com]
• 4. Fischer Indole Synthesis [organic-chemistry.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. (PDF) Fischer indole synthesis of 3-benzyl-1H-indole via conductive and dielectric heating [academia.edu]
• 7. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. benchchem.com [benchchem.com]
• 10. thieme-connect.com [thieme-connect.com]

Side product formation in Fischer indole synthesis.

Welcome to the Technical Support Center for Indole Chemistry. As a Senior Application Scientist, I have designed this guide to address the complex mechanistic bottlenecks researchers face during the Fischer Indole Synthesis (FIS).

While the FIS remains one of the most robust methods for constructing the indole core, the cascade nature of the reaction—spanning hydrazone formation, tautomerization, [3,3]-sigmatropic rearrangement, and rearomatization—makes it highly susceptible to side product formation[1][2]. This guide dissects the causality behind these failures and provides self-validating protocols to ensure reproducible success.

I. Mechanistic Divergence & Side Product Pathways

To troubleshoot a failed FIS, we must first understand where the reaction diverges. The diagram below maps the critical branch points where intermediates are hijacked by competing thermodynamic or kinetic pathways.

Figure 1: Mechanistic divergence in Fischer Indole Synthesis leading to common side products.

II. Diagnostic Q&A: Troubleshooting Side Reactions

Q1: My reaction yields significant amounts of aniline instead of the desired indole. Why is the N-N bond cleaving? Causality: This is a classic failure mode when synthesizing C3 N-substituted indoles or when using substrates with strong electron-donating groups (EDGs). EDGs weaken the N-N bond in the Nα-protonated ene-hydrazine. Instead of undergoing the concerted [3,3]-sigmatropic rearrangement, the intermediate undergoes heterolytic N-N bond cleavage, forming an over-stabilized iminyl carbocation that degrades into aniline and 3-methylindole byproducts[3][4]. Resolution: Switch from harsh Brønsted acids to milder Lewis acids (e.g., ZnCl2 or BF3·OEt2) to lower the activation energy of the rearrangement without over-stabilizing the cleavage pathway. Alternatively, mask EDGs with electron-withdrawing protecting groups (e.g., Tosyl) during the cyclization step[5].

Q2: I am using an unsymmetrical ketone and getting a complex mixture of two indole regioisomers. How can I control regioselectivity? Causality: Unsymmetrical ketones possess two different α-methylene groups, leading to two distinct ene-hydrazine tautomers. The standard FIS often suffers from poor regioselectivity because the energy difference between these tautomeric transition states is minimal[6][7]. Resolution: Regioselectivity can be engineered via steric control of the catalyst. Utilizing spatially restricted solid acids, such as Zeolite Beta, enforces shape-selective transition states, heavily favoring the less sterically hindered 2-substituted indole isomer[8].

Q3: The crude NMR shows aldol condensation products and unreacted hydrazine. What went wrong? Causality: Aldehydes and unhindered aliphatic ketones are highly susceptible to self-condensation. When exposed to strong acids (like Polyphosphoric Acid or H2SO4) at high temperatures, the rate of aldol condensation outpaces the formation of the initial phenylhydrazone[3][9]. Resolution: Decouple the reaction. Pre-form the hydrazone under mildly acidic conditions (e.g., catalytic acetic acid in ethanol) and verify its formation before introducing the strong cyclization catalyst.

Q4: I am trying to synthesize a highly substituted indole, but the reaction stops at an indolenine intermediate. How do I force aromatization? Causality: This is a structural limitation, not a catalytic failure. If your starting ketone is α,α-disubstituted (e.g., isopropyl methyl ketone), the resulting cyclic aminal will possess a gem-dialkyl group at the C3 position. Because there is no C3 proton available to eliminate, the molecule cannot rearomatize into an indole and is trapped as a 3H-indole (indolenine)[10][11]. Resolution: If a true indole is required, you must redesign your synthetic route to ensure at least one α-proton is present on the ketone prior to cyclization.

III. Quantitative Kinetic Data for Side Reactions

Understanding the activation energies ( Ea​ ) of competing pathways is critical for optimizing continuous flow or batch thermal conditions. The table below summarizes the kinetic barriers for intermediate formation versus side-product generation (e.g., dimerization and cinnoline formation) at elevated temperatures[12].

Reaction Pathway / Species	Kinetic Barrier ( Ea​ )	Phenomenological Result at High Temp (>150 °C)
Hydrazine Intermediate (18)	36.8 kJ/mol	Rapid formation; readily available for rearrangement.
Ene-hydrazine Tautomer (17)	40.1 kJ/mol	Rate-limiting step for the desired[3,3]-rearrangement.
Bis-indole Dimer (20)	46.9 kJ/mol	Competes with cyclization; requires strict stoichiometric control.
Cinnoline Derivative (19)	67.7 kJ/mol	High-energy side product; only observed under extreme thermal stress.

Data derived from kinetic modeling and COMSOL simulations of continuous flow FIS[12].

IV. Self-Validating Experimental Protocols

To mitigate the side reactions detailed above, utilize this decoupled, two-step protocol. By isolating the hydrazone, you eliminate aldol pathways, and by utilizing a Lewis acid, you suppress N-N heterolytic cleavage.

Protocol: Regioselective Two-Step Fischer Indole Synthesis

Objective: Synthesize substituted indoles from unsymmetrical ketones while preventing aldol condensation and N-N bond cleavage.

Step 1: Hydrazone Pre-formation (Aldol Suppression)

• Charge: To an oven-dried round-bottom flask, add the unsymmetrical ketone (1.0 equiv) and arylhydrazine (1.05 equiv) in absolute ethanol (0.5 M).

• Catalyze: Add glacial acetic acid (0.1 equiv). Do not use strong mineral acids here.

• React: Stir at 25 °C for 2–4 hours.

• Self-Validation Check: Monitor via TLC (Hexane/EtOAc). The reaction is complete only when the ketone spot is entirely consumed. If unreacted ketone remains, do not proceed; otherwise, aldol byproducts will form in Step 2.

• Isolate: Concentrate the mixture under reduced pressure to yield the crude arylhydrazone.

Step 2: Lewis Acid-Mediated Cyclization (Cleavage Suppression) 6. Resuspend: Dissolve the crude arylhydrazone in anhydrous toluene (0.2 M) under an inert argon atmosphere. 7. Catalyze: Cool the vessel to 0 °C. Dropwise, add Boron Trifluoride Etherate ( BF3​⋅OEt2​ , 2.0 equiv). Rationale: BF3​⋅OEt2​ coordinates effectively to facilitate the [3,3]-sigmatropic rearrangement without over-stabilizing the iminyl carbocation, preventing aniline formation[5]. 8. Cyclize: Gradually warm the reaction to 80 °C and reflux for 5 hours. 9. Self-Validation Check: Hold a piece of wet universal indicator paper at the exhaust of the reflux condenser. A basic reading (blue/purple) confirms the elimination of ammonia ( NH3​ ), validating that the final rearomatization step is occurring. 10. Workup: Quench carefully with saturated NaHCO3​ , extract with EtOAc, dry over Na2​SO4​ , and purify via flash column chromatography.

V. References

• Fischer indole synthesis - Wikipedia . Wikipedia. Available at:[Link]

• Why Do Some Fischer Indolizations Fail? PMC - NIH. Available at:[Link]

• Asymmetric Total Syntheses of Strychnos Alkaloids via Selective Fischer Indolization . The Journal of Organic Chemistry - ACS Publications. Available at:[Link]

• On the Roles of Lewis Acid Catalysts and Solvents in the Fischer Indole Synthesis . SciSpace. Available at:[Link]

• Zeolites as Catalysts in the Fischer Indole Synthesis. Enhanced Regioselectivity for Unsymmetrical Ketone Substrates . ResearchGate. Available at:[Link]

• The Benzyne Fischer-Indole Reaction . Organic Letters - ACS Publications. Available at:[Link]

• New 3H-Indole Synthesis by Fischer's Method. Part I . PMC - NIH. Available at:[Link]

• Fischer indole synthesis applied to the total synthesis of natural products . RSC Advances. Available at:[Link]

• Continuous Flow Synthesis of Heterocycles: A Recent Update on the Flow Synthesis of Indoles . PMC - NIH. Available at:[Link]

Sources

• 1. Fischer indole synthesis - Wikipedia [en.wikipedia.org]
• 2. jk-sci.com [jk-sci.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. scispace.com [scispace.com]
• 8. researchgate.net [researchgate.net]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 11. Fischer indole synthesis applied to the total synthesis of natural products - RSC Advances (RSC Publishing) DOI:10.1039/C7RA10716A [pubs.rsc.org]
• 12. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Chromatography Troubleshooting for Indole Derivative Purification

Welcome to the Technical Support Center. As application scientists, we frequently encounter challenges when purifying indole derivatives via normal-phase column chromatography. Indoles are structurally unique: they possess a slightly acidic N-H proton, yet the heterocycle itself is an electron-rich, highly nucleophilic aromatic system. This duality often leads to unpredictable behavior on standard silica gel, including severe streaking, irreversible adsorption, or acid-catalyzed decomposition.

This guide is designed to provide researchers and drug development professionals with field-proven methodologies, causality-driven troubleshooting, and self-validating protocols to ensure high-purity isolation of indole derivatives.

Part 1: Troubleshooting FAQs & Mechanistic Causality

Q1: Why is my indole derivative streaking heavily on the silica gel column, resulting in poor resolution?

Causality: Standard silica gel (SiO₂) surfaces are populated with weakly acidic silanol (Si-OH) groups. If your indole derivative contains basic functionalities (e.g., alkylamines) or highly polar hydrogen-bond acceptors, these groups will interact strongly and non-uniformly with the silanol sites[1]. This continuous adsorption-desorption lag manifests as "tailing" or "streaking" on a TLC plate and broad, co-eluting bands on a column. Solution: You must competitively inhibit the silanol sites. Add a sacrificial basic modifier, such as 0.1–2.0% triethylamine (Et₃N) , to your mobile phase[1][2]. The Et₃N binds to the acidic silanols faster and stronger than your target compound, effectively "capping" the active sites and allowing your indole to elute in a sharp, well-defined band[3].

Q2: I loaded 500 mg of crude indole onto the column but only recovered 50 mg. Where did my compound go?

Causality: You are likely experiencing acid-catalyzed decomposition or polymerization. Because the indole ring is electron-rich, the C3 position is highly nucleophilic. Prolonged exposure to the acidic environment of standard silica gel can protonate the indole, triggering electrophilic aromatic substitution reactions with other indole molecules (dimerization) or causing irreversible binding to the stationary phase[2]. Traces of contaminating halogens can also promote rapid decomposition[4]. Solution: Do not proceed blindly. Validate the stability of your compound using a 2D TLC Assessment (see Protocol 1)[2]. If the compound is unstable, you must pre-deactivate your silica gel (see Protocol 2)[2] or switch to a non-acidic stationary phase, such as neutral or basic alumina[5].

Q3: My crude indole mixture is poorly soluble in the optimal non-polar eluent (e.g., 9:1 Hexane/EtOAc). How should I load the column?

Causality: If you dissolve your crude sample in a highly polar solvent (like pure dichloromethane or methanol) to force it into solution, and then load it onto a column equilibrated in a non-polar solvent, the polar loading solvent will drag the sample rapidly down the column before it can properly partition. This destroys the separation resolution[6]. Solution: Utilize the Dry Loading Technique . Dissolve your crude mixture in an optimal solvent, add a small amount of silica gel (2–3x the crude mass), and evaporate the solvent completely to yield a free-flowing powder. Load this powder directly onto the top of the packed column[2][6].

Part 2: Diagnostic & Optimization Workflows

Caption: Decision tree for troubleshooting indole streaking versus decomposition on silica gel.

Quantitative Data: Stationary Phase & Eluent Selection Guide

To streamline your optimization process, consult the following table summarizing the optimal chromatographic conditions based on the specific electronic and structural nature of your indole derivative[1][2][5].

Indole Derivative Type	Recommended Stationary Phase	Typical Eluent System	Additive / Modifier
Non-polar (Alkyl/Aryl substituted)	Standard Silica Gel (60 Å)	Hexane / Ethyl Acetate	None
Basic (Amino-substituted sidechains)	Standard Silica Gel (60 Å)	Hexane / Ethyl Acetate	0.1 - 2.0% Triethylamine
Highly Polar / Basic	Amine-bonded Silica / Alumina	Dichloromethane / Methanol	1 - 10% NH₃ in Methanol
Acid-Sensitive (Electron-rich)	Deactivated Silica / Neutral Alumina	Hexane / Ethyl Acetate	1 - 3% Triethylamine
Acidic (Carboxylic acid substituted)	Standard Silica Gel (60 Å)	Hexane / Ethyl Acetate	0.1 - 2.0% Acetic Acid

Part 3: Self-Validating Experimental Protocols

Protocol 1: 2D TLC for Compound Stability Analysis

Before committing your entire batch to a column, you must validate that the indole derivative survives contact with silica gel[2]. This self-validating system ensures you do not lose material to acid-catalyzed degradation.

• Preparation: Obtain a square silica gel TLC plate (e.g., 5 cm x 5 cm).

• Spotting: Lightly spot your crude indole mixture in the bottom-left corner, exactly 1 cm from both edges.

• First Elution: Develop the plate in your chosen eluent system (e.g., 8:2 Hexane/EtOAc)[5].

• Drying: Remove the plate and dry it completely under a gentle stream of nitrogen or compressed air.

• Second Elution: Rotate the plate 90 degrees so that the newly separated spots now form the baseline. Develop the plate a second time in the exact same eluent system[2].

• Validation Analysis: Visualize under UV light.

  • Pass: All spots lie perfectly on a diagonal line. The compound is stable.

  • Fail: New spots appear off the diagonal, or severe smearing occurs below the main spot. The compound is decomposing on the silica[2]. Proceed to Protocol 2.

Protocol 2: Deactivation of Silica Gel for Acid-Sensitive Indoles

If Protocol 1 reveals instability, or if you are working with highly basic indole derivatives, you must neutralize the acidic silanol groups prior to separation[1][2].

• Eluent Preparation: Prepare your optimized mobile phase (e.g., Hexane/EtOAc) and add 1–3% Triethylamine (Et₃N) by volume[2].

• Slurry Packing: Prepare a slurry of silica gel using this Et₃N-modified solvent. Pour the slurry into the column, tapping gently to ensure uniform packing without air bubbles[5].

• Deactivation Flush: Flush the packed column with at least one full column volume of the Et₃N-modified solvent. Critical Step: Discard this initial eluent. The silica is now chemically deactivated[2].

• Equilibration: You may now load your sample and run the column using your standard eluent (the continued use of Et₃N in the running phase is optional but recommended for highly basic compounds)[2][3].

Caption: Step-by-step workflow for the purification of acid-sensitive indole derivatives.

References

• Technical Support Center: Purification of Indole Derivatives by Column Chromatography - Benchchem. 2

• Technical Support Center: Troubleshooting Guide for the Synthesis of Indole Derivatives - Benchchem. 7

• 1H-Benzo[g]indole | 233-34-1 - Benchchem. 8

• Technical Support Center: Purification of 2-[1-(Dimethylamino)ethyl]indole by Chromatography - Benchchem. 1

• Purification of crude 5-Bromo-4-fluoro-2-methyl-1H-indole by column chromatography - Benchchem. 5

• Synthesis of 1,2-Disubstituted Indoles from α-Aminonitriles and 2-Halobenzyl Halides - The Journal of Organic Chemistry (ACS). 9

• Purification techniques for indole aldehydes - Benchchem. 6

• Phenols, Aromatic Carboxylic Acids, and Indoles - ResearchGate. 10

• Synthesis of 2,3-disubstituted indoles by radical cyclization with hypophosphorous acid - Clockss. 3

• Mefenamic acid based novel indole analogues: Their synthesis and anti-proliferative effects - Arabian Journal of Chemistry. 11

• Working with Hazardous Chemicals - Organic Syntheses. 4

• Efficient Synthesis of 3H-Indoles Enabled by the Lead-Mediated α-Arylation - PMC. 12

• The Preparation and Spectral Characterization of 2-Haloindoles, 3-Haloindoles, and 2,3-Dihaloindoles - Clockss. Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 4. orgsyn.org [orgsyn.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. researchgate.net [researchgate.net]
• 11. Mefenamic acid based novel indole analogues: Their synthesis and anti-proliferative effects - Arabian Journal of Chemistry [arabjchem.org]
• 12. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Synthesis of C3 N-Substituted Indoles

A Specialized Resource for Researchers, Scientists, and Drug Development Professionals

Welcome to the Technical Support Center for the synthesis of C3 N-substituted indoles. This guide is designed to provide in-depth troubleshooting advice, answer frequently asked questions, and offer detailed protocols to address the common and complex challenges encountered in this critical area of synthetic chemistry. As Senior Application Scientists, we have curated this information based on extensive laboratory experience and a thorough review of the current scientific literature to ensure you have reliable and actionable insights at your fingertips.

I. Troubleshooting Guide: Navigating Common Experimental Hurdles

This section is formatted as a series of questions and answers to directly address specific problems you may encounter during the synthesis of C3 N-substituted indoles.

Problem 1: Low or No Yield of the Desired C3-Alkylated Product

Question: I am attempting a Friedel-Crafts-type alkylation on my N-substituted indole, but I'm observing very low to no conversion to the desired C3-alkylated product. What are the likely causes and how can I resolve this?

Answer: This is a frequent challenge in indole chemistry. Several factors can contribute to low yields in C3-alkylation reactions. Here’s a breakdown of potential causes and their solutions:

• Insufficiently Activated Electrophile: The electrophile (e.g., alkyl halide, alcohol) may not be reactive enough to engage with the indole ring.

  • Solution:

    • For Alkyl Halides: Convert the alkyl halide to a more reactive species. For instance, using a Lewis acid like BF₃·OEt₂ or AlCl₃ can generate a more electrophilic carbocation intermediate.[1]

    • For Alcohols: Alcohols are poor leaving groups. They can be activated using a "borrowing hydrogen" or "hydrogen auto-transfer" strategy with a suitable transition metal catalyst (e.g., Iridium, Ruthenium, Nickel).[2][3][4] This in-situ generates a more reactive aldehyde or ketone. Alternatively, a metal-free approach using an oxidant like Oxone® can be employed.[5]

• Deactivated Indole Ring: The N-substituent on your indole might be strongly electron-withdrawing, reducing the nucleophilicity of the C3 position.

  • Solution: If possible, consider using an N-substituent that is less deactivating. Alternatively, more forcing reaction conditions (higher temperature, stronger Lewis acid) may be required. However, this can lead to side reactions.

• Steric Hindrance: Bulky substituents on the indole ring (especially at C2 or C4) or on the electrophile can sterically hinder the approach to the C3 position.

  • Solution: If steric hindrance is a major issue, a different synthetic route might be necessary. Consider strategies that form the C3-substituent bond before the indole ring is fully constructed.

• Suboptimal Reaction Conditions: Temperature, solvent, and catalyst loading are critical parameters.

  • Solution: A systematic optimization of these parameters is recommended. For instance, in some palladium-catalyzed reactions, switching the solvent can dramatically alter the outcome.[6]

Problem 2: Formation of a Mixture of C2 and C3 Isomers

Question: My reaction is producing a mixture of C2 and C3-alkylated indoles, and I'm struggling to achieve the desired C3 regioselectivity. What factors control this selectivity, and how can I favor C3 substitution?

Answer: Regioselectivity is a cornerstone of indole functionalization. While the C3 position is electronically favored for electrophilic attack due to the stability of the resulting cationic intermediate, several factors can lead to undesired C2 substitution.[6]

• Kinetic vs. Thermodynamic Control: In some cases, C2-alkylation may be the kinetically favored pathway, while C3-alkylation is the thermodynamically more stable product.

  • Solution: Varying the reaction time and temperature can help favor the desired isomer.[7] Longer reaction times and higher temperatures often favor the thermodynamic product.

• Catalyst and Ligand Effects: In transition-metal-catalyzed reactions, the choice of catalyst and ligands can profoundly influence regioselectivity.

  • Solution: For palladium-catalyzed arylations, "ligand-free" conditions may favor C2 arylation, while the addition of specific ligands like 4,5-diazafluoren-9-one can switch the selectivity to C3.[8] A thorough screening of catalysts and ligands is often necessary.

• Solvent Effects: The solvent can influence the reaction pathway and, consequently, the regioselectivity.

  • Solution: A solvent screen is a valuable optimization step. For instance, in some copper-catalyzed arylations, adjusting the solvent can switch the selectivity between C2 and C3.[9]

• Protecting Groups on Nitrogen: The nature of the N-substituent can influence the steric and electronic environment of the indole core.

  • Solution: While not always feasible to change, be aware that bulky N-substituents can sometimes favor C2 functionalization by sterically blocking the C3 position.

Problem 3: Observation of N-Alkylation Instead of or in Addition to C3-Alkylation

Question: I am observing significant N-alkylation of my indole, which is competing with the desired C3-alkylation. How can I suppress this side reaction?

Answer: N-alkylation is a common side reaction, especially with highly reactive electrophiles and when the indole nitrogen is unprotected (N-H indoles).

• For N-H Indoles: The indole nitrogen is acidic and can be deprotonated, leading to N-alkylation.

  • Solution:

    • Protecting Groups: The most straightforward solution is to install a protecting group on the indole nitrogen. Common protecting groups include Boc, Cbz, and SEM ([2-(trimethylsilyl)ethoxy]methyl).[10][11][12] The choice of protecting group will depend on the subsequent reaction conditions.

    • Catalyst Control: Some catalytic systems show a high preference for C3-alkylation even with N-H indoles. For example, B(C₆F₅)₃-catalyzed alkylation has been shown to avoid N-methylation.[13][14]

• For N-Substituted Indoles: While less common, N-dealkylation followed by re-alkylation can sometimes occur under harsh conditions.

  • Solution: Milder reaction conditions (lower temperature, less aggressive Lewis acids) can help to prevent this.

Problem 4: Formation of Bis-Indolylmethanes and Other Poly-Alkylated Products

Question: My reaction is producing significant amounts of bis-indolylmethanes (dimerization) and other poly-alkylated species. How can I promote mono-alkylation at the C3 position?

Answer: The initial C3-alkylated product can sometimes be more reactive than the starting indole, leading to further alkylation.

• Stoichiometry Control: An excess of the electrophile can drive the reaction towards poly-alkylation.

  • Solution: Carefully control the stoichiometry of the reactants. Using a slight excess of the indole relative to the electrophile can often minimize di-substitution.[7]

• Reaction Concentration and Temperature: High concentrations and temperatures can increase the rate of these undesired side reactions.

  • Solution: Lowering the reaction temperature and running the reaction at a lower concentration can be beneficial.[7]

• Reactivity of the Electrophile: Highly reactive electrophiles are more prone to causing over-alkylation.

  • Solution: If possible, use a less reactive electrophile.[7] This may require longer reaction times or the use of a more active catalyst.

II. Frequently Asked Questions (FAQs)

Q1: Why is the C3 position of indole generally more nucleophilic than the C2 position?

A1: The electrophilic attack at the C3 position of the indole ring is favored because it proceeds through a more stable cationic intermediate (σ-complex). In this intermediate, the positive charge is delocalized over the nitrogen atom and the C2 carbon without disrupting the aromaticity of the benzene ring.[6] In contrast, attack at the C2 position leads to an intermediate where the aromaticity of the benzene ring is lost in some resonance structures, making it less stable.[6]

Q2: What are the advantages of using "borrowing hydrogen" catalysis for C3-alkylation?

A2: The "borrowing hydrogen" or "hydrogen auto-transfer" strategy offers several advantages, aligning with the principles of green chemistry.[3][4] It allows for the use of readily available and often less toxic alcohols as alkylating agents, avoiding the need for pre-activated and potentially hazardous alkyl halides.[3] The only byproduct of this process is water, making it a highly atom-economical method.[3]

Q3: Can I perform C3-alkylation on an indole with a free N-H group?

A3: Yes, it is possible, but it presents challenges. The primary competing reaction is N-alkylation. However, certain catalytic systems have been developed to selectively promote C3-alkylation in the presence of a free N-H. For instance, B(C₆F₅)₃ has been successfully used for the C3-methylation of N-H indoles without observing N-methylation.[13] Careful selection of the catalyst and reaction conditions is crucial.

Q4: How do electron-donating and electron-withdrawing groups on the indole ring affect C3-alkylation?

A4: The electronic nature of substituents on the indole ring significantly influences its reactivity.

• Electron-Donating Groups (EDGs): EDGs (e.g., -OCH₃, -CH₃) on the benzene ring increase the electron density of the indole system, enhancing its nucleophilicity and generally accelerating the rate of electrophilic substitution at the C3 position.[6]

• Electron-Withdrawing Groups (EWGs): EWGs (e.g., -NO₂, -CN) decrease the electron density of the indole ring, making it less nucleophilic and slowing down the rate of C3-alkylation.[6] More forcing reaction conditions may be necessary for indoles bearing EWGs.

Q5: Are there methods for direct C3-arylation of N-substituted indoles?

A5: Yes, direct C3-arylation through C-H activation has become a powerful tool in indole synthesis. Transition-metal catalysis, particularly with palladium, is commonly employed.[8][15] These methods often involve the coupling of an indole with an aryl halide or an aryl boronic acid.[8] The regioselectivity (C2 vs. C3) can often be controlled by the choice of catalyst, ligands, and reaction conditions.[8]

III. Experimental Protocols

Protocol 1: General Procedure for Lewis Acid-Catalyzed C3-Alkylation with an Activated Alcohol (Trichloroacetimidate)

This protocol is adapted from methodologies involving the use of trichloroacetimidates as electrophiles, which can be formed from the corresponding alcohols.[16]

• Preparation of the Trichloroacetimidate: To a solution of the desired alcohol (1.0 equiv) in dichloromethane (DCM), add trichloroacetonitrile (1.5 equiv). Cool the mixture to 0 °C and add a catalytic amount of a strong base (e.g., DBU or NaH). Stir the reaction at 0 °C for 30 minutes and then at room temperature until the reaction is complete (monitor by TLC). The crude trichloroacetimidate can often be used directly in the next step after removal of the catalyst by filtration.

• C3-Alkylation: To a solution of the N-substituted indole (1.2 equiv) in DCM, add the crude trichloroacetimidate (1.0 equiv). Cool the mixture to 0 °C and add a Lewis acid (e.g., BF₃·OEt₂, 10 mol%) dropwise.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir until the starting indole is consumed (monitor by TLC or LC-MS).

• Workup: Quench the reaction with a saturated aqueous solution of sodium bicarbonate. Separate the organic layer, wash with brine, and dry over anhydrous sodium sulfate.

• Purification: Concentrate the organic layer under reduced pressure and purify the crude product by flash column chromatography on silica gel.

Protocol 2: General Procedure for Transition-Metal-Catalyzed C3-Alkylation via Borrowing Hydrogen

This protocol is a generalized procedure based on iridium-catalyzed borrowing hydrogen reactions.[3]

• Reaction Setup: In a dry Schlenk tube under an inert atmosphere (e.g., argon or nitrogen), combine the N-substituted indole (1.0 equiv), the alcohol (1.2 equiv), the iridium catalyst (e.g., [Cp*IrCl₂]₂, 2.5 mol%), and a base (e.g., KOH, 2.0 equiv).

• Reaction Conditions: Heat the reaction mixture to the desired temperature (e.g., 100 °C) with vigorous stirring. The reaction can often be run neat (solvent-free).[3]

• Reaction Monitoring: Monitor the progress of the reaction by TLC or GC-MS.

• Workup: After the reaction is complete, cool the mixture to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography.

IV. Data Presentation

Table 1: Comparison of Catalytic Systems for C3-Alkylation

Catalytic System	Alkylating Agent	Key Advantages	Potential Challenges	Reference
Lewis Acids (e.g., BF₃·OEt₂)	Alkyl Halides, Activated Alcohols	Well-established, broad scope	Can require stoichiometric amounts, harsh conditions, potential for side reactions	[1]
Transition Metals (e.g., Ir, Ru, Ni)	Alcohols	High atom economy, uses readily available starting materials, green	Catalyst cost and sensitivity, may require inert atmosphere	[2][3][4]
B(C₆F₅)₃	Amine-based reagents	Metal-free, avoids N-alkylation in N-H indoles	Specificity of alkylating agent	[13][14]
Metal-Free (e.g., Oxone®)	Alcohols	Avoids transition metals, scalable	May require higher temperatures	[5]

V. Visualization of Key Concepts

Diagram 1: General Workflow for Troubleshooting Low Yield in C3-Alkylation

Caption: A decision-making flowchart for troubleshooting low product yield.

Diagram 2: Regioselectivity Control in Indole Functionalization

Caption: Factors influencing C2 vs. C3 regioselectivity in indole reactions.

VI. References

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• 14

• 3

• 8

• 9

• 17

• 4

• 7

• 18

• 19

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• 15

• 23

• 24

• 25

• 26

• 5

• 27

• 28

• 29

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• 3. Hydrogen borrowing enabled Cp*Ir(iii)-catalyzed C3 alkylation of indoles and oxindoles - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. Thieme E-Journals - Synfacts / Abstract [thieme-connect.com]
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• 31. par.nsf.gov [par.nsf.gov]
• 32. Novel Synthetic Approaches Toward Substituted Indole Scaffolds [organic-chemistry.org]
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• 41. researchgate.net [researchgate.net]

Technical Support Center: Overcoming Low Yields in Indole Synthesis

Introduction

The indole scaffold is a privileged structure in medicinal chemistry and natural product synthesis.[1][2] However, its synthesis can be fraught with challenges, often leading to frustratingly low yields. This guide is designed for researchers, scientists, and drug development professionals who are encountering difficulties in their indole synthesis protocols. Here, we provide a structured troubleshooting guide and a comprehensive FAQ section to address common issues, with a focus on the widely used Fischer, Bischler-Möhlau, and Larock indole syntheses.

Our approach is rooted in a deep understanding of the reaction mechanisms and the subtle interplay of various experimental parameters. We aim to empower you not just to follow a protocol, but to understand the underlying chemistry, enabling you to make informed decisions to optimize your reactions.

Troubleshooting Guide: Diagnosing and Solving Low-Yield Issues

Low yields in indole synthesis can arise from a multitude of factors, including suboptimal reaction conditions, reactant or intermediate instability, and the electronic or steric properties of the starting materials.[3] This section provides a systematic approach to identifying and rectifying these common problems.

Problem 1: Low or No Yield in Fischer Indole Synthesis

This is one of the most frequently encountered issues in indole synthesis. The Fischer indole synthesis, while versatile, is highly sensitive to several factors.[3][4]

Initial Checks & Root Cause Analysis

• Purity of Starting Materials: Impurities in the arylhydrazine, carbonyl compound, or solvent can significantly inhibit the reaction or lead to unwanted side reactions.[3][4][5] Always use freshly purified reagents and anhydrous solvents.

• Hydrazone Formation: The initial condensation to form the phenylhydrazone is a critical first step. In some cases, the hydrazone may be unstable under the strong acidic conditions required for cyclization.[4] Consider forming the hydrazone in situ under milder conditions before introducing the cyclization catalyst.[4]

Troubleshooting Workflow

The following workflow provides a structured approach to diagnosing and resolving low yields in your Fischer indole synthesis.

Caption: Troubleshooting workflow for low yield in Fischer indole synthesis.

Detailed Troubleshooting Steps

• Verify Starting Material Purity:

  • Action: Analyze your arylhydrazine and carbonyl compound by NMR or other appropriate techniques to confirm their identity and purity. Ensure your solvent is anhydrous, as water can interfere with the reaction.

  • Causality: Impurities can act as catalyst poisons or participate in side reactions, consuming starting materials and reducing the yield of the desired indole.[4][5]

• Optimize the Acid Catalyst:

  • Action: The choice of acid is critical.[3][5] If a weak acid (e.g., acetic acid) is giving low yields, consider screening stronger Brønsted acids (e.g., p-toluenesulfonic acid, sulfuric acid) or Lewis acids (e.g., ZnCl₂, BF₃·OEt₂).[5][6]

  • Causality: The acid catalyzes the key[7][7]-sigmatropic rearrangement.[8][9] An acid that is too weak may not facilitate this step effectively, while an overly strong acid can lead to degradation of the starting materials or the indole product.[5]

• Optimize Reaction Temperature and Time:

  • Action: Systematically screen a range of temperatures (e.g., 60 °C, 80 °C, 100 °C, 120 °C) and monitor the reaction progress by TLC or LC-MS.[10]

  • Causality: Insufficient heat may prevent the reaction from proceeding, while excessive heat can cause decomposition or favor side reactions.[5][10] The optimal temperature is a balance between achieving a reasonable reaction rate and minimizing degradation.

• Analyze Substituent Effects:

  • Action: Carefully consider the electronic properties of the substituents on both the arylhydrazine and the carbonyl compound.

  • Causality:

    • Electron-donating groups (EDGs) on the phenylhydrazine generally increase the rate of the desired[7][7]-sigmatropic rearrangement.[11]

    • Electron-withdrawing groups (EWGs) on the phenylhydrazine can decrease the reaction rate, often requiring harsher conditions.[11]

    • Strong EDGs on the carbonyl-derived portion can overly stabilize an intermediate, promoting a competing N-N bond cleavage pathway and leading to reaction failure.[3][5][11][12] This is a known issue in the synthesis of 3-aminoindoles.[3][11][12]

Problem 2: Low Yield and/or Poor Regioselectivity in Bischler-Möhlau Synthesis

The Bischler-Möhlau synthesis, which forms 2-arylindoles from an α-halo-acetophenone and an excess of an aniline, is notorious for harsh reaction conditions and often results in low yields and a mixture of products.[7][13]

Root Cause Analysis

• Harsh Reaction Conditions: High temperatures and strong acids can lead to the degradation of starting materials and products.[7]

• Multiple Mechanistic Pathways: The reaction can proceed through several complex pathways, leading to the formation of both 2-aryl and 3-aryl indole regioisomers, making the outcome unpredictable.[14]

• Role of Excess Aniline: The excess aniline serves as a reactant, a base to neutralize the generated hydrogen halide, and often as the solvent.[7] The concentration and reactivity of the aniline are therefore critical.

Troubleshooting Strategies

• Milder Reaction Conditions:

  • Action: Recent advancements have focused on developing milder protocols. Consider using lithium bromide as a catalyst or employing microwave irradiation to potentially improve yields and reduce reaction times.[13]

  • Causality: Milder conditions can disfavor degradation pathways and potentially provide better control over the reaction.

• Solvent and Catalyst Screening:

  • Action: If degradation is a major issue, try diluting the reaction mixture with a high-boiling, inert solvent like sulfolane or dichloromethane.[7]

  • Causality: Dilution can reduce the rate of bimolecular decomposition reactions.

Problem 3: Low Yield in Larock Indole Synthesis

The Larock indole synthesis is a powerful palladium-catalyzed method for producing indoles from an ortho-iodoaniline and a disubstituted alkyne.[15] While versatile, its success is highly dependent on the optimization of several parameters.

Root Cause Analysis

• Catalyst Deactivation: The palladium catalyst can be sensitive to impurities or high temperatures, leading to deactivation and incomplete reaction.[16]

• Suboptimal Ligand Choice: The ligand plays a crucial role in the catalytic cycle, and an inappropriate ligand can lead to low yields.

• Incorrect Stoichiometry of Additives: The concentration of additives like chlorides (e.g., LiCl) is critical; for instance, more than one equivalent of LiCl can slow down the reaction.[15]

Troubleshooting Strategies

• Optimize the Catalyst System:

  • Action: Screen different palladium sources (e.g., Pd(OAc)₂, Pd(dba)₂) and phosphine ligands.[17] For challenging substrates, more sterically demanding ligands like P(tBu)₃ may improve yields.[18]

  • Causality: The ligand influences the stability and reactivity of the palladium catalyst throughout the catalytic cycle.

• Control Reaction Temperature:

  • Action: If side reactions are observed at higher temperatures (e.g., 100 °C), try reducing the temperature to the 60-80 °C range.[16][18]

  • Causality: Lowering the temperature can often minimize side reactions and improve the overall cleanliness of the reaction.[16]

• Fine-tune Alkyne and Additive Concentrations:

  • Action: Use 2-5 equivalents of the alkyne for optimal results.[15] Carefully control the stoichiometry of chloride additives.

  • Causality: Suboptimal concentrations of reactants and additives can lead to an inefficient catalytic cycle.

Frequently Asked Questions (FAQs)

Q1: My Fischer indole synthesis is producing multiple spots on TLC. What are the likely side products?

A: Common side products in the Fischer indole synthesis include:

• Regioisomers: When using unsymmetrical ketones, two different indole regioisomers can form.[5]

• Products of N-N bond cleavage: This is a significant side reaction, especially with electron-rich hydrazones, leading to the formation of anilines and other fragments.[3][5]

• Aldol condensation products: The acidic conditions can promote the self-condensation of the starting ketone or aldehyde if it is enolizable.[7]

• Polymerization/decomposition products: Harsh acidic conditions and high temperatures can cause starting materials and the indole product to degrade or polymerize.[5]

Q2: I'm trying to synthesize the parent, unsubstituted indole using the Fischer method with acetaldehyde, but the reaction is failing. Why?

A: The direct synthesis of the parent indole using acetaldehyde is often unsuccessful.[3][7] Acetaldehyde is highly reactive and prone to polymerization and other side reactions under the acidic conditions of the Fischer synthesis.[7] A common and more reliable alternative is to use pyruvic acid as the carbonyl source. The resulting indole-2-carboxylic acid can then be decarboxylated in a subsequent step to yield the parent indole.[3][7]

Q3: How can I improve the regioselectivity when using an unsymmetrical ketone in the Fischer indole synthesis?

A: Controlling regioselectivity is a classic challenge. The outcome is influenced by:

• Acid Catalyst and Concentration: Stronger acids may favor the thermodynamically more stable product.[4] A systematic screening of different acids and their concentrations is recommended.

• Steric Effects: Bulky substituents on either the ketone or the phenylhydrazine can direct the cyclization to the less sterically hindered position.[4]

• Reaction Temperature: In some cases, adjusting the reaction temperature can influence the ratio of regioisomers.[4]

Q4: My indole product is difficult to purify. What are some effective purification strategies?

A: Purification of indoles can be challenging due to the presence of closely related impurities and the potential for streaking on silica gel.[3]

• Column Chromatography: This is a very common method. The choice of solvent system is critical. Aprotic solvents or gradient elution may provide better separation.[3]

• Recrystallization: This can be an effective method for obtaining high-purity indoles, although it may result in lower recovery.[3] A mixed solvent system, such as methanol and water, has been found to be effective for the crystallization of crude indole.[3]

Q5: Are there alternative indole synthesis methods I should consider if the Fischer, Bischler-Möhlau, or Larock methods are failing?

A: Absolutely. The choice of synthesis route should be tailored to the target molecule. Other notable indole syntheses include:

• Madelung Synthesis: This method involves the high-temperature, base-catalyzed cyclization of an N-acyl-o-toluidine. It is useful for preparing indoles that are not easily accessible by other methods.[19]

• Hemetsberger-Knittel Synthesis: This reaction produces indole-2-carboxylates from the thermolysis of an azidocinnamate ester.[20]

• Reissert Synthesis: This method involves the condensation of o-nitrotoluene with diethyl oxalate, followed by reductive cyclization.[1]

The following diagram illustrates the decision-making process for selecting an appropriate indole synthesis method.

Caption: Decision tree for selecting an indole synthesis method.

Quantitative Data Summary

The choice of acid catalyst can significantly impact the regioselectivity of the Fischer indole synthesis. The following table provides a summary of the effect of different acid catalysts on the product ratio when using an unsymmetrical ketone.

Acid Catalyst	Concentration (% w/w)	Ratio of 2-substituted Indole	Ratio of 3-substituted Indole	Reference
90% Orthophosphoric Acid	90	0%	100%	[7]
30% Sulfuric Acid	30	0%	100%	[7]
Phosphoric Oxide in Water	~83	Major Product	Minor Product	[7]
70% Sulfuric Acid	70	Major Product	Minor Product	[7]

Experimental Protocols

Protocol 1: Screening of Acid Catalysts in Fischer Indole Synthesis

• Preparation: In parallel, set up several small-scale reactions in flame-dried vials under an inert atmosphere.

• Reagents: To each vial, add the same amount of your phenylhydrazone and anhydrous solvent.

• Catalyst Addition: To each vial, add a different acid catalyst (e.g., p-TsOH, ZnCl₂, BF₃·OEt₂) in an appropriate molar ratio.

• Reaction: Stir all reactions at the same temperature for the same amount of time.

• Analysis: Quench the reactions and analyze the crude mixtures by LC-MS or ¹H NMR to determine the conversion and the relative amounts of product and major byproducts.

Protocol 2: Larock Indole Synthesis

• Setup: To a flame-dried reaction vessel under an inert atmosphere, add the o-haloaniline, the disubstituted alkyne (2-5 equivalents), the palladium catalyst (e.g., Pd(OAc)₂, 5 mol%), and the base (e.g., K₂CO₃).[19]

• Solvent: Add the appropriate anhydrous solvent (e.g., DMF).[19]

• Reaction: Heat the mixture to the desired temperature (typically around 100°C) and stir until the reaction is complete, as monitored by TLC or GC-MS.[19]

• Workup: After cooling, perform an appropriate aqueous workup and extract the product with an organic solvent.

• Purification: Purify the crude product by column chromatography or recrystallization.

References

• 5

• 3

• 7

• 10

• 11

• 8

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• 19

• 4

Sources

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• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Fischer indole synthesis - Wikipedia [en.wikipedia.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. alfa-chemistry.com [alfa-chemistry.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 13. Bischler–Möhlau indole synthesis - Wikipedia [en.wikipedia.org]
• 14. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 15. Larock indole synthesis - Wikipedia [en.wikipedia.org]
• 16. benchchem.com [benchchem.com]
• 17. pubs.acs.org [pubs.acs.org]
• 18. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 19. pdf.benchchem.com [pdf.benchchem.com]
• 20. pubs.acs.org [pubs.acs.org]

I. Catalyst Selection Matrix: Quantitative Data Summary

Welcome to the Technical Support Center for Indole Cyclization . As a Senior Application Scientist, I have designed this portal to move beyond basic reaction setups. Here, we dissect the causality behind catalyst selection, troubleshoot complex mechanisms, and provide field-validated protocols to ensure your indole syntheses are robust, scalable, and highly reproducible.

Selecting the correct catalyst system is the most critical variable in indole cyclization. The table below synthesizes empirical data to help you match your substrate class with the optimal catalytic system.

Cyclization Strategy	Preferred Catalyst System	Optimal Substrates	Typical Yields	Key Mechanistic Advantage	Common Pitfalls
Fischer Indole	Lewis Acids (ZnCl₂, BF₃·OEt₂)	Arylhydrazines + Ketones	70–85%	Milder than Brønsted acids; prevents dehalogenation.	N-N bond cleavage if substrate has strong EDGs.
Standard Larock	Pd(OAc)₂ (5 mol%), LiCl, Na₂CO₃	o-Iodoanilines + Alkynes	75–95%	Ligandless system; highly efficient for reactive iodides.	Poor reactivity with o-bromo/chloroanilines.
Mild Larock	Pd[P(tBu)₃]₂ (5 mol%), Cy₂NMe	o-Bromoanilines + Alkynes	70–90%	Accelerates oxidative addition; allows low temp (60°C).	Phosphine ligands are air-sensitive.
C–H Annulation	[Cp*RhCl₂]₂ or Co(III) complexes	Anilines + Alkynes/Diazo	65–88%	Direct C–H functionalization; no pre-halogenation needed.	Requires specific directing groups (e.g., N-nitroso).

II. Troubleshooting Guides & FAQs

Module A: Palladium-Catalyzed Larock Heteroannulation

The Larock indole synthesis is a powerful method for constructing 2,3-disubstituted indoles via the heteroannulation of o-haloanilines and internal alkynes [1].

Q1: My Larock cyclization with an o-bromoaniline is stalling, and I am recovering unreacted starting material. How do I force the reaction? The Causality: The standard Larock protocol utilizes a "ligandless" Pd(OAc)₂ catalyst system optimized for highly reactive o-iodoanilines. When applied to o-bromoanilines, the oxidative addition step becomes the kinetic bottleneck. Prolonged heating often leads to catalyst degradation (palladium black formation) rather than product conversion. The Solution: You must alter the electronic and steric environment of the palladium center. Switch to an electron-rich, bulky phosphine ligand. Using Pd[P(tBu)₃]₂ or a bidentate ligand like dtbpf significantly accelerates the oxidative addition into the strong C-Br bond, allowing the reaction to proceed at much lower temperatures (e.g., 60°C instead of 110°C) [2].

Q2: I am using an unsymmetrical internal alkyne, but my regioselectivity is poor. What determines the orientation of the substituents? The Causality: Regioselectivity is dictated entirely during the migratory insertion of the alkyne into the arylpalladium(II) intermediate. Sterics dominate this transition state. The more sterically demanding substituent of the alkyne will preferentially orient itself away from the bulky palladium center, ultimately positioning it at the C2 position of the resulting indole [1]. The Solution: If your alkyne substituents are sterically similar (e.g., methyl vs. ethyl), you will get mixtures. To improve regioselectivity, you must electronically differentiate the alkyne or redesign the synthesis to use a terminal alkyne (which reliably places the single substituent at C2).

Module B: Acid-Catalyzed Fischer Indole Synthesis

Q3: Instead of the desired indole, I am isolating cleaved aniline derivatives. What is causing the Fischer cyclization to fail? The Causality: The Fischer indole synthesis proceeds via a [3,3]-sigmatropic rearrangement of an ene-hydrazine intermediate. If your starting arylhydrazine contains strong electron-donating groups (EDGs), the intermediate becomes over-stabilized. Under harsh Brønsted acid conditions (like boiling H₂SO₄), this leads to competitive N-N bond heterolysis (cleavage) rather than the desired cyclization [3]. The Solution: Modulate your catalyst acidity. Transition from harsh Brønsted acids to milder Lewis acids such as ZnCl₂ or BF₃·OEt₂. Additionally, lowering the reaction temperature and using an aprotic solvent can suppress the cleavage pathway.

Module C: Transition Metal C–H Activation

Q4: I want to synthesize indoles directly from anilines without pre-halogenation. Is this scalable? The Causality: Yes, via transition-metal-catalyzed C–H bond annulation. Rhodium(III) catalysts (like[Cp*RhCl₂]₂) can activate the ortho C–H bond of anilines when a proper directing group is present (e.g., N-nitroso or N-pyridyl groups) [4]. The metal coordinates to the directing group, bringing it into proximity with the C–H bond to force cyclometallation. The Solution: Ensure your substrate has a cleavable directing group. N-nitrosoanilines are excellent substrates because the N-N bond acts as an internal oxidant, facilitating the catalytic cycle without requiring external stoichiometric oxidants.

III. Mechanistic Visualization

Understanding the catalytic cycle is essential for rational troubleshooting. Below is the mechanism for the palladium-catalyzed Larock heteroannulation.

Catalytic cycle of the Larock indole heteroannulation.

IV. Standard Operating Procedure (SOP): Mild Larock Indolization

This self-validating protocol is designed for challenging o-bromoanilines, utilizing a highly active Pd/P(tBu)₃ system to enable cyclization at 60°C, mitigating the thermal degradation common in standard Larock conditions [2].

Reagents Required:

• o-Bromoaniline derivative (1.0 equiv)

• Internal Alkyne (2.0 equiv)

• Pd(OAc)₂ (5 mol%)

• P(tBu)₃ (10 mol%) — Note: Handle inside a glovebox or use the air-stable HBF₄ salt.

• Dicyclohexylmethylamine (Cy₂NMe) (2.5 equiv)

• Anhydrous 1,4-dioxane (0.2 M)

Step-by-Step Methodology:

• System Preparation: Flame-dry a Schlenk tube under vacuum and backfill with ultra-pure Argon (repeat 3x). Self-Validation Check: The strict exclusion of oxygen is critical; if the solution turns black immediately upon catalyst addition, oxygen has poisoned the phosphine ligand.

• Catalyst Pre-Activation: In a nitrogen-filled glovebox, charge the tube with Pd(OAc)₂ (5 mol%) and P(tBu)₃ (10 mol%). Add 1 mL of anhydrous 1,4-dioxane and stir for 5 minutes until a homogeneous, pale-yellow active Pd(0) complex forms.

• Substrate Addition: Add the o-bromoaniline (1.0 mmol) and the internal alkyne (2.0 mmol) to the reaction vessel, followed by the base Cy₂NMe (2.5 mmol).

• Cyclization: Seal the tube, remove it from the glovebox, and heat the mixture in an oil bath at 60°C for 12–16 hours. Self-Validation Check: A gradual color change to deep amber indicates successful palladacycle formation. Rapid precipitation of black solid indicates catalyst death.

• Workup: Cool the reaction to room temperature, dilute with ethyl acetate (10 mL), and filter through a short pad of Celite to remove palladium residues. Wash the filtrate with 1M HCl, brine, dry over MgSO₄, and concentrate in vacuo.

• Purification: Purify the crude residue via flash column chromatography (Hexanes/EtOAc) to yield the 2,3-disubstituted indole.

V. References

• Larock Reaction in the Synthesis of Heterocyclic Compounds. Universitat de Barcelona. Available at:[Link]

• A Mild and General Larock Indolization Protocol for the Preparation of Unnatural Tryptophans. Organic Letters - ACS Publications. Available at: [Link]

• Recent advances in the synthesis of indoles and their applications. RSC Publishing. Available at:[Link]

Reference Data & Comparative Studies

A Comprehensive Guide to the ¹H and ¹³C NMR Spectroscopic Analysis of 2-Benzyl-3-methyl-1H-indole

This guide provides an in-depth analysis of the ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectra of 2-benzyl-3-methyl-1H-indole, a key heterocyclic building block in medicinal chemistry. The unique substitution pattern, featuring a benzyl group at the C-2 position and a methyl group at the C-3 position, defines its chemical identity and reactivity, making it a valuable intermediate for synthesizing complex molecular architectures for drug discovery.[1] An unambiguous structural confirmation is paramount for its use in further synthetic applications, and high-resolution NMR spectroscopy stands as the most powerful tool for this purpose.

This document moves beyond a simple recitation of spectral data, delving into the causal relationships between the molecular structure and the observed spectral features. We will explore the principles of chemical shifts, spin-spin coupling, and the influence of the indole scaffold's electronic environment to provide a holistic understanding of the NMR data.

Molecular Structure and Atom Numbering for NMR Assignment

To facilitate a clear and systematic analysis of the NMR spectra, the following atom numbering scheme will be used throughout this guide. This standardized numbering is crucial for assigning specific resonance signals to their corresponding nuclei within the molecule.

Caption: Molecular structure of 2-benzyl-3-methyl-1H-indole with atom numbering.

¹H NMR Spectral Analysis

The ¹H NMR spectrum provides a detailed map of the proton environments within a molecule.[2] For 2-benzyl-3-methyl-1H-indole, the spectrum can be divided into four key regions: the N-H proton, the aromatic protons, the benzylic methylene protons, and the methyl protons.

Indole N-H Proton (H-1)

The proton attached to the indole nitrogen (N-H) is typically observed as a broad singlet in the downfield region of the spectrum, often between δ 7.5 and 8.5 ppm.[1] This significant downfield shift is attributable to the deshielding effect of the aromatic ring current and the slightly acidic nature of this proton. Its broadness is a result of two factors: quadrupolar broadening from the adjacent ¹⁴N nucleus and chemical exchange with trace amounts of protic substances (like water) in the NMR solvent.[3]

Aromatic Protons (H-4, H-5, H-6, H-7 and Benzyl Ring Protons)

This is the most complex region of the spectrum, typically spanning δ 7.0–7.7 ppm, and contains overlapping multiplets from the nine aromatic protons.[1]

• Indole Ring Protons (H-4 to H-7): These four protons on the benzene portion of the indole ring give rise to a complex pattern due to spin-spin coupling.[3] Protons on adjacent carbons (ortho coupling) exhibit larger coupling constants (³J ≈ 6-10 Hz), while coupling between protons separated by two carbons (meta coupling) is smaller (⁴J ≈ 2-4 Hz).[4][5] The specific chemical shifts are sensitive to the solvent used.[6]

• Benzyl Ring Protons (H-2' to H-6'): The five protons of the benzyl group will also resonate in this aromatic region. Due to the free rotation around the C9-C1' bond, the ortho (H-2'/H-6') and meta (H-3'/H-5') protons are chemically equivalent, which can simplify the spectrum slightly. One would expect to see multiplets corresponding to these protons, further overlapping with the indole signals.

Benzylic Methylene Protons (H-9)

The two protons of the methylene bridge (-CH₂-) connecting the indole and phenyl rings are chemically equivalent and are not coupled to any neighboring protons. Therefore, they appear as a sharp singlet. Based on data from structurally similar compounds, this signal is expected around δ 4.3 ppm.[7] Its downfield position relative to a typical aliphatic CH₂ group is due to the deshielding influence of two adjacent aromatic systems (the indole and phenyl rings).

Methyl Protons (H-8)

The three protons of the methyl group at the C-3 position are equivalent and do not have any adjacent proton neighbors to couple with. Consequently, they give rise to a distinct singlet in the upfield region of the spectrum. The electron-donating nature of the methyl group and its position on the electron-rich pyrrole part of the indole ring lead to a predicted chemical shift of approximately δ 2.3 ppm.[8]

¹³C NMR Spectral Analysis

The proton-decoupled ¹³C NMR spectrum confirms the presence of all 16 unique carbon atoms in the molecule as singlets.[1][2] Analysis of the chemical shifts allows for the assignment of each carbon to its position in the molecular structure.

Indole Ring Carbons (C-2 to C-7a)

The eight carbons of the indole core have characteristic chemical shifts.

• C-2 and C-3: These carbons, being part of the electron-rich pyrrole ring and bearing substituents, will have distinct chemical shifts. C-2, bonded to the nitrogen and the benzyl group, is expected to be significantly downfield.

• C-3a and C-7a: These are the two quaternary carbons at the fusion of the two rings. Their chemical shifts are influenced by both the benzene and pyrrole ring systems.

• C-4, C-5, C-6, C-7: These four carbons in the benzene portion of the ring will appear in the typical aromatic carbon region (δ 110-130 ppm). Their precise shifts can be assigned using advanced techniques like HSQC and HMBC.

Benzyl Group Carbons (C-1' to C-6')

The six carbons of the benzyl ring will appear in the aromatic region, typically between δ 125 and 140 ppm. The quaternary carbon (C-1') to which the methylene group is attached will usually be found around δ 140 ppm, while the other carbons will have shifts dependent on their position relative to the indole substituent.[7]

Benzylic Methylene Carbon (C-9)

The carbon of the benzylic -CH₂- group is expected to resonate in the aliphatic region, with a predicted chemical shift around δ 32-35 ppm.[1] This is a characteristic shift for a carbon atom situated between two aromatic rings.

Methyl Carbon (C-8)

The methyl carbon is the most shielded carbon in the molecule due to the electron-donating effect of the three attached protons. It will appear far upfield in the spectrum, with a predicted chemical shift of approximately δ 9-10 ppm.[1]

Comparative Analysis with DEPT

Distortionless Enhancement by Polarization Transfer (DEPT) experiments are invaluable for differentiating between carbon types.

• DEPT-135: Would show positive signals for CH and CH₃ carbons, and negative signals for CH₂ carbons. Quaternary carbons are not observed. This would definitively identify the C-9 methylene carbon (negative) and the C-8 methyl carbon (positive).

• DEPT-90: Shows only signals from CH carbons. This would help distinguish the CH carbons of the aromatic rings (C-4, C-5, C-6, C-7, and C-2' to C-6') from the quaternary carbons.

Data Summary

The following table summarizes the predicted ¹H and ¹³C NMR spectral data for 2-benzyl-3-methyl-1H-indole. These predictions are based on established principles of NMR spectroscopy and comparative data from analogous structures.[1][7][8]

Atom	¹H Chemical Shift (δ, ppm)	¹H Multiplicity	¹³C Chemical Shift (δ, ppm)	Carbon Type (DEPT)
1	~8.0	Broad Singlet	-	-
2	-	-	~138	C
3	-	-	~112	C
3a	-	-	~129	C
4	7.0 - 7.7	Multiplet	~120	CH
5	7.0 - 7.7	Multiplet	~122	CH
6	7.0 - 7.7	Multiplet	~120	CH
7	7.0 - 7.7	Multiplet	~111	CH
7a	-	-	~136	C
8 (CH₃)	~2.3	Singlet	~9.5	CH₃
9 (CH₂)	~4.3	Singlet	~33.5	CH₂
1'	-	-	~140	C
2'/6'	7.0 - 7.7	Multiplet	~128.5	CH
3'/5'	7.0 - 7.7	Multiplet	~128.5	CH
4'	7.0 - 7.7	Multiplet	~126	CH

Experimental Protocol: Acquiring High-Resolution NMR Spectra

The validity of any spectral interpretation rests on the quality of the acquired data. The following protocol outlines a self-validating system for obtaining high-resolution ¹H and ¹³C NMR spectra.

Sample Preparation

• Weighing: Accurately weigh approximately 5-10 mg of 2-benzyl-3-methyl-1H-indole directly into a clean, dry NMR tube.

• Solvent Selection: Add approximately 0.6 mL of a deuterated solvent. Chloroform-d (CDCl₃) is a common first choice for its excellent dissolving power for many organic compounds. If solubility is an issue or if hydrogen bonding interactions need to be studied, Dimethyl sulfoxide-d₆ (DMSO-d₆) can be used.

• Internal Standard: Add a small amount of Tetramethylsilane (TMS) to the solution. TMS serves as the internal reference for chemical shifts, defined as 0.0 ppm.[9]

• Homogenization: Cap the NMR tube and gently vortex or invert several times to ensure the sample is fully dissolved and the solution is homogeneous.

Instrument Setup and Data Acquisition

These steps are based on a standard 500 MHz NMR spectrometer.[10]

Caption: Standard workflow for NMR sample preparation, data acquisition, and processing.

• Locking and Shimming: Insert the sample into the spectrometer. The instrument will "lock" onto the deuterium signal of the solvent to maintain a stable magnetic field. "Shimming" is then performed to optimize the homogeneity of the magnetic field across the sample, which is critical for obtaining sharp, well-resolved peaks.

• ¹H NMR Acquisition:

  • Pulse Program: Use a standard single-pulse experiment (e.g., 'zg30' on Bruker systems).

  • Acquisition Time: ~2-3 seconds.

  • Relaxation Delay (d1): 1-2 seconds.

  • Number of Scans (ns): 16 scans are typically sufficient for good signal-to-noise.

• ¹³C NMR Acquisition:

  • Pulse Program: Use a standard proton-decoupled pulse sequence with a 30-degree pulse (e.g., 'zgpg30').

  • Spectral Width: ~240 ppm.

  • Number of Scans (ns): Due to the low natural abundance of ¹³C, more scans are required, typically 1024 or more, depending on the sample concentration.

  • Relaxation Delay (d1): 2 seconds.

Data Processing

• Fourier Transform (FT): Convert the raw time-domain data (Free Induction Decay, FID) into the frequency-domain spectrum.

• Phase Correction: Manually or automatically adjust the phase of the spectrum so that all peaks are positive and have a pure absorption lineshape.

• Baseline Correction: Correct any distortions in the baseline of the spectrum.

• Referencing: Calibrate the spectrum by setting the TMS peak to 0.0 ppm.

• Integration and Peak Picking: Integrate the signals in the ¹H spectrum to determine the relative ratios of protons. Identify the precise chemical shift of each peak in both spectra.

References

• BenchChem (2025). 2-Benzyl-3-methyl-1H-indole | High-Quality Research Chemical.
• BenchChem (2025). A Researcher's Guide to Interpreting NMR Spectra of Substituted Pyrroles.

• Parker, R. G., & Roberts, J. D. (1970). Nuclear magnetic resonance spectroscopy. 13C spectra of indole and methylindoles. The Journal of Organic Chemistry. [Link]

• BenchChem (2025). Technical Support Center: NMR Spectroscopy of Indole Compounds.

• MDPI (2021). An Efficient Synthesis of 2-CF3-3-Benzylindoles. [Link]

• Royal Society of Chemistry (2019). Supporting information for "An Iridium-Catalyzed C-H Methylation of Indoles and Pyrroles with Methanol". [Link]

• AZoOptics (2025). How to Interpret NMR Spectroscopy Results: A Beginner's Guide. [Link]

• Joseph-Nathan, P., del Rio, R. E., & Morales-Rios, M. S. (1988). NMR STUDIES OF INDOLE. HETEROCYCLES, Vol 27, No 2.

• Govindasami, P., et al. (2011). Proton NMR chemical shifts and coupling constants for brain metabolites. Magnetic Resonance in Medicine. [Link]

• Silva, A. M. S., et al. (2015). Advanced NMR techniques for structural characterization of heterocyclic structures. Current Organic Chemistry. [Link]

• ACD/Labs (2025). 1H–1H Coupling in Proton NMR. [Link]

• Chemistry LibreTexts (2014). 14.12: Coupling Constants Identify Coupled Protons. [Link]

• Claridge, T. D. W. (2009). A User Guide to Modern NMR Experiments. University of Oxford Chemistry Research Laboratory. [Link]

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• 1. 2-Benzyl-3-methyl-1H-indole|High-Quality Research Chemical [benchchem.com]
• 2. azooptics.com [azooptics.com]
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• 4. acdlabs.com [acdlabs.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. sites.esa.ipb.pt [sites.esa.ipb.pt]
• 7. An Efficient Synthesis of 2-CF3-3-Benzylindoles [mdpi.com]
• 8. rsc.org [rsc.org]
• 9. pfeifer.phas.ubc.ca [pfeifer.phas.ubc.ca]
• 10. sc.edu [sc.edu]

Mass spectrometry of 2-benzyl-3-methyl-1H-indole

Mass Spectrometry Comparison Guide for 2-Benzyl-3-methyl-1H-indole: ESI vs. APCI vs. EI

Introduction & Chemical Context

2-Benzyl-3-methyl-1H-indole (Formula: C₁₆H₁₅N, Exact Mass: 221.1204 Da) is a versatile indole derivative frequently utilized as a critical intermediate in drug discovery and pharmaceutical research[1]. Accurate quantification and structural characterization of this compound are paramount for pharmacokinetic (PK) profiling and impurity tracking. However, its hybrid structural nature—combining a polarizable indole nitrogen with highly hydrophobic benzyl and methyl groups—presents a unique analytical challenge.

This guide objectively compares the performance of Electrospray Ionization (ESI), Atmospheric Pressure Chemical Ionization (APCI), and Electron Ionization (EI) to help analytical scientists determine the optimal mass spectrometry (MS) strategy for this compound.

Ionization Mechanics & Causality: Selecting the Right Source

The fundamental success of MS relies on efficiently converting neutral molecules into detectable ions[2]. The choice of ionization source dictates not only sensitivity but also the reliability of the data in complex matrices.

• Electrospray Ionization (ESI): ESI is a soft ionization technique that generates ions in the liquid phase before transferring them to the gas phase[3]. For 2-benzyl-3-methyl-1H-indole, the indole nitrogen can be protonated to form an[M+H]⁺ ion at m/z 222.1. However, because the molecule is highly hydrophobic, it does not naturally favor the droplet surface during the ESI desolvation process. Consequently, ESI is highly susceptible to ion suppression when analyzing this compound in complex biological matrices[2].

• Atmospheric Pressure Chemical Ionization (APCI): APCI is a gas-phase ionization method utilizing a corona discharge needle. It is specifically advantageous for less polar, semi-volatile compounds[4]. Because APCI relies on gas-phase ion-molecule reactions rather than liquid-phase charge competition, it provides superior signal-to-noise ratios and robust resistance to matrix effects for hydrophobic molecules like 2-benzyl-3-methyl-1H-indole[5].

• Electron Ionization (EI): Used in Gas Chromatography-Mass Spectrometry (GC-MS), EI is a "hard" ionization technique that bombards the vaporized sample with 70 eV electrons. This strips an electron to form the M⁺• radical cation at m/z 221.1 and induces extensive, reproducible fragmentation ideal for structural elucidation[6].

Decision tree for selecting the optimal mass spectrometry ionization technique.

Comparative Performance Data

The following table synthesizes the expected performance metrics of each technique for the analysis of 2-benzyl-3-methyl-1H-indole based on its physicochemical properties.

Parameter	ESI-LC-MS/MS	APCI-LC-MS/MS	EI-GC-MS
Primary Ion Formed	[M+H]⁺ (m/z 222.1)	[M+H]⁺ (m/z 222.1)	M⁺• (m/z 221.1)
Ionization Phase	Liquid-phase	Gas-phase	Gas-phase
Matrix Effect Susceptibility	High (Ion Suppression)	Low	Low
Sensitivity for Hydrophobics	Moderate	Excellent	Excellent
Primary Application	High-throughput screening in clean matrices	PK/PD studies in complex biological fluids	Structural elucidation & library matching

Fragmentation Pathways & Structural Elucidation

Understanding the fragmentation of 2-benzyl-3-methyl-1H-indole provides a self-validating mechanism for structural confirmation. In tandem MS (MS/MS) or EI-MS, the molecule undergoes predictable, energy-dependent bond cleavages[6][7].

• Tropylium Ion Formation: The most diagnostic fragmentation is the cleavage of the benzyl group. This yields a highly stable tropylium cation (C₇H₇⁺) at m/z 91.1, a classic hallmark of benzylated compounds.

• Indole Core: The complementary loss of the benzyl radical leaves the methylindole core at m/z 130.1.

These fragments serve as highly reliable transitions for Multiple Reaction Monitoring (MRM) in quantitative LC-MS/MS workflows.

Primary mass spectrometry fragmentation pathways for 2-benzyl-3-methyl-1H-indole.

Self-Validating Experimental Protocols

To ensure high trustworthiness and reproducibility, the following protocols incorporate internal validation steps to guarantee data integrity.

Protocol A: Quantitative LC-APCI-MS/MS Workflow

Causality Focus: Maximizing sensitivity for hydrophobic indoles while minimizing matrix interference.

• Sample Preparation: Spike biological samples with a stable isotope-labeled internal standard (e.g., 2-benzyl-3-methyl-1H-indole-d7). Self-Validation: The internal standard corrects for extraction recovery losses and normalizes any residual matrix-induced ionization variations. Extract using liquid-liquid extraction (LLE) with ethyl acetate.

• Chromatographic Separation: Utilize a C18 reversed-phase column (e.g., 50 x 2.1 mm, 1.7 µm).

  • Mobile phase A: Water with 0.1% formic acid (aids protonation)[8].

  • Mobile phase B: Methanol. Causality: Methanol is strictly preferred over acetonitrile in APCI because it acts as a superior proton donor in the gas phase, enhancing [M+H]⁺ formation[4].

• Source Optimization: Set the APCI corona discharge current to 4–5 µA. Maintain the vaporizer temperature at 400°C to ensure complete volatilization of the hydrophobic analyte without inducing thermal degradation.

• MRM Transitions: Monitor the primary transition m/z 222.1 → 91.1 (quantifier) and m/z 222.1 → 130.1 (qualifier). Self-Validation: A consistent ratio between the quantifier and qualifier transitions across all samples confirms peak purity and identity.

Protocol B: Structural Confirmation via GC-EI-MS

Causality Focus: Achieving high-resolution structural fingerprinting.

• Derivatization: While 2-benzyl-3-methyl-1H-indole can be analyzed intact, derivatizing the active indole N-H bond with N-Methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA) prevents secondary interactions with the silanol groups on the GC column, eliminating peak tailing.

• Injection: Inject 1 µL in splitless mode at 250°C to ensure maximum transfer of the semi-volatile analyte onto the column.

• Separation: Use a 5% phenyl-methylpolysiloxane capillary column (e.g., HP-5MS). Program the oven from 100°C to 300°C at 15°C/min.

• Detection: Operate the EI source at 70 eV. Self-Validation: Validate the spectrum by confirming the presence of the molecular ion (m/z 221) and the base peak (m/z 91), cross-referencing the fragmentation pattern with standard NIST libraries.

Sources

• 1. 2-Benzyl-3-methyl-1H-indole|High-Quality Research Chemical [benchchem.com]
• 2. Expert insights from Professor John Langley on how ESI, MALDI, and APCI impact data quality, reproducibility, and experimental success. | Separation Science [sepscience.com]
• 3. microsaic.com [microsaic.com]
• 4. youtube.com [youtube.com]
• 5. perkinelmer.com.ar [perkinelmer.com.ar]
• 6. Ion trap tandem mass spectrometry of C- and N-methyl, benzyl, and prenyl substituted 2-oxopyrrolidinoindolines [scielo.org.mx]
• 7. Study of Mass Spectra of Some Indole Derivatives [scirp.org]
• 8. uab.edu [uab.edu]

A Comparative Guide to Indole Synthesis: From the Fischer Classic to Modern Catalytic Marvels

For Researchers, Scientists, and Drug Development Professionals

The indole scaffold is a privileged structure in medicinal chemistry and materials science, forming the core of numerous pharmaceuticals, natural products, and functional materials.[1][2] The quest for efficient and versatile methods to construct this valuable heterocycle has been a driving force in organic synthesis for over a century. This guide provides an in-depth comparison of the time-honored Fischer indole synthesis with several prominent modern catalytic methods, offering insights into their mechanisms, practical applications, and relative performance.

The Enduring Legacy of the Fischer Indole Synthesis

Developed by Emil Fischer in 1883, the Fischer indole synthesis has been a cornerstone of heterocyclic chemistry for more than 140 years.[2][3] This venerable reaction involves the acid-catalyzed cyclization of an arylhydrazone, which is typically formed in situ from an arylhydrazine and an aldehyde or ketone.[2][4]

The reaction's longevity can be attributed to its use of readily available starting materials and its operational simplicity.[2] The general workflow involves heating the arylhydrazine and carbonyl compound in the presence of a Brønsted or Lewis acid catalyst, such as zinc chloride, polyphosphoric acid, or hydrochloric acid.[2]

Mechanism of the Fischer Indole Synthesis

The currently accepted mechanism proceeds through several key steps:

• Hydrazone Formation: The arylhydrazine and carbonyl compound condense to form a phenylhydrazone.

• Tautomerization: The hydrazone tautomerizes to its enamine form.

• -Sigmatropic Rearrangement: The enamine undergoes a-sigmatropic rearrangement (a Claisen-type rearrangement) to form a di-imine intermediate.[4]

• Aromatization and Cyclization: The di-imine rearomatizes, followed by an intramolecular nucleophilic attack to form a five-membered ring.

• Ammonia Elimination: The final step involves the elimination of an ammonia molecule to yield the aromatic indole ring.[4]

Caption: Key mechanistic steps of the Fischer indole synthesis.

Advantages and Limitations

The primary advantages of the Fischer method are its low cost and the wide availability of starting materials. However, it suffers from several significant drawbacks that have prompted the development of modern alternatives:

• Harsh Conditions: The reaction often requires high temperatures and strong acids, which can limit its compatibility with sensitive functional groups.[5]

• Limited Substrate Scope: The reaction fails with acetaldehyde, meaning the parent indole cannot be synthesized directly.[2] Additionally, certain substitutions on the arylhydrazine or carbonyl compound can lead to low yields or undesired side products.

• Regioselectivity Issues: Unsymmetrical ketones can lead to the formation of two regioisomeric indole products.[6]

• Use of Toxic Reagents: The use of hydrazines can be a safety concern.[7]

The Dawn of a New Era: Modern Catalytic Indole Syntheses

The limitations of classical methods like the Fischer synthesis have driven the development of more versatile and milder transition-metal-catalyzed approaches.[8] These modern methods often offer superior functional group tolerance, broader substrate scope, and greater control over regioselectivity.

Buchwald-Hartwig Amination in Indole Synthesis

The Buchwald-Hartwig amination, a palladium-catalyzed cross-coupling reaction, has become a powerful tool for forming carbon-nitrogen bonds.[9][10] While primarily known for intermolecular C-N bond formation, it has been ingeniously adapted for indole synthesis through intramolecular cyclization. This typically involves the cyclization of an o-haloaniline derivative bearing a suitably positioned alkenyl or alkynyl group.

A key advantage of this methodology is its remarkable functional group tolerance, allowing for the synthesis of complex indoles that would be inaccessible via the Fischer route.[11] The reaction proceeds under relatively mild conditions, employing a palladium catalyst, a phosphine ligand, and a base.[9]

Caption: General workflow for a Buchwald-Hartwig indole synthesis.

Larock Indole Synthesis

The Larock indole synthesis, first reported in 1991, is a powerful palladium-catalyzed heteroannulation reaction between an o-iodoaniline and a disubstituted alkyne.[12][13] This method is highly versatile and allows for the construction of a wide variety of substituted indoles.[12]

The reaction mechanism involves the oxidative addition of the o-iodoaniline to a Pd(0) species, followed by coordination and migratory insertion of the alkyne. The resulting vinylpalladium intermediate then undergoes an intramolecular cyclization and reductive elimination to afford the indole product.[12]

Caption: Catalytic cycle of the Larock indole synthesis.

Hegedus Indole Synthesis

The Hegedus indole synthesis involves the palladium(II)-mediated oxidative cyclization of o-alkenyl anilines.[14] This reaction can be performed stoichiometrically with a Pd(II) salt or catalytically with a suitable re-oxidant.[15] The Hegedus synthesis is particularly useful for preparing indoles with substituents at the 2-position.

Performance Comparison: Fischer vs. Modern Methods

The choice between the Fischer indole synthesis and a modern catalytic method depends on several factors, including the desired substitution pattern, the presence of sensitive functional groups, and cost considerations.

Feature	Fischer Indole Synthesis	Buchwald-Hartwig Synthesis	Larock Synthesis	Hegedus Synthesis
Starting Materials	Arylhydrazines, Aldehydes/Ketones	o-Haloanilines with alkenyl/alkynyl groups	o-Iodoanilines, Disubstituted alkynes	o-Alkenyl anilines
Reaction Conditions	Harsh (high temp, strong acid)	Mild to moderate	Mild to moderate	Mild to moderate
Functional Group Tolerance	Poor to moderate	Excellent	Good to excellent	Good
Substrate Scope	Moderate	Broad	Broad	Good
Regioselectivity	Can be an issue with unsymmetrical ketones	Generally high	High	High
Catalyst	Brønsted or Lewis acids	Palladium/Phosphine ligand	Palladium	Palladium
Key Advantage	Low cost, simple starting materials	Excellent functional group tolerance	High versatility for substituted indoles	Good for 2-substituted indoles
Key Disadvantage	Harsh conditions, limited scope	Cost of catalyst and ligands	Requires o-iodoanilines	Can require stoichiometric Pd(II)

Experimental Protocols

Classical Method: Fischer Synthesis of 2-Phenylindole

This protocol is adapted from established literature procedures.

Step 1: Formation of Acetophenone Phenylhydrazone

• A mixture of acetophenone (40 g, 0.33 mol) and phenylhydrazine (36 g, 0.33 mol) is warmed on a steam bath for 1 hour.

• The hot mixture is dissolved in 80 mL of 95% ethanol, and crystallization is induced by agitation.

• The crude phenylhydrazone is collected by filtration and washed with cold ethanol.

Step 2: Cyclization to 2-Phenylindole

• Anhydrous, powdered zinc chloride (200 g) is added to the crude, molten acetophenone phenylhydrazone.

• The mixture is heated to 170°C, and a vigorous reaction occurs with the evolution of ammonia.

• After the reaction subsides (about 15 minutes), the mixture is allowed to cool slightly, and the zinc chloride is dissolved by digesting the mixture overnight with water and concentrated hydrochloric acid.

• The crude 2-phenylindole is collected by filtration, boiled with ethanol, decolorized, and recrystallized. The typical yield is 72-80%.

Modern Method: Larock Synthesis of a 2,3-Disubstituted Indole

This is a general procedure based on the original work by Larock.

• A mixture of the o-iodoaniline (1.0 equiv), the internal alkyne (1.1-1.5 equiv), palladium(II) acetate (1-5 mol%), lithium chloride (1.0 equiv), and potassium carbonate (2.0 equiv) in DMF is prepared in a reaction vessel.

• The mixture is heated at 100°C for 6-24 hours.

• After cooling to room temperature, the reaction mixture is diluted with water and extracted with an organic solvent (e.g., ethyl acetate).

• The combined organic layers are washed, dried, and concentrated under reduced pressure.

• The residue is purified by column chromatography to afford the desired 2,3-disubstituted indole.

Conclusion

The Fischer indole synthesis, despite its age, remains a relevant and cost-effective method for the preparation of certain indole derivatives. However, its limitations, particularly the harsh reaction conditions and limited functional group tolerance, have necessitated the development of more sophisticated catalytic methods. The Buchwald-Hartwig, Larock, and Hegedus syntheses represent significant advances in the field, offering milder conditions, broader substrate scopes, and greater control over the synthesis of complex and highly functionalized indoles. For researchers in drug discovery and materials science, a thorough understanding of both the classical and modern approaches to indole synthesis is essential for the strategic design and efficient construction of novel molecular targets.

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Introduction: The Privileged Indole Scaffold in Drug Discovery

An In-Depth Technical Guide to the In Vitro Evaluation of 2-Benzyl-3-Methyl-1H-Indole Derivatives

The indole nucleus is a cornerstone of medicinal chemistry, recognized as a "privileged scaffold" for its remarkable ability to bind to a wide array of biological targets.[1] This bicyclic aromatic heterocycle is a key structural component in numerous natural products and synthetic pharmaceuticals, demonstrating a broad spectrum of biological activities.[1][2] Among the vast library of indole analogs, derivatives featuring a benzyl group at the 2-position and a methyl group at the 3-position represent a critical class of compounds. This specific substitution pattern provides a unique three-dimensional architecture that serves as a versatile template for developing novel therapeutic agents targeting cancer, inflammation, and microbial infections.[1][3][4]

This guide offers a comparative analysis of the essential in vitro testing methodologies used to characterize the biological activity of 2-benzyl-3-methyl-1H-indole derivatives. As a senior application scientist, the focus extends beyond mere protocol recitation to explain the causality behind experimental choices, ensuring a robust and self-validating approach to data generation.

Comparative Analysis of Anticancer Activity

Indole derivatives are extensively investigated for their potential as anticancer agents, with several compounds like vincristine and sunitinib being established chemotherapeutics.[5][6] The 2-benzyl-indole scaffold, in particular, has been explored for its ability to modulate key signaling pathways implicated in tumorigenesis.[3][7]

Key Molecular Targets and Signaling Pathways

The anticancer effects of indole derivatives are often attributed to their interaction with specific intracellular targets.[8] A primary mechanism involves the inhibition of protein kinases, such as the Epidermal Growth Factor Receptor (EGFR), which is a crucial targetable enzyme in cancer management.[5] Overactivation of the EGFR pathway leads to uncontrolled cell proliferation, survival, and metastasis. Indole derivatives can be designed to occupy the ATP-binding site or allosteric pockets of the EGFR kinase domain, thereby blocking downstream signaling.[5] Another important target is the Retinoid-related orphan receptor gamma (RORγ), where certain 2-(ortho-substituted benzyl)-indole derivatives act as potent agonists, promoting an immune-activating antitumor response.[3][7]

Caption: Standard experimental workflow for in vitro anti-inflammatory screening.

In Vitro Assays for Anti-inflammatory Evaluation

The most common cellular model for assessing anti-inflammatory activity is the murine macrophage cell line RAW 264.7. [9][10][11]Inflammation is typically induced using lipopolysaccharide (LPS), a component of gram-negative bacteria cell walls.

• Cytotoxicity Assay: Before assessing anti-inflammatory effects, it's crucial to determine the non-toxic concentration range of the compounds using an MTT assay to ensure that observed effects are not due to cell death. [10][11]* Nitric Oxide (NO) Measurement: The Griess assay is a simple colorimetric method to measure nitrite concentration in the cell culture supernatant, which is an indicator of NO production by iNOS. [12][13][11]* Cytokine Measurement: Enzyme-Linked Immunosorbent Assay (ELISA) is the gold standard for quantifying the concentration of specific pro-inflammatory cytokines like TNF-α and IL-6 released into the culture medium. [10][13]* COX Enzyme Inhibition Assays: Cell-free enzyme immunoassays are used to determine the selective inhibitory activity of compounds against COX-1 and COX-2 isoforms, providing crucial information about their potential for gastrointestinal side effects. [14][15]

Comparative Performance Data

Compound Class	Derivative Example	Assay	Result (% Inhibition)	Reference
Indole-2-one	Compound 7i	TNF-α Production (LPS-stimulated RAW264.7)	44.5%	[10]
Indole-2-one	Compound 7i	IL-6 Production (LPS-stimulated RAW264.7)	57.2%	[10]
Ursolic Acid-Indole	Compound 6	NO Production (LPS-stimulated RAW264.7)	48.3%	[11]
Indole-Benzimidazole	Compound 13b	NO Production (LPS-stimulated RAW264.7)	Potent Inhibition	[12][13]
Indole-Benzimidazole	Compound 13b	IL-6 Production (LPS-stimulated RAW264.7)	Potent Inhibition	[12][13]

Comparative Analysis of Antimicrobial Activity

The rise of multidrug-resistant pathogens has created an urgent need for new antimicrobial agents. Indole derivatives have shown significant promise as antibacterial and antifungal compounds. [2][16][17]

In Vitro Assays for Antimicrobial Evaluation

The primary goal of in vitro antimicrobial testing is to determine the lowest concentration of a compound that can inhibit the growth of a specific microorganism.

• Broth Microdilution Assay: This is the most common method for determining the Minimum Inhibitory Concentration (MIC). [16]The assay involves preparing two-fold serial dilutions of the test compound in a 96-well plate, inoculating with a standardized suspension of the microorganism, and incubating. The MIC is the lowest concentration where no visible growth is observed. [9][16]* Agar Well Diffusion Assay: This method provides a qualitative assessment of antimicrobial activity. An agar plate is uniformly inoculated with the test microorganism, and wells are punched into the agar. The test compound is added to the wells, and the plate is incubated. The diameter of the clear zone of inhibition around the well indicates the compound's activity. [18]* Antibiofilm Assays: Since many chronic infections involve biofilms, testing a compound's ability to inhibit biofilm formation or eradicate mature biofilms is clinically relevant. [19]

Comparative Performance Data

The MIC value is the key metric for comparing the potency of antimicrobial compounds.

Compound Class	Derivative Example	Microorganism	MIC (µg/mL)	Reference Drug	Ref. Drug MIC (µg/mL)	Reference
Indole-Triazole	Compound 3d	MRSA	<3.125	Ciprofloxacin	3.125	[16]
Indole-Triazole	Compound 3d	C. krusei	3.125	Fluconazole	12.5	[16]
Indolyl-Benzimidazole	Compound 3ao	S. aureus	<1	-	-	[19]
Indolyl-Benzimidazole	Compound 3ag	M. smegmatis	3.9	-	-	[19]
Quinoxaline-Indole	Compound 12a/b	C. albicans	Most Active	Nystatin	-	[4]

Detailed Experimental Protocols

For reproducibility and scientific integrity, detailed protocols are paramount.

Protocol 1: MTT Cytotoxicity Assay

This protocol is a synthesized standard procedure for assessing the effect of compounds on cancer cell proliferation.

• Cell Seeding: Harvest and count cancer cells (e.g., A549). Seed 1 x 10⁴ cells per well in 100 µL of complete culture medium in a 96-well plate. Incubate for 24 hours at 37°C in a 5% CO₂ atmosphere. [20]2. Compound Treatment: Prepare a stock solution of the indole derivative in DMSO. Perform serial dilutions in culture medium to achieve final desired concentrations. Remove the old medium from the cells and add 100 µL of the medium containing the test compounds. Include vehicle control (DMSO at the highest concentration used) and a positive control (e.g., Doxorubicin). [20]3. Incubation: Incubate the plates for 48-72 hours.

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours to allow formazan crystal formation by viable cells. [9]5. Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the purple formazan crystals. Shake the plate gently for 10 minutes. [20]6. Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value using non-linear regression analysis.

Protocol 2: In Vitro Anti-inflammatory Assay in RAW 264.7 Cells

This protocol outlines the standard procedure for measuring the inhibition of inflammatory mediators.

• Cell Seeding & Cytotoxicity Check: Seed RAW 264.7 cells in a 96-well plate. First, perform a cytotoxicity test (as per Protocol 1) to determine the maximum non-toxic concentration of the indole derivatives. [10][11]2. Compound Treatment: In a separate plate, pre-treat the cells with non-toxic concentrations of the indole derivatives for 2 hours. [10]3. Inflammation Induction: Add LPS to a final concentration of 0.5 µg/mL to all wells except the negative control. Incubate for 22-24 hours. [9][10]4. Supernatant Collection: Centrifuge the plate and carefully collect the supernatant for analysis of NO and cytokines.

• NO Determination (Griess Assay): Mix 50 µL of supernatant with 50 µL of Griess reagent. After 10 minutes, measure the absorbance at 540 nm. Quantify nitrite concentration using a sodium nitrite standard curve. [13]6. Cytokine Quantification (ELISA): Measure TNF-α and IL-6 levels in the supernatant using commercially available ELISA kits according to the manufacturer's instructions. [10][13]7. Data Analysis: Normalize cytokine and NO levels to the LPS-only control and calculate the percentage of inhibition for each compound concentration.

Conclusion and Future Perspectives

The 2-benzyl-3-methyl-1H-indole scaffold is a highly promising platform for the development of new therapeutics. The in vitro assays detailed in this guide—from initial cytotoxicity screens to specific mechanistic studies—form a logical and robust cascade for identifying and characterizing lead compounds. Comparative analysis against established drugs is crucial for contextualizing the potency and potential of novel derivatives. Future research should focus on optimizing the structure-activity relationships (SAR) to enhance potency and selectivity, while also exploring novel biological targets and combination therapies to overcome drug resistance.

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A Comparative Guide to Catalysts for Indole Synthesis: A Modern Chemist's Handbook

Abstract

The indole scaffold is a privileged structure, forming the core of numerous pharmaceuticals, agrochemicals, and natural products. Consequently, the efficient synthesis of indoles remains a cornerstone of modern organic chemistry. This guide provides a comparative analysis of prominent catalytic systems for indole synthesis, moving beyond classical methods to evaluate modern transition-metal and sustainable catalysts. We will delve into the mechanistic underpinnings, compare performance with quantitative data, and provide detailed experimental protocols to assist researchers, scientists, and drug development professionals in making informed decisions for their synthetic strategies.

Chapter 1: The Classics Revisited: Acid Catalysis in Fischer and Bischler Syntheses

For decades, the Fischer and Bischler syntheses have been workhorse methods for indole construction. Their efficacy is critically dependent on the choice of catalyst, typically a Brønsted or Lewis acid.

1.1 The Fischer Indole Synthesis: Beyond Protic Acids

The Fischer indole synthesis, first reported in 1883, is a robust method involving the acid-catalyzed cyclization of an arylhydrazone.[1] While traditionally employing strong protic acids (H₂SO₄, HCl) or Lewis acids like ZnCl₂, these can lead to harsh reaction conditions and side product formation.[1][2] Modern advancements focus on milder, more selective, and recyclable catalysts.

Mechanism of Action: The reaction proceeds via the formation of an enamine tautomer from the arylhydrazone, followed by a[3][3]-sigmatropic rearrangement and subsequent cyclization with the elimination of ammonia to form the aromatic indole ring.[1]

Caption: Simplified workflow of the Fischer Indole Synthesis.

Catalyst Comparison: The choice of acid catalyst significantly impacts yield and selectivity, particularly with unsymmetrical ketones where regioisomers can form.[4] Recent developments include the use of solid-supported acids, ionic liquids, and milder Lewis acids.

Catalyst System	Substrate	Conditions	Yield (%)	Reference
ZnCl₂ / TEG	Phenylhydrazone	Microwave	High
SO3H-functionalized Ionic Liquids	Phenylhydrazine + Ketone	Water, Reflux	68-96%	[5]
Zeolites (e.g., ZMS-5, Mordenite)	Phenylhydrazine + Ketone	Reflux	Varies (High Regioselectivity)	[4]
Bismuth Nitrate / PPA	Phenylhydrazine + Ketone	One-pot	High	[2]

Featured Protocol: Fischer Indole Synthesis using a Recyclable Ionic Liquid Catalyst [5]

This protocol highlights a greener approach using a Brønsted acidic ionic liquid that can be recovered and reused.

• Setup: To a round-bottom flask, add the phenylhydrazine (1.0 mmol), the ketone/aldehyde (1.1 mmol), and the SO3H-functionalized ionic liquid [(HSO3-p)2im][HSO4] (10 mol%).

• Solvent: Add deionized water (5 mL).

• Reaction: Stir the mixture vigorously and heat to reflux (100°C). Monitor the reaction by TLC until the starting material is consumed.

• Workup: After cooling to room temperature, extract the product with ethyl acetate (3 x 10 mL). The aqueous layer containing the ionic liquid catalyst can be recovered and reused.

• Purification: Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.

1.2 The Bischler-Möhlau Indole Synthesis

The Bischler-Möhlau synthesis involves the reaction of an α-bromo-acetophenone with an excess of aniline to form a 2-aryl-indole.[6] Historically, this reaction required harsh thermal conditions. However, modern variations have introduced milder methods, including the use of catalysts and microwave irradiation.[6][7][8]

Mechanism of Action: The reaction proceeds through the initial formation of an α-anilino-acetophenone intermediate, which then undergoes an electrophilic cyclization and subsequent aromatization to yield the indole product.[6]

Modern Improvements: The development of microwave-assisted, solvent-free conditions represents a significant advancement, offering a more environmentally friendly and efficient alternative to traditional methods.[7][9] A one-pot procedure involving a 2:1 mixture of aniline and phenacyl bromide simplifies the process and can improve yields to 52-75%.[7][9]

Chapter 2: The Power of Palladium: Cross-Coupling Strategies

Palladium catalysis has revolutionized indole synthesis, enabling the construction of the indole core from simple, pre-functionalized starting materials with high efficiency and functional group tolerance.[3][10] These methods often operate under milder conditions than classical syntheses.

2.1 Intramolecular C-H Bond Functionalization

Palladium catalysts are highly effective in mediating intramolecular cyclizations to form the indole ring. These strategies often involve the activation of C-H bonds, a field that has seen significant growth.[10]

Mechanism: Pd(0)/Pd(II) Catalytic Cycle: A common pathway involves the oxidative addition of an aryl halide to a Pd(0) complex, followed by carbopalladation across an alkyne or alkene, and subsequent reductive elimination to regenerate the Pd(0) catalyst and release the indole product.

Caption: Generalized catalytic cycle for Pd-catalyzed indole synthesis.

Catalyst System Comparison: The choice of palladium source, ligands, and bases is crucial for optimizing reaction outcomes.

Catalyst System	Substrates	Conditions	Yield (%)	Reference
Pd(OAc)₂ / PPh₃	o-Iodoanilines + Alkynes	K₂CO₃, LiCl, DMF, 100°C	Up to 99%	[11]
Pd(dppf)Cl₂	α-Aminonitriles + 2-Halobenzyl halides	NaOtBu	4-94%	[12]
Pd(0) / Phosphine Ligand (L1)	3-Substituted Indoles	50°C	70%	[3][11]

Featured Protocol: Palladium-Catalyzed Intramolecular α-Arylation [11]

This protocol demonstrates the synthesis of tetracyclic indoles via an intramolecular α-arylation of ketones.

• Inert Atmosphere: Charge a Schlenk tube with Pd(OAc)₂ (20 mol%), PPh₃ (40 mol%), K₂CO₃ (2.0 equiv.), and LiCl (1.0 equiv.).

• Reagents: Add the ketone-tethered indole precursor (1.0 equiv.) and anhydrous DMF.

• Reaction: Heat the mixture to 100°C under a nitrogen atmosphere. Monitor the reaction progress by TLC.

• Workup: Upon completion, cool the reaction to room temperature and dilute with water. Extract the aqueous layer with ethyl acetate.

• Purification: Combine the organic layers, wash with brine, dry over Na₂SO₄, and concentrate. Purify the residue by flash chromatography.

Chapter 3: Emerging Frontiers: Gold, Copper, and Iron Catalysis

While palladium remains a dominant force, the demand for more cost-effective and sustainable catalysts has driven research into other transition metals.

3.1 Gold-Catalyzed Cyclizations

Gold catalysts, particularly Au(I) and Au(III) complexes, exhibit unique π-philicity, making them highly effective for activating alkynes towards nucleophilic attack. This has been exploited in a variety of indole syntheses.[13]

Performance: Gold catalysts can promote the hydroamination of 2-alkynylanilines under mild conditions. For instance, NaAuCl₄ can catalyze this transformation at room temperature in isopropanol. A combination of gold catalysis with visible light has also been shown to directly couple anilines and alkynes to form multifunctionalized indoles.[14]

Featured Protocol: Gold-Catalyzed Hydroamination of 2-Alkynylanilines

• Setup: In a flask open to the ambient atmosphere, dissolve the 2-alkynylaniline (0.40 mmol) in isopropanol (3 mL).

• Catalyst Addition: Add NaAuCl₄ (2–4 mol%) to the stirred solution.

• Reaction: Stir at room temperature (or 80°C for less reactive substrates) for 3 hours, or until TLC indicates full conversion of the starting material.

• Workup: Concentrate the reaction mixture under vacuum. The crude product can be purified by column chromatography.

3.2 Iron-Catalyzed Syntheses: A Sustainable Alternative

Iron is an attractive catalyst due to its low cost, low toxicity, and abundance.[15] Iron-catalyzed reactions are emerging as powerful and sustainable alternatives for C-H functionalization and cyclization reactions to form indoles.[15][16]

Performance: Commercially available iron(II) triflate [Fe(OTf)₂] has been shown to be an effective catalyst for the intramolecular C-H amination of aryl azidoacrylates, providing indoles in yields up to 99%.[15] Iron chloride (FeCl₃) can also catalyze the direct coupling of alcohols with indoles.[17][18]

Featured Protocol: Iron-Catalyzed Intramolecular C-H Amination [15]

• Inert Atmosphere: Charge a sealable tube equipped with a magnetic stir bar with the aryl azidoacrylate (1.0 equiv) and Fe(OTf)₂ (10 mol%). Establish an argon atmosphere.

• Solvent: Add anhydrous THF (1 mL/100 mg substrate) via syringe.

• Reaction: Seal the tube with a Teflon-coated screw cap and place it in a preheated oil bath at 80°C. Stir for 24 hours.

• Workup: Cool the mixture to room temperature, dilute with dichloromethane, and filter through a pad of Celite. Wash the filtrate with water.

• Purification: Extract the aqueous layer with dichloromethane, combine the organic layers, and concentrate. Purify the product by silica gel chromatography.

Chapter 4: Summary and Future Outlook

The synthesis of indoles has evolved significantly, with a clear trend towards milder, more efficient, and sustainable catalytic methods.

Catalyst Type	Key Advantages	Common Methods	General Cost
Acid Catalysts	Low cost, simple	Fischer, Bischler	Low
Palladium	High efficiency, broad scope, mild conditions	Cross-coupling, C-H activation	High
Gold	Unique reactivity with alkynes, very mild conditions	Hydroamination, Cycloisomerization	High
Iron	Low cost, sustainable, low toxicity	C-H amination, Cross-coupling	Very Low
Copper	Cost-effective, versatile	C-N/C-C bond formation	Low

The future of indole synthesis will likely focus on the continued development of catalysts based on earth-abundant metals like iron and copper. Furthermore, the integration of photoredox and electrocatalysis with transition metal catalysis holds immense promise for discovering novel, highly efficient, and environmentally benign synthetic routes.

References

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• (PDF) Recent Advances in the Synthesis of 3,n-Fused Tricyclic Indole Skeletons via Palladium-Catalyzed Domino Reactions. (2023). ResearchGate. [Link]

• Bischler–Möhlau indole synthesis. (n.d.). Wikipedia. [Link]

• A review on recent advances in the synthesis of indole and its analogs via C-H activation as a key step. (2020). Indian Chemical Society. [Link]

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• Indoles. (n.d.). University of Liverpool. [Link]

• Recent advances in catalytic approaches for the synthesis of 3-substituted indoles: mechanisms and strategies. (2025). RSC Publishing. [Link]

• Fischer indole synthesis catalyzed by novel SO3H-functionalized ionic liquids in water. (n.d.). RSC Publishing. [Link]

• Iron-catalyzed regioselective C–H alkylation of indoles: an additive-free approach in renewable solvent. (n.d.). RSC Publishing. [Link]

• Comparative Study of Catalysis Strategies: Friedel-Crafts Alkylation Vs. Michael's Addition of Indoles to Nitroalkenes. (n.d.). ResearchGate. [Link]

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• Selective Iron Catalyzed Synthesis of N‐Alkylated Indolines and Indoles. (n.d.). PMC. [Link]

• Mild Iron-Catalyzed Oxidative Cross-Coupling of Quinoxalinones with Indoles. (2024). MDPI. [Link]

• Synthesis and characterization of Polyindole and its catalytic performance study as a heterogeneous catalyst. (n.d.). Indian Academy of Sciences. [Link]

• Zeolites as Catalysts in the Fischer Indole Synthesis. Enhanced Regioselectivity for Unsymmetrical Ketone Substrates. (n.d.). SciSpace. [Link]

• Formation of indoles and other heterocycles via gold‐catalyzed annulations of ynamides with sulfilimines. (n.d.). ResearchGate. [Link]

• Microwave-Assisted, Solvent-Free Bischler Indole Synthesis. (2006). Organic Chemistry Portal. [Link]

• Indole synthesis mechanism help. (2017). Reddit. [Link]

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• Modular Counter-Fischer–Indole Synthesis through Radical-Enolate Coupling. (2021). ACS Publications. [Link]

• Selectivity, Speciation, and Substrate Control in the Gold-Catalyzed Coupling of Indoles and Alkynes. (n.d.). PMC. [Link]

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• Umpolung Reactivity of Indole through Gold Catalysis. (n.d.). PMC. [Link]

• Continuous Flow Synthesis of Heterocycles: A Recent Update on the Flow Synthesis of Indoles. (n.d.). PMC. [Link]

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A Comparative Guide to the Validation of 2-Benzyl-3-methyl-1H-indole Purity by High-Performance Liquid Chromatography

For researchers, scientists, and professionals in drug development, establishing the purity of synthesized compounds like 2-benzyl-3-methyl-1H-indole is a cornerstone of quality, safety, and efficacy. This indole derivative serves as a crucial intermediate in the synthesis of various pharmacologically active molecules.[1] Therefore, a robust and validated analytical method for its purity assessment is not just a regulatory requirement but a scientific necessity.[2] This guide provides an in-depth comparison of High-Performance Liquid Chromatography (HPLC) with other analytical techniques for the purity validation of 2-benzyl-3-methyl-1H-indole, supported by detailed experimental protocols and data.

The Central Role of HPLC in Purity Determination

High-Performance Liquid Chromatography (HPLC) is the most widely utilized analytical technique for the purity assessment of non-volatile and thermally labile compounds like many indole derivatives.[3][4] Its high resolving power, sensitivity, and reproducibility make it ideal for separating the main compound from structurally similar impurities that may arise during synthesis.[4] The validation of an HPLC method, as per guidelines from the International Council for Harmonisation (ICH), ensures that the analytical procedure is suitable for its intended purpose, providing reliable and consistent results.[2][5][6][7]

A typical reversed-phase HPLC (RP-HPLC) method is the workhorse for analyzing moderately polar compounds like 2-benzyl-3-methyl-1H-indole. The principle lies in the partitioning of the analyte between a non-polar stationary phase (e.g., C18) and a polar mobile phase. By carefully selecting and optimizing the mobile phase composition, gradient, and other chromatographic parameters, a high-resolution separation of the target compound from its impurities can be achieved.

Experimental Protocol: Validated RP-HPLC Method

This section details a robust RP-HPLC method for the purity determination of 2-benzyl-3-methyl-1H-indole. The causality behind each experimental choice is explained to provide a deeper understanding of the method's development.

Instrumentation and Chromatographic Conditions:

Parameter	Specification	Rationale
HPLC System	Quaternary or Binary Pump, Autosampler, Column Oven, Diode Array Detector (DAD) or UV Detector	A standard HPLC setup provides the necessary control and detection capabilities for this analysis.
Column	C18 (Octadecylsilyl), 5 µm particle size, 4.6 mm internal diameter, 250 mm length	The C18 stationary phase offers excellent retention and selectivity for non-polar to moderately polar analytes like indole derivatives.
Mobile Phase	A: 0.1% Formic Acid in WaterB: Acetonitrile	A gradient elution is employed to ensure the separation of impurities with a wide range of polarities. Formic acid is added to improve peak shape and resolution by suppressing the ionization of silanol groups on the stationary phase.
Gradient	0-2 min: 60% B2-15 min: 60% to 90% B15-20 min: 90% B20-22 min: 90% to 60% B22-25 min: 60% B	The gradient is optimized to provide good resolution between the main peak and potential impurities within a reasonable analysis time.
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column, balancing analysis time with backpressure.
Column Temperature	30 °C	Maintaining a constant column temperature ensures reproducible retention times.
Detection Wavelength	220 nm and 280 nm (UV)	Indole derivatives typically exhibit strong UV absorbance at these wavelengths, allowing for sensitive detection.
Injection Volume	10 µL	A standard injection volume to ensure good peak shape and sensitivity.

Sample and Standard Preparation:

• Standard Solution: Accurately weigh and dissolve approximately 10 mg of 2-benzyl-3-methyl-1H-indole reference standard in 10 mL of diluent (Acetonitrile:Water, 50:50 v/v) to obtain a stock solution of 1 mg/mL. Further dilute to a working concentration of 0.1 mg/mL with the diluent.

• Sample Solution: Prepare the sample solution in the same manner as the standard solution.

• Filtration: Filter all solutions through a 0.45 µm syringe filter before injection to prevent particulate matter from damaging the column.

Validation Workflow:

The validation of this HPLC method should be performed in accordance with ICH Q2(R1) guidelines and would typically involve assessing the following parameters: specificity, linearity, range, accuracy, precision (repeatability and intermediate precision), and robustness.[5][6]

Caption: Workflow for HPLC method development and validation.

Comparative Analysis: HPLC vs. Alternative Techniques

While HPLC is the gold standard, other analytical techniques can also be employed for the purity assessment of indole derivatives. This section compares RP-HPLC with Ultra-Performance Liquid Chromatography (UPLC) and Gas Chromatography (GC).

Feature	RP-HPLC	UPLC	Gas Chromatography (GC)
Principle	Partition chromatography with a liquid mobile phase and solid stationary phase.	Similar to HPLC but utilizes smaller particle sizes (<2 µm) in the stationary phase, requiring higher operating pressures.[8][9]	Partition chromatography with a gaseous mobile phase and a liquid or solid stationary phase.
Analysis Time	Moderate (e.g., 15-30 minutes).	Significantly faster than HPLC, often reducing analysis times by a factor of 3 to 9.[10]	Typically faster than HPLC for volatile compounds.
Resolution	Good.	Superior resolution and narrower peaks compared to HPLC.[11]	High resolution for volatile and thermally stable compounds.
Sensitivity	Good.	Higher sensitivity due to narrower peaks, allowing for the detection of trace-level impurities.[3][8]	Very high sensitivity, especially when coupled with a mass spectrometer (GC-MS).
Solvent Consumption	Moderate.	Significantly lower solvent consumption compared to HPLC.[8][10]	Minimal solvent usage.
Applicability for 2-benzyl-3-methyl-1H-indole	Highly suitable.	Excellent choice for high-throughput analysis and improved impurity profiling.[11]	Potentially suitable, but requires the compound to be volatile and thermally stable. Derivatization may be necessary.[12]
Instrumentation Cost	Moderate.	Higher initial investment and maintenance costs compared to HPLC.[8]	Moderate to high, especially for GC-MS systems.

In-depth Comparison:

UPLC as a Superior Alternative: Ultra-Performance Liquid Chromatography (UPLC) represents a significant advancement over conventional HPLC. By employing sub-2 µm particles, UPLC systems can operate at higher linear velocities without sacrificing efficiency, leading to faster analysis times and improved resolution.[11] This is particularly advantageous in drug development, where high-throughput screening and detailed impurity profiling are crucial.[11] For 2-benzyl-3-methyl-1H-indole, a UPLC method would offer a more rapid and sensitive analysis, potentially revealing trace impurities that might be co-eluted or undetected by HPLC.[8]

Gas Chromatography: A Viable but Conditional Option: Gas Chromatography (GC) is a powerful technique for the analysis of volatile and thermally stable compounds.[12] While some indole derivatives can be analyzed by GC, the relatively high molecular weight and potential for thermal degradation of 2-benzyl-3-methyl-1H-indole might pose challenges.[12][13] Derivatization to increase volatility may be required, which adds an extra step to the sample preparation process. GC coupled with Mass Spectrometry (GC-MS) would provide definitive identification of impurities based on their mass spectra.[14]

Caption: Logical flow of the purity validation process.

Conclusion: A Multi-faceted Approach to Ensuring Purity

The validation of 2-benzyl-3-methyl-1H-indole purity by RP-HPLC provides a reliable and robust method for routine quality control. The detailed protocol and the rationale behind the experimental choices offer a solid foundation for its implementation in a laboratory setting.

For laboratories requiring higher throughput and enhanced sensitivity, transitioning to a UPLC method is a logical and scientifically sound progression. While GC-MS presents a powerful tool for the identification of volatile impurities, its applicability to 2-benzyl-3-methyl-1H-indole would require careful evaluation of the compound's thermal stability.

Ultimately, a comprehensive purity assessment strategy may involve the primary use of a validated HPLC or UPLC method, supplemented by other techniques like GC-MS or even spectroscopic methods (e.g., NMR, Mass Spectrometry) for the unequivocal identification and characterization of any detected impurities. This multi-faceted approach ensures the highest level of confidence in the quality of this critical pharmaceutical intermediate.

References

• ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. [Link]

• Alispharm. (2023, October 11). UPLC vs HPLC: what is the difference?. [Link]

• Pharmaguideline. (2024, December 11). Steps for HPLC Method Validation. [Link]

• Chromatography Today. (n.d.). HPLC vs UPLC - What's the Difference?. [Link]

• Waters Corporation. (n.d.). Applying UPLC to the Profiling of Impurities in Raw Drug Substances. [Link]

• Journal of Pharmaceutical and Biomedical Analysis. (2022, July 7). Prospects of UPLC in Pharmaceutical Analysis over HPLC. [Link]

• Taylor & Francis Online. (2016, June 27). Development of Impurity Profiling Methods Using Modern Analytical Techniques. [Link]

• Sci-Hub. (1967). Evaluation of gas and other chromatographic separations of indolic methyl esters. [Link]

• Zenodo. (2024, March 26). METHOD DEVELOPMENT AND VALIDATION OF HPLC AS PER ICH GUIDELINES - A REVIEW. [Link]

• MDPI. (2021, September 24). Current Methods for the Extraction and Analysis of Isothiocyanates and Indoles in Cruciferous Vegetables. [Link]

• MDPI. (2025, December 31). Development and Validation of HPLC Methods for the Quantitative Determination and Related Impurities of Naftifine Hydrochloride in Solution and Cream Dosage Forms. [Link]

• ResearchGate. (2016, June 14). Gas Chromatography-Mass Spectrometry (GC-MS) Analysis of Indole Alkaloids Isolated from Catharanthus roseus (L.) G. Don Cultivat. [Link]

• Lab Manager. (2025, October 1). ICH and FDA Guidelines for Analytical Method Validation. [Link]

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Assessing the Anti-Inflammatory Activity of Indole Derivatives: A Comparative Experimental Guide

The indole scaffold is a privileged structure in medicinal chemistry, deeply embedded in the history of anti-inflammatory drug development. Indomethacin, a classic non-steroidal anti-inflammatory drug (NSAID), leverages the indole core to potently inhibit cyclooxygenase (COX) enzymes. However, its non-selective nature leads to severe gastrointestinal (GI) toxicity. Recent drug discovery efforts focus on modifying the indole ring to achieve selective COX-2 inhibition or dual COX/LOX inhibition, thereby preserving cytoprotective prostaglandins in the GI tract [1].

As a Senior Application Scientist, I have designed this guide to move beyond basic theory. Here, we will objectively compare the performance of novel indole derivatives against standard NSAIDs, unpacking the causality behind the structural modifications and providing the self-validating experimental workflows required to prove their efficacy.

Mechanistic Rationale & Target Modulation

The therapeutic index of an NSAID is dictated by its Selectivity Index (S.I. = IC50 COX-1 / IC50 COX-2). Traditional indole derivatives like indomethacin bind tightly to the Arg120 residue in the narrow hydrophobic channel of COX-1. By introducing bulky sulfonamide (-SO2NH2) or methylsulfonyl (-SO2Me) pharmacophores at the C-3 position of the indole ring, researchers can exploit the larger side pocket of the COX-2 active site (which features a valine substitution at position 523 instead of isoleucine in COX-1)[1]. This steric hindrance prevents the molecule from entering COX-1, shifting the S.I. dramatically and reducing gastric liability.

Arachidonic acid pathway modulation by non-selective vs. COX-2 selective indole derivatives.

Comparative Efficacy & Safety Data

To objectively evaluate novel indole derivatives, they must be benchmarked against the parent drug, indomethacin. The table below synthesizes quantitative data from recent structure-activity relationship (SAR) studies, highlighting how specific functional group modifications alter enzyme selectivity and in vivo safety [1].

Compound	COX-1 IC50 (µM)	COX-2 IC50 (µM)	Selectivity Index (COX-1/COX-2)	In Vivo ED50 (mg/kg)	Ulcerogenic Index
Indomethacin (Standard)	0.039	0.49	0.079	0.40	20.20
Indole Derivative 13a (-SO2Me)	16.65	0.44	37.83	0.60	8.87
Indole Derivative 13e (-SO2NH2)	26.05	0.49	53.16	0.22	3.90

Data Interpretation: Derivative 13e achieves roughly equivalent COX-2 inhibition to indomethacin but is over 650 times more selective for COX-2. This biochemical selectivity directly translates to physiological safety, evidenced by an ulcerogenic index that is approximately 80% lower than the standard [1].

Self-Validating Experimental Workflows

A single assay is prone to artifacts; therefore, orthogonal validation—moving from biochemical enzyme assays to cellular models, and finally to in vivo physiological readouts—is mandatory. Every protocol detailed below is designed as a self-validating system , ensuring that false positives are caught early in the pipeline.

Self-validating experimental workflow for screening novel indole-based anti-inflammatories.

Protocol 1: In Vitro COX-1/COX-2 Enzyme Immunoassay (EIA) Profiling

Objective: Quantify the IC50 values for COX-1 and COX-2 to determine the Selectivity Index. Causality & Self-Validation: COX enzymes require heme as a cofactor for their peroxidase activity, which is coupled to the cyclooxygenase activity. Without pre-incubating the enzyme with hematin, the assay underestimates the true Vmax. Furthermore, the inclusion of Celecoxib as a highly selective internal control validates the assay's dynamic range; if Celecoxib fails to show an S.I. > 50, the arachidonic acid substrate concentration is likely too high, outcompeting the competitive inhibitors and invalidating the run.

Step-by-Step Methodology:

• Buffer Preparation: Prepare Tris-HCl buffer (100 mM, pH 8.0) containing 1 µM hematin and 2 mM phenol.

• Enzyme Incubation: Add 10 µL of recombinant human COX-1 or COX-2 to the reaction tubes. Add 20 µL of the test indole derivative (dissolved in DMSO, ensuring final DMSO concentration is <1% to prevent enzyme denaturation). Incubate at 37°C for 15 minutes.

• Reaction Initiation: Add 10 µL of arachidonic acid (final concentration 10 µM) to initiate the reaction. Incubate for exactly 2 minutes at 37°C.

• Termination & Quantification: Stop the reaction by adding 1 M HCl. Quantify the produced Prostaglandin E2 (PGE2) using a competitive Enzyme-Linked Immunosorbent Assay (ELISA).

• Data Analysis: Plot the log(inhibitor concentration) vs. normalized PGE2 levels. Calculate IC50 using non-linear regression.

Protocol 2: Cellular Nitric Oxide (NO) Inhibition in Macrophages

Objective: Assess the broader anti-inflammatory profile (e.g., iNOS suppression) in a lipopolysaccharide (LPS)-stimulated RAW 264.7 macrophage model [2]. Causality & Self-Validation: Recent studies on complex indole derivatives (like ursolic acid-indole hybrids) show they modulate NF-κB pathways, reducing NO and TNF-α [2]. However, a reduction in NO could simply be an artifact of compound cytotoxicity. This protocol is self-validating because it mandates a parallel MTT viability assay. True anti-inflammatory activity is only confirmed if cell viability remains >90% at the effective NO-inhibiting concentration.

Step-by-Step Methodology:

• Cell Seeding: Seed RAW 264.7 cells at 1×10^5^ cells/well in a 96-well plate. Incubate for 24 hours.

• Pre-treatment: Treat cells with the indole derivative (e.g., 1, 5, 10 µM) for 2 hours prior to stimulation.

• Stimulation: Add LPS (1 µg/mL) to induce iNOS expression. Incubate for 24 hours.

• Griess Assay: Transfer 100 µL of the culture supernatant to a new plate. Add 100 µL of Griess reagent. Measure absorbance at 540 nm to quantify nitrite levels.

• Viability Validation: Perform an MTT assay on the remaining cells in the original plate. Discard any NO inhibition data where cell viability falls below 90%.

Protocol 3: In Vivo Carrageenan-Induced Rat Paw Edema & Ulcerogenic Liability

Objective: Validate in vitro findings in a physiological system and quantitatively assess gastric safety [1]. Causality & Self-Validation: Carrageenan injection induces a biphasic inflammatory response. The early phase (0-2h) is mediated by histamine and serotonin, while the late phase (3-5h) is strictly COX-2/prostaglandin-driven. By specifically measuring edema at the 3-hour mark, we isolate the compound's COX-2 inhibitory efficacy. The subsequent ulcerogenic index directly correlates the in vitro COX-1 sparing effect with in vivo gastric protection, closing the validation loop.

Step-by-Step Methodology:

• Dosing: Fast Wistar rats for 12 hours. Administer the test compound or Indomethacin (reference) orally via gavage.

• Edema Induction: One hour post-dosing, inject 0.1 mL of 1% carrageenan solution into the sub-plantar region of the right hind paw.

• Plethysmometry: Measure paw volume using a plethysmometer at 0, 1, 2, 3, and 4 hours post-injection. Calculate the percentage of edema inhibition specifically at the 3-hour mark.

• Gastric Liability (Ulcer Index): 24 hours post-administration, euthanize the animals. Excise the stomach, open along the greater curvature, and examine under a stereomicroscope. Score lesions (0 = normal, 1 = spot ulcers, 2 = continuous ulcers) to calculate the Ulcerogenic Index.

References

• Abdellatif KRA, Elsaady MT, Amin NH, Hefny AA. "Synthesis, cyclooxygenase inhibition, anti-inflammatory evaluation and gastric liability of some novel indole derivatives as a selective COX-2 inhibitors." Journal of Applied Pharmaceutical Science, 2017.[Link]

• Wani, A. et al. "Anti-inflammatory Activity of Indole and Amide Derivatives of Ursolic Acid: Design, Synthesis, and Docking Studies." ChemRxiv, 2023.[Link]

• Kumari, A. et al. "Indole Derivatives: A Versatile Scaffold in Modern Drug Discovery—An Updated Review on Their Multifaceted Therapeutic Applications (2020–2024)." MDPI Pharmaceuticals, 2024.[Link]

• Singh, P. et al. "Design and Development of COX-II Inhibitors: Current Scenario and Future Perspective." National Institutes of Health (NIH), 2021.[Link]

Comparing the biological activity of indole isomers

Comparative Guide: The Biological Activity of Hydroxyindole Isomers in Receptor Binding and Drug Design

Executive Summary

The indole scaffold is a privileged structure in medicinal chemistry, forming the core of numerous endogenous neurotransmitters, natural products, and synthetic therapeutics[1]. However, the pharmacological profile of indole derivatives is exquisitely sensitive to the positional substitution of functional groups[1]. For hydroxyindoles—specifically the 4-, 5-, 6-, and 7-hydroxyindole isomers—the exact placement of the hydroxyl (-OH) group drastically alters the molecule's electronic distribution, hydrogen-bonding capacity, and steric profile.

As a Senior Application Scientist, I present this guide to objectively compare the biological activity of these isomers across key pharmacological targets, providing actionable insights and self-validating experimental protocols for drug development professionals.

Mechanistic Causality: Why Position Dictates Efficacy

The biological activity of an indole isomer is not arbitrary; it is governed by the precise geometry of receptor binding pockets and the physicochemical properties imparted by the substituent's position:

• Hydrogen Bonding Vectors : The hydroxyl group acts as both a hydrogen bond donor and acceptor. Shifting it from the 5-position to the 4-position changes the vector angle by approximately 60 degrees, which can make or break a critical interaction with a receptor's transmembrane domain residues.

• Electronic Resonance : The -OH group is electron-donating via resonance. Its position affects the electron density of the pyrrole ring (N1), altering the pKa of the indole nitrogen and its ability to participate in cation-π interactions within target proteins.

• Steric Hindrance : Substitutions at the 4- and 7-positions are proximal to the bridgehead carbons and the pyrrole ring, often creating steric clashes in tight binding pockets compared to the more exposed 5- and 6-positions.

Comparative Biological Activity Profiles

Allosteric Modulation of L-Type Calcium Channels (LTCCs)

Recent pharmacological studies on gut bacterial metabolites have highlighted the unique role of 5-hydroxyindole. Among the positional isomers, 5-hydroxyindole acts as the most potent stimulant of rat colonic contractility[2]. Mechanistically, it functions as an allosteric modulator of intestinal L-type calcium channels (LTCCs)[2]. The binding of 5-hydroxyindole increases the receptor's affinity for primary ligands like nifedipine, shifting its IC50 from 82.8 nM down to 21.9 nM[2].

In direct comparative assays, the 4-hydroxyindole, 6-hydroxyindole, and 7-hydroxyindole isomers exhibited significantly lower potency, demonstrating that the LTCC allosteric pocket is highly specific to the 5-position geometry[2].

Synthetic Cannabinoid hCB1 Receptor Affinity

The positional isomerism of hydroxyindole metabolites plays a critical role in the toxicity and efficacy of synthetic cannabinoids (e.g., JWH-018, AM-2201)[3]. In vivo metabolism generates various hydroxyindole derivatives, which retain differing levels of activity at the human cannabinoid type 1 (hCB1) receptor[4].

In vitro and in silico dynamics reveal that the 4-hydroxyindole and 5-hydroxyindole metabolites are highly potent, retaining an Emax of 89%–95% compared to their parent compounds[3]. Conversely, shifting the hydroxyl group to the 2-position renders the metabolites completely inactive (Emax < 20%)[3]. This demonstrates that the hCB1 receptor can tolerate hydroxylation at the 4- and 5-positions of the indole core, but substitution at the pyrrole ring (2-position) disrupts essential receptor-ligand interactions[3].

Quantitative Data Presentation

To facilitate objective comparison, the following table summarizes the biological activity of hydroxyindole isomers across the discussed targets.

Isomer / Derivative	Target Receptor	Biological Activity / Effect	Key Metric (IC50 / Emax)	Ref
5-Hydroxyindole	LTCC (Intestinal)	Potent Allosteric Modulator	Lowers Nifedipine IC50 to 21.9 nM	[2]
4-, 6-, 7-Hydroxyindole	LTCC (Intestinal)	Weak/No Modulation	Significantly higher EC50	[2]
4-Hydroxyindole (JWH-018 met.)	hCB1 Receptor	Direct Agonist (High Efficacy)	Emax > 89% of parent	[3]
5-Hydroxyindole (JWH-018 met.)	hCB1 Receptor	Direct Agonist (High Efficacy)	Emax 89% - 95% of parent	[3]
2-Hydroxyindole (metabolite)	hCB1 Receptor	Inactive	Emax < 20%	[3]

Experimental Protocols: A Self-Validating System

To ensure trustworthiness and reproducibility, the following protocols outline the self-validating methodologies used to determine the comparative efficacy of these isomers.

Protocol 1: Organ Bath Assay for LTCC Allosteric Modulation

This protocol validates the allosteric effect of hydroxyindole isomers on colonic contractility by measuring shifts in the dose-response curve of a known antagonist (nifedipine).

• Tissue Preparation : Isolate rat colonic tissue and mount it in a temperature-controlled (37°C) organ bath containing oxygenated Tyrode's solution. Allow 45 minutes for equilibration. Causality: Equilibration ensures baseline isometric tension is stabilized before introducing exogenous variables, preventing false-positive contractility spikes.

• Isomer Incubation : Apply increasing concentrations (100 nM to 300 µM) of the target isomer (e.g., 5-hydroxyindole or 4-hydroxyindole) to the bath. Incubate for 15 minutes per concentration[2].

• Antagonist Challenge : Once the maximum stimulatory response of the isomer is achieved, initiate a concentration-response curve for nifedipine (1 nM to 3 µM)[2].

• Data Validation : Calculate the IC50 of nifedipine in the presence vs. absence of the isomer. A leftward shift (decreased IC50) inherently validates positive allosteric modulation[2].

Protocol 2: In Vitro hCB1 Receptor Radioligand Binding Assay

• Membrane Preparation : Culture CHO cells stably expressing the hCB1 receptor. Homogenize and centrifuge to isolate the membrane fraction.

• Competitive Binding : Incubate membrane preparations with a constant concentration of a radioligand (e.g., [3H]CP55,940) and varying concentrations (10 nM to 10 µM) of the hydroxyindole metabolite isomers[3]. Causality: Using a constant radioligand concentration ensures that any decrease in measured radioactivity is directly proportional to the competitive binding affinity of the unlabelled isomer.

• Filtration & Measurement : Terminate the reaction by rapid vacuum filtration through glass fiber filters. Measure bound radioactivity using a scintillation counter.

• Efficacy Calculation : Determine the Ki and Emax values. The system is self-validating if the parent compound (e.g., JWH-018) yields an Emax of 100%, establishing a reliable baseline to calculate the relative percentage for the 4-OH and 5-OH isomers[3].

Mandatory Visualizations

Allosteric modulation pathway of LTCCs by 5-hydroxyindole enhancing nifedipine binding.

Standardized experimental workflow for evaluating receptor binding affinity of isomers.

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 2-benzyl-3-methyl-1H-indole

In the landscape of drug discovery and chemical research, the synthesis and handling of novel compounds are routine. However, the lifecycle of these materials extends beyond their use in experimentation; it culminates in their safe and compliant disposal. This guide provides an in-depth, procedural framework for the proper disposal of 2-benzyl-3-methyl-1H-indole, a substituted indole derivative. Our objective is to move beyond a simple checklist, offering instead a self-validating protocol grounded in regulatory standards and chemical first principles. Adherence to these procedures is paramount for ensuring laboratory safety, environmental protection, and regulatory compliance.

Hazard Assessment and Characterization

Before any handling or disposal, a thorough understanding of the compound's hazard profile is essential. While specific toxicological data for 2-benzyl-3-methyl-1H-indole may be limited, data from its Safety Data Sheet (SDS) and structurally related indole compounds provide a strong basis for a conservative risk assessment.[1][2][3]

Key Assessed Hazards:

• Skin and Eye Irritation: Many substituted indoles are classified as irritants.[4][5][6] Direct contact with the skin or eyes can cause irritation.

• Respiratory Irritation: Inhalation of dust or vapors may cause respiratory tract irritation.[4][6]

• Aquatic Toxicity: Some indole derivatives are known to be harmful or toxic to aquatic life.[6] Therefore, release into the environment must be strictly avoided.

Based on this profile, 2-benzyl-3-methyl-1H-indole must be treated as a hazardous chemical. All laboratory personnel handling this compound are required by the Occupational Safety and Health Administration (OSHA) Laboratory Standard to be familiar with its hazards and trained in its safe handling and disposal.[7][8][9]

Table 1: Personal Protective Equipment (PPE) Protocol

Equipment Type	Specification	Rationale
Eye/Face Protection	Wear tightly fitting safety goggles or a face shield conforming to NIOSH (US) or EN 166 (EU) standards.[1]	Protects against accidental splashes of solutions or contact with solid particulates, preventing serious eye irritation or damage.
Hand Protection	Chemically resistant, impervious gloves (e.g., nitrile). Inspect gloves for integrity before use.	Prevents skin contact, which can lead to irritation.[4] Contaminated gloves should be disposed of as hazardous waste.
Body Protection	A standard laboratory coat. For larger quantities or potential for splashing, a chemically resistant apron is advised.	Minimizes contamination of personal clothing.
Respiratory	Use only in a well-ventilated area, preferably within a chemical fume hood.[1]	Prevents inhalation of any dust or aerosols, mitigating the risk of respiratory irritation.

The Regulatory Framework: Adherence to RCRA and the CHP

The disposal of chemical waste in the United States is primarily regulated by the Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA).[10] This legislation establishes a "cradle-to-grave" management system, meaning the generator of the waste is responsible for it from its creation to its ultimate disposal.[11]

In a research setting, these federal regulations are implemented through your institution's Chemical Hygiene Plan (CHP) .[12][13] The CHP is a written program mandated by OSHA that outlines specific procedures and policies to protect laboratory workers from chemical hazards.[9] Your institution's Environmental Health and Safety (EHS) office is the primary resource for implementing the CHP and managing hazardous waste disposal.[10]

Step-by-Step Disposal Protocol

The following procedure ensures that waste containing 2-benzyl-3-methyl-1H-indole is handled, stored, and disposed of in a manner that is safe and compliant with federal regulations.

Step 1: Waste Segregation

Immediately upon generation, all waste containing 2-benzyl-3-methyl-1H-indole must be segregated as hazardous chemical waste.

• DO NOT dispose of this chemical in the regular trash.[10]

• DO NOT pour this chemical down the sanitary sewer (sink).[10] Unauthorized sewer disposal is a violation of EPA regulations.

• DO NOT mix this waste with other incompatible waste streams. Keep it separate from strong oxidizing agents, strong acids, and other reactive chemicals.[2]

The causality here is critical: improper segregation can lead to dangerous chemical reactions in waste containers or cause significant environmental contamination.

Step 2: Container Selection and Management

The integrity of the waste container is the primary barrier against release.

• Container Material: Use a chemically compatible container. High-density polyethylene (HDPE) or glass bottles are typically appropriate. Plastic is often preferred over glass to minimize the risk of breakage.[10]

• Container Condition: The container must be in good condition, free of leaks, cracks, or significant exterior contamination.

• Closure: The container must have a secure, tight-fitting screw cap. Keep the container closed at all times except when actively adding waste.[14] This minimizes the release of vapors and prevents spills.

Step 3: Waste Labeling

Accurate and complete labeling is a non-negotiable legal requirement under RCRA.[9] Your institution's EHS office will provide official hazardous waste tags.[10]

The label must include:

• The words "Hazardous Waste" .

• The full, unabbreviated chemical name : "2-benzyl-3-methyl-1H-indole". For mixtures, list all constituents and their approximate percentages.[10]

• The date of waste generation (the date you first added waste to the container).

• The physical hazards of the waste (e.g., "Irritant").

• Your name, principal investigator, department, and room number.

Step 4: Waste Accumulation and Storage

Designated laboratory areas for waste accumulation, known as Satellite Accumulation Areas (SAAs), are subject to specific regulations.[14]

• Location: Store the labeled waste container in a designated SAA, which is typically within or near the laboratory where the waste is generated.

• Secondary Containment: Place the waste container in a larger, chemically resistant secondary containment bin or tray. This will contain any potential leaks or spills from the primary container.

• Quantity Limits: Be aware of SAA quantity limits (e.g., no more than 55 gallons of total hazardous waste).

Step 5: Arranging for Final Disposal

Researchers do not personally transport hazardous waste to a final disposal facility. This process is managed by trained professionals.

• Complete a Waste Pickup Request: Once your waste container is nearly full or you have finished the project generating the waste, fill out a hazardous waste pickup request form as provided by your EHS office.[10]

• EHS Pickup: EHS personnel will collect the properly labeled and sealed container from your laboratory.

• Licensed Disposal: The EHS office consolidates waste and transfers it to a licensed Treatment, Storage, and Disposal Facility (TSDF) for final, compliant disposal, which may involve incineration or other approved treatment methods.[15]

The following diagram illustrates the complete, self-validating workflow for the disposal of 2-benzyl-3-methyl-1H-indole.

Caption: Disposal Workflow for 2-benzyl-3-methyl-1H-indole.

Emergency Procedures: Spill Management

In the event of a spill, immediate and correct action is crucial to mitigate exposure and environmental release.

• Alert Personnel: Immediately alert others in the vicinity.

• Assess the Spill: For a small, manageable spill, proceed with cleanup only if you are trained and equipped to do so. For large or unmanageable spills, evacuate the area and contact your institution's EHS emergency line.

• Containment & Cleanup: Use a chemical spill kit with appropriate absorbent materials to contain and clean up the spill. Work from the outside of the spill inward.

• Decontamination: Clean the affected area thoroughly.

• Waste Disposal: All materials used for cleanup (absorbents, contaminated PPE, etc.) must be placed in a sealed bag or container, labeled as hazardous waste, and disposed of according to the protocol outlined above.[13]

By adhering to this comprehensive guide, researchers can ensure that their vital work does not come at the cost of safety or environmental integrity. The proper disposal of chemical reagents is not an afterthought but an integral component of rigorous and responsible science.

References

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A Senior Application Scientist's Guide to Personal Protective Equipment for Handling 2-benzyl-3-methyl-1H-indole

As researchers dedicated to advancing drug discovery and development, our work with novel chemical entities like 2-benzyl-3-methyl-1H-indole is foundational. This compound, with its substituted indole scaffold, serves as a key intermediate in synthesizing complex molecules with potential therapeutic applications.[1] However, the very reactivity that makes it a valuable building block necessitates a rigorous and proactive approach to safety.

This guide moves beyond a simple checklist. It is designed to provide you, my fellow scientists, with a deep, causality-driven understanding of the personal protective equipment (PPE) required for handling 2-benzyl-3-methyl-1H-indole. Our goal is not merely to comply with regulations but to cultivate a culture of safety that protects our most valuable asset: our research team.

Hazard Assessment: An Indole-Derivative Perspective

While a comprehensive, peer-reviewed toxicological profile for 2-benzyl-3-methyl-1H-indole is not extensively documented, we must operate under the principle of precaution. By examining the available Safety Data Sheet (SDS) and the known hazards of structurally related indole compounds, we can construct a robust safety framework.

The available SDS for 2-benzyl-3-methyl-1H-indole, though not exhaustive, recommends significant protective measures, implying a recognition of potential hazards.[2] Data from related compounds, such as indole, 3-methylindole, and 2-methylindole, indicate risks including:

• Skin and Eye Irritation: Direct contact may cause irritation or serious eye irritation.[3][4][5]

• Respiratory Irritation: Inhalation of dust or aerosols may irritate the respiratory system.[3][4][5]

• Acute Toxicity: May be harmful if swallowed or comes into contact with skin.[4][6]

• Aquatic Toxicity: Indole derivatives can be toxic to aquatic life, necessitating careful disposal.[3][6]

Therefore, we will treat 2-benzyl-3-methyl-1H-indole as a hazardous substance, requiring a multi-layered PPE strategy to mitigate risks of exposure through inhalation, dermal contact, and ingestion.

The Core of Protection: A Multi-Layered PPE Strategy

Effective chemical handling is not about a single piece of equipment but an integrated system of controls. Engineering controls, such as a certified chemical fume hood, are the primary line of defense.[7][8] PPE should be considered the final, essential barrier between you and the chemical.

Engineering Controls: Your Primary Shield

All operations involving 2-benzyl-3-methyl-1H-indole, from weighing the solid to running reactions and workups, must be conducted within a properly functioning chemical fume hood.[2][7] This is non-negotiable. The fume hood contains aerosols and vapors, providing the most critical layer of respiratory protection.

Personal Protective Equipment: The Essential Barrier

The specific PPE required depends on the task's potential for exposure. The following table summarizes the recommended PPE for handling 2-benzyl-3-methyl-1H-indole.

Protection Type	Specific Recommendations	Rationale and Causality
Eye and Face	Chemical safety goggles (ANSI Z87.1 or EN 166 compliant). A full-face shield should be worn over goggles during procedures with a high splash potential (e.g., transferring large volumes, quenching reactions).[2][9]	Indole derivatives are known eye irritants.[3][4] Goggles protect against incidental splashes and dust. A face shield provides a broader barrier, protecting the entire face from splashes of corrosive or reactive materials.
Hand Protection	Chemical-resistant gloves (e.g., Nitrile). Consider double-gloving for extended operations or when handling concentrated solutions.[10]	To prevent skin contact, which can cause irritation and potential systemic toxicity through dermal absorption.[6][9] Gloves must be inspected for tears before use and changed immediately if contaminated.[2][9]
Body Protection	A flame-resistant lab coat, fully buttoned. For larger-scale operations (>5g) or tasks with significant splash risk, a chemical-resistant apron or disposable suit is recommended.[9][10][11]	Protects skin and personal clothing from accidental spills and contamination. The use of flame-resistant material is a prudent general practice in a chemical laboratory.
Respiratory	Operations must be conducted in a chemical fume hood. In the event of a spill or ventilation failure, a NIOSH/MSHA-approved respirator with organic vapor cartridges and P95/P100 particulate filters is required.[2][9][10]	The primary risk is the inhalation of fine powder or aerosols generated during handling. A fume hood is the primary control. A respirator is an emergency measure to protect against acute inhalation exposure.

Operational Plan: Step-by-Step Handling Protocols

Trustworthiness in safety comes from well-defined, repeatable procedures. Follow these protocols to ensure a safe handling workflow.

Protocol for Weighing Solid 2-benzyl-3-methyl-1H-indole

• Preparation: Ensure the chemical fume hood is operational and the work surface is covered with disposable bench paper.[10] Assemble all necessary equipment (spatula, weigh boat, container) within the hood.

• Don PPE: At a minimum, don a lab coat, chemical safety goggles, and nitrile gloves.

• Handling: Carefully open the container inside the fume hood. Use a dedicated spatula to transfer the desired amount of solid to a weigh boat. Avoid creating dust.[9]

• Closure: Tightly close the primary container.

• Post-Handling: Wipe the spatula clean within the hood. Dispose of the weigh boat and any contaminated bench paper in the designated solid waste container.

• Doffing PPE: Remove gloves using the proper technique to avoid skin contact with the outer surface and wash hands thoroughly.[9]

Emergency Response Workflow

Immediate and correct action is critical in an emergency. The following workflow should be understood by all personnel.

Caption: Emergency response workflow for spills and personal exposure.

Decontamination and Disposal Plan

Proper disposal is a critical component of the handling lifecycle, ensuring the safety of our colleagues and the environment.

• Decontamination: All non-disposable equipment that has come into contact with 2-benzyl-3-methyl-1H-indole must be thoroughly cleaned with an appropriate solvent (e.g., acetone, ethanol) within the fume hood. The work surface of the fume hood should be wiped down after each use.

• Waste Disposal:

  • Solid Waste: Contaminated items such as gloves, bench paper, and weigh boats should be collected in a dedicated, sealed, and clearly labeled hazardous waste container.[3][9]

  • Liquid Waste: Unused solutions and solvent rinses should be collected in a labeled, sealed hazardous waste container. Do not pour indole-containing waste down the drain, due to its potential aquatic toxicity.[3][6]

  • Disposal Compliance: All waste must be disposed of in accordance with local, state, and federal regulations. Consult your institution's Environmental Health and Safety (EHS) department for specific guidelines.

PPE Selection Logic

The choice of PPE is not arbitrary. It is a result of a risk assessment that considers the chemical's properties, the experimental scale, and the procedure's potential for generating exposure.

Caption: Decision workflow for selecting appropriate PPE levels.

By internalizing this logic, you empower yourself to make informed safety decisions in any research scenario. Our commitment to scientific integrity must be matched by an unwavering commitment to safety. This guide provides the framework; its successful implementation lies in our collective diligence.

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• CDH Fine Chemical. (n.d.). INDOLE CAS NO 120-72-9 MATERIAL SAFETY DATA SHEET SDS/MSDS.
• Fisher Scientific. (2025, December 18). 3-Methylindole Safety Data Sheet.
• Fisher Scientific. (2025, December 18). Indole Safety Data Sheet.
• Echemi. (2019, July 15). 3-Methyl-2-(phenylmethyl)-1H-indole Safety Data Sheets.
• Fisher Scientific. (2025, December 18). 2-Methylindole Safety Data Sheet.
• Sigma-Aldrich. (2025, October 16). Indole Safety Data Sheet.
• Thermo Fisher Scientific. (2025, September 7). 1-Methylindole Safety Data Sheet.
• NextSDS. (n.d.). 2-BENZYL-3-METHYLINDOLE — Chemical Substance Information.
• Centers for Disease Control and Prevention (CDC). (2006, December 6). Personal Protective Equipment for Use in Handling Hazardous Drugs.
• BenchChem. (n.d.). 2-Benzyl-3-methyl-1H-indole | High-Quality Research Chemical.
• BenchChem. (n.d.). An In-Depth Technical Guide on the Safe Handling and Synthesis of 1-Benzyl-2-chloro-1H-indole-3-carbaldehyde.

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